1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

Core Science & Biosynthesis

An In-Depth Technical Guide to 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a mixed-acid triacylglycerol (TAG) characterized by the presence of two elaidic acid molecules at the sn-1 and sn-2 positions and a palmitic acid molecule at the sn-3 position of the glycerol (B35011) backbone. Elaidic acid is the principal trans fatty acid found in partially hydrogenated vegetable oils. As a specific molecular species within the broader class of triglycerides, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol serves as a valuable tool in lipidomics, metabolism research, and the development of novel drug delivery systems. Its unique structure, incorporating both trans monounsaturated and saturated fatty acids, makes it a subject of interest for understanding the physicochemical and biological effects of trans fats.

This technical guide provides a comprehensive overview of the chemical properties, synthesis, analysis, and potential applications of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, with a focus on methodologies and data relevant to a research and development setting.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is crucial for its application in research and formulation development.

Property	Value	Source
Chemical Name	(9E,9′E)-9-octadecenoic acid, 1,1′-[1-[[(1-oxohexadecyl)oxy]methyl]-1,2-ethanediyl] ester	[1]
Synonyms	1,2-Elaidin-3-Palmitin, TG(18:1(9E)/18:1(9E)/16:0)	[1]
CAS Number	68069-77-2	[1]
Molecular Formula	C₅₅H₁₀₂O₆	[1]
Molecular Weight	859.4 g/mol	[1]
Appearance	Solid	[1]
Purity	≥98%	[1]
Solubility	Soluble in Methyl Acetate	[1]
Storage Temperature	-20°C	[1]
Stability	≥ 4 years (at -20°C)	[1]

Synthesis and Purification

The synthesis of asymmetrically substituted triglycerides such as 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol requires a strategic, multi-step approach to ensure the regioselective placement of the different fatty acid chains. A direct, one-pot reaction would result in a statistical mixture of various triglyceride species, making the isolation of the desired product extremely difficult. The following is a plausible synthetic pathway based on established methods for mixed-acid triglyceride synthesis.[2]

Experimental Protocol: Synthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

This protocol is adapted from methodologies for the synthesis of asymmetrical mixed-acid triglycerides.[2]

Step 1: Protection of Glycerol

• Objective: To selectively protect the sn-1 and sn-3 hydroxyl groups of glycerol. This is a common strategy to allow for specific acylation at the sn-2 position. A common protecting group for this purpose is the trityl group.

Step 2: Acylation of the sn-2 Position with Elaidic Acid

• Reaction: The protected glycerol is acylated at the free sn-2 hydroxyl group using elaidoyl chloride in the presence of a base (e.g., pyridine) to neutralize the HCl byproduct.

• Purification: The resulting 2-elaidoyl-1,3-diprotected-glycerol is purified using column chromatography.

Step 3: Deprotection of the sn-1 and sn-3 Positions

• Reaction: The protecting groups are selectively removed to yield 2-elaidoyl-rac-glycerol. The choice of deprotection conditions depends on the protecting group used.

Step 4: Acylation of the sn-1 and sn-3 Positions with Elaidic Acid and Palmitic Acid

• Sequential Acylation: A more controlled approach involves a multi-step process. An alternative and more direct synthesis of the target molecule can be adapted from the synthesis of other asymmetrical triglycerides.[2] This involves the preparation of 1-monopalmitoyl-rac-glycerol, followed by acylation with elaidoyl chloride.

• Reaction: 1-Monopalmitoyl-rac-glycerol is reacted with an excess of elaidoyl chloride in the presence of a base like pyridine.

• Work-up: The reaction mixture is washed with dilute acid, saturated sodium bicarbonate solution, and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.

Step 5: Purification of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

• Column Chromatography: The crude product is purified by flash column chromatography on silica (B1680970) gel using a gradient of hexane (B92381) and diethyl ether.

• Crystallization: Further purification can be achieved by recrystallization from a suitable solvent mixture, such as ethanol/diethyl ether, to obtain the high-purity product.[2]

A generalized workflow for the synthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Analytical Methodology

The analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, particularly in complex mixtures, is typically performed using chromatographic techniques coupled with mass spectrometry.

Experimental Protocol: Analysis by HPLC-MS

This protocol is a general method that can be adapted for the analysis of mixed-acid triglycerides.

• Sample Preparation:

  • Dissolve a known amount of the lipid sample in a suitable organic solvent, such as a chloroform:methanol mixture (2:1, v/v).

  • For complex matrices, a lipid extraction (e.g., Folch or Bligh-Dyer method) may be necessary.

• High-Performance Liquid Chromatography (HPLC):

  • Column: A reverse-phase C18 column is commonly used for the separation of triglycerides.

  • Mobile Phase: A gradient of solvents is typically employed. For example, a gradient of acetonitrile/isopropanol and water.

  • Detection: An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can be used for universal lipid detection. For structural elucidation, coupling to a mass spectrometer is essential.

• Mass Spectrometry (MS):

  • Ionization: Electrospray Ionization (ESI) in the positive ion mode is commonly used to generate protonated [M+H]⁺ or ammoniated [M+NH₄]⁺ adducts of the triglyceride molecules.

  • Mass Analyzer: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap, is used for accurate mass measurements.

  • Tandem MS (MS/MS): Collision-Induced Dissociation (CID) of the precursor ion is performed to obtain fragmentation patterns. The neutral loss of the fatty acid chains from the precursor ion allows for the identification of the fatty acid composition. The relative abundance of the fragment ions can provide information about the positional distribution of the fatty acids on the glycerol backbone.

A typical workflow for the analysis of triglycerides by HPLC-MS/MS.

Applications in Research and Drug Development

Drug Delivery: Solid Lipid Nanoparticles (SLNs)

Triglycerides are key components in the formulation of Solid Lipid Nanoparticles (SLNs) and Nanostructured Lipid Carriers (NLCs), which are promising systems for drug delivery.[3] These nanoparticles can encapsulate lipophilic drugs, enhancing their solubility, stability, and bioavailability, while also offering the potential for controlled release. The solid nature of triglycerides like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol at physiological temperatures provides a stable matrix for sustained drug release.[3]

This is a general protocol that can be adapted for the formulation of SLNs using 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.[2]

• Lipid Phase Preparation:

  • Melt 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol at a temperature 5-10°C above its melting point.

  • Dissolve the lipophilic drug in the molten lipid.

• Aqueous Phase Preparation:

  • Dissolve a surfactant (e.g., Poloxamer 188, Tween 80) in purified water and heat it to the same temperature as the lipid phase.

• Pre-emulsion Formation:

  • Add the hot aqueous phase to the hot lipid phase under high-speed stirring to form a coarse oil-in-water emulsion.

• High-Pressure Homogenization:

  • Pass the hot pre-emulsion through a high-pressure homogenizer for several cycles to reduce the particle size to the nanometer range.

• Cooling and Solidification:

  • Cool the resulting nanoemulsion to room temperature to allow the lipid to solidify and form the SLNs.

• Characterization:

  • The resulting SLNs should be characterized for particle size, polydispersity index (PDI), zeta potential, drug entrapment efficiency, and drug release profile.

Workflow for the preparation of Solid Lipid Nanoparticles (SLNs).

Biological Significance and Signaling

The biological effects of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are largely inferred from studies on its constituent fatty acids, particularly elaidic acid. Trans fatty acids are known to have adverse effects on cardiovascular health, partly by altering lipid metabolism and promoting inflammation.[4]

Cellular Metabolism

Extracellular elaidic acid is readily taken up by cells and tends to be incorporated into triglycerides rather than phospholipids.[5] This suggests that adipocytes can act as a reservoir for elaidic acid. Under lipolytic stimulation, the incorporated elaidic acid can be released along with other fatty acids.[5] The metabolism of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol would likely follow the general pathway of triglyceride hydrolysis by lipases to release free fatty acids and glycerol.

Role in Cell Signaling

While there is no direct evidence for the involvement of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in specific signaling pathways, its metabolic products can act as signaling molecules. The hydrolysis of this triglyceride can yield diacylglycerols (DAGs), which are well-established second messengers that activate protein kinase C (PKC) isoforms.[6] The released elaidic acid may also have distinct effects on cellular signaling compared to its cis-isomer, oleic acid. For instance, elaidic acid has been shown to have different effects on the expression of myokines and adipokines in cell models compared to oleic acid.[7]

The general pathway of diacylglycerol-mediated signaling is initiated by the activation of phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) triphosphate (IP₃) and DAG. DAG then recruits and activates PKC at the cell membrane, leading to the phosphorylation of downstream target proteins and the modulation of various cellular processes. The diacylglycerol kinase (DGK) family of enzymes can phosphorylate DAG to produce phosphatidic acid (PA), another important lipid second messenger, thereby attenuating DAG signaling while initiating PA-mediated pathways.[8][9]

A simplified overview of the diacylglycerol (DAG) signaling pathway.

Conclusion

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a specific mixed-acid triglyceride that holds significant potential as a research tool in various fields. Its well-defined structure allows for the systematic investigation of the effects of trans fatty acids within a triglyceride backbone on physical properties, cellular metabolism, and drug delivery systems. While specific data on this molecule is still emerging, the methodologies and principles outlined in this guide provide a solid foundation for researchers and drug development professionals to effectively utilize and study this compound. Further research is warranted to fully elucidate its specific biological roles and to explore its full potential in pharmaceutical applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Effects of Elaidic Acid on Lipid Metabolism in HepG2 Cells, Investigated by an Integrated Approach of Lipidomics, Transcriptomics and Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Extracellular Elaidate, a Trans Fatty Acid, Tends to be Incorporated into Triglycerides and Incorporated Elaidate is Released by Lipolysis [jstage.jst.go.jp]
• 6. Membrane Lipids and Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Distinct effects of oleic acid and its trans-isomer elaidic acid on the expression of myokines and adipokines in cell models | British Journal of Nutrition | Cambridge Core [cambridge.org]
• 8. Regulation of Lipid Signaling by Diacylglycerol Kinases during T Cell Development and Function - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Beyond Lipid Signaling: Pleiotropic Effects of Diacylglycerol Kinases in Cellular Signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a mixed-acid triglyceride, a type of lipid molecule comprising a glycerol (B35011) backbone esterified with two elaidic acid molecules at the sn-1 and sn-2 positions, and one palmitic acid molecule at the sn-3 position. Elaidic acid is the trans isomer of oleic acid, a common monounsaturated fatty acid. The presence of this trans fatty acid influences the molecule's physical properties and biological activity. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, relevant biological pathways, and analytical methodologies for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Chemical Structure and Identification

The structure of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is defined by the specific arrangement of its fatty acid constituents on the glycerol backbone.

Chemical Name: 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol Synonyms: 1,2-Elaidin-3-Palmitin, TG(18:1(9E)/18:1(9E)/16:0)[1] CAS Number: 68069-77-2[1] Molecular Formula: C₅₅H₁₀₂O₆[1] Molecular Weight: 859.4 g/mol [1]

Structure:

Physicochemical Properties

The physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are crucial for its handling, formulation, and interpretation in experimental settings.

Property	Value	Source
Melting Point	22.8 °C (in acetone)
Boiling Point	802.2 ± 45.0 °C (Predicted)	[2]
Density	0.919 ± 0.06 g/cm³ (Predicted)	[2]
Solubility	Soluble in Methyl Acetate (B1210297).	[1]
Storage	-20°C	[1]

Biological Significance and Signaling Pathways

As a triglyceride, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is primarily involved in energy storage and transport. The biological effects of this specific triglyceride are influenced by its constituent fatty acids, particularly elaidic acid.

Triglyceride Biosynthesis (Kennedy Pathway)

The synthesis of triglycerides in eukaryotes primarily occurs via the Kennedy pathway, also known as the glycerol-3-phosphate pathway. This pathway involves the sequential acylation of a glycerol-3-phosphate backbone.

Caption: The Kennedy Pathway for the biosynthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Elaidic Acid Signaling Pathway

Elaidic acid, a component of the target molecule, has been shown to act as a signaling molecule, activating G-protein coupled receptors (GPCRs) GPR40 and GPR120. This activation can lead to the transactivation of the Epidermal Growth Factor Receptor (EGFR), a key regulator of cell growth and proliferation.

Caption: Signaling pathway of elaidic acid via GPCR-mediated EGFR transactivation.

Experimental Protocols

Synthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

General Synthesis Workflow:

Caption: General workflow for the chemical synthesis of a mixed-acid triglyceride.

Analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol by HPLC-MS

High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS) is a powerful technique for the separation and identification of triglycerides. The following is a general protocol that can be adapted for the analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Objective: To separate and identify 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol from a lipid mixture.

Materials:

• HPLC system with a C18 reversed-phase column

• Mass spectrometer with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source

• Mobile Phase A: Acetonitrile/Water (e.g., 60:40) with ammonium (B1175870) acetate and formic acid

• Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10) with ammonium acetate and formic acid

• Sample of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol dissolved in a suitable organic solvent (e.g., chloroform/methanol)

Procedure:

• Sample Preparation: Dissolve a known amount of the lipid sample in the initial mobile phase composition or a compatible solvent. Filter the sample through a 0.22 µm filter.

• Chromatographic Separation:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 150 mm, 2.6 µm particle size).

  • Mobile Phase Gradient: A typical gradient would start with a lower percentage of Mobile Phase B, gradually increasing to a high percentage to elute the nonpolar triglycerides. For example:

    • 0-3 min: 30% B

    • 3-8 min: 30-43% B

    • 8-9 min: 43-50% B

    • 9-18 min: 55-90% B

    • 18-27 min: 90-99% B

    • 27-32 min: 99% B

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 30°C.

  • Injection Volume: 5 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive ESI or APCI.

  • Scan Range: m/z 100-1000.

  • Data Acquisition: Full scan MS and tandem MS (MS/MS) for fragmentation analysis to confirm the fatty acid composition. The expected [M+NH₄]⁺ ion for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol would be at m/z 876.8.

Data Analysis: Identify the peak corresponding to 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol based on its retention time and the mass-to-charge ratio of the parent ion. Confirm the identity by analyzing the fragmentation pattern in the MS/MS spectrum, which should show neutral losses corresponding to the elaidoyl and palmitoyl (B13399708) acyl chains.

Quantitative Data

Identifier	Value
InChI	InChI=1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-33-36-39-42-45-48-54(57)60-51-52(50-59-53(56)47-44-41-38-35-32-29-24-21-18-15-12-9-6-3)61-55(58)49-46-43-40-37-34-31-28-26-23-20-17-14-11-8-5-2/h25-28,52H,4-24,29-51H2,1-3H3/b27-25+,28-26+
InChIKey	JFISYPWOVQNHLS-NBHCHVEOSA-N
SMILES	CCCCCCCCCCCCCCCC(=O)OCC(COC(=O)CCCCCCC/C=C/CCCCCCCC)OC(=O)CCCCCCC/C=C/CCCCCCCC

Conclusion

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a specific mixed-acid triglyceride with distinct physicochemical properties and potential biological activities related to its elaidic acid content. This technical guide provides a foundational understanding of its chemical nature, biosynthetic pathway, a relevant signaling pathway, and analytical methodologies. The provided protocols and diagrams serve as a valuable resource for researchers and professionals in the fields of lipidomics, drug development, and nutritional science. Further research is warranted to fully elucidate the specific biological roles and obtain comprehensive experimental data for this particular triglyceride.

References

• 1. GPR40 (FFAR1) – Combined Gs and Gq signaling in vitro is associated with robust incretin secretagogue action ex vivo and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arpi.unipi.it [arpi.unipi.it]

An In-depth Technical Guide to the Physical Properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. Due to the limited availability of specific experimental data for this particular triacylglycerol, this document also furnishes detailed experimental protocols for the characterization of key physical properties of lipids, offering a framework for empirical determination.

Core Physical Properties

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a mixed-acid triacylglycerol containing two elaidic acid moieties at the sn-1 and sn-2 positions and one palmitic acid moiety at the sn-3 position of the glycerol (B35011) backbone.[1] Its physical characteristics are crucial for understanding its behavior in various applications, including drug formulation and delivery.

Table 1: Summary of Quantitative Data for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

Property	Value	Reference
Molecular Formula	C₅₅H₁₀₂O₆	[2]
Formula Weight	859.39 g/mol	[2]
CAS Number	68069-77-2	[2]
Physical Form	Solid	[2]
Purity	≥98%	[2]
Solubility	Soluble in Methyl Acetate
Melting Point	Data not available
Density	Data not available
Crystal Structure	Data not available
Storage Temperature	-20°C	[2]

Experimental Protocols for Physical Characterization

The following sections detail the standard methodologies for determining the key physical properties of triacylglycerols like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Differential Scanning Calorimetry is a fundamental technique for characterizing the thermal properties of lipids, including melting point, crystallization behavior, and polymorphic transitions.[3]

Methodology:

• Sample Preparation: A small sample of the lipid (typically 3-10 mg) is accurately weighed into an aluminum DSC pan. An empty, hermetically sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium).

• Thermal Program:

  • The sample is first heated to a temperature well above its expected melting point (e.g., 80°C) to erase any prior thermal history and then held isothermally for a few minutes to ensure complete melting.

  • The sample is then cooled at a controlled rate (e.g., 5-10°C/min) to a low temperature (e.g., -50°C) to observe crystallization events.

  • Finally, the sample is heated again at a controlled rate (e.g., 5-10°C/min) to observe the melting behavior.

• Atmosphere: The experiment is conducted under an inert nitrogen atmosphere to prevent oxidative degradation.[3]

• Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to determine:

  • Melting Point: The peak temperature of the endothermic melting event.

  • Enthalpy of Fusion: The area under the melting peak, which corresponds to the energy required to melt the sample.

  • Polymorphic Transitions: The presence of multiple peaks during melting or crystallization can indicate the existence of different crystalline forms (polymorphs).[4]

X-ray diffraction is a powerful technique for determining the arrangement of molecules in a crystalline solid, providing insights into the polymorphism of triacylglycerols.[5][6] The three main polymorphs found in triacylglycerols are α, β', and β, which differ in their subcell packing.[4]

Methodology:

• Sample Preparation: A powdered sample of the lipid is packed into a sample holder. For temperature-dependent studies, the sample is placed on a temperature-controlled stage.

• Instrument Setup: A powder X-ray diffractometer with a monochromatic X-ray source (typically Cu Kα radiation) is used.

• Data Collection: The sample is irradiated with the X-ray beam, and the diffraction pattern is collected over a range of 2θ angles.

  • Wide-Angle X-ray Scattering (WAXS): Performed at higher angles to determine the short spacings, which are characteristic of the subcell packing and thus the polymorphic form.[5]

  • Small-Angle X-ray Scattering (SAXS): Performed at lower angles to determine the long spacings, which relate to the lamellar stacking of the lipid layers.[5]

• Data Analysis: The positions and intensities of the diffraction peaks are analyzed to:

  • Identify the polymorphic form by comparing the observed short spacings to known values for α (hexagonal), β' (orthorhombic), and β (triclinic) forms.[4]

  • Determine the lamellar spacing from the positions of the peaks in the SAXS pattern.

Gas pycnometry is a common method for determining the density of solid materials by measuring the volume of the solid by gas displacement.

Methodology:

• Sample Preparation: A known mass of the solid lipid is placed in the sample chamber of the pycnometer.

• Instrument Setup: The pycnometer is calibrated using a standard sphere of known volume.

• Measurement:

  • The sample chamber is filled with an inert gas (typically helium) at a known pressure.

  • The gas is then expanded into a second chamber of known volume, and the resulting pressure is measured.

  • Using the ideal gas law, the volume of the solid sample can be calculated from the pressure difference.

• Calculation: The density is calculated by dividing the mass of the sample by its measured volume.[7][8] The procedure is typically repeated several times to ensure accuracy.[9][10][11]

Visualizations

The following diagrams illustrate the general workflow for the physical characterization of a triacylglycerol and a conceptual representation of the different polymorphic forms.

Caption: Experimental Workflow for Physical Characterization of a Triacylglycerol.

Caption: Conceptual Representation of Triacylglycerol Polymorphs.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. benchchem.com [benchchem.com]
• 4. diposit.ub.edu [diposit.ub.edu]
• 5. Unravelling the hierarchical structure of saturated monoacid triglycerides during crystallization – a comprehensive time-resolved X-ray scattering stu ... - CrystEngComm (RSC Publishing) DOI:10.1039/D4CE00800F [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Pycnometers for Precise Density Determination - ERICHSEN [erichsen.de]
• 8. fpharm.uniba.sk [fpharm.uniba.sk]
• 9. ised-isde.canada.ca [ised-isde.canada.ca]
• 10. fpharm.uniba.sk [fpharm.uniba.sk]
• 11. che.utah.edu [che.utah.edu]

An In-depth Technical Guide to the Synthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a mixed-acid triglyceride with specific applications in lipid research and drug delivery systems. The guide details both the chemical and biological synthesis pathways. A robust, multi-step chemical synthesis protocol is presented, employing a protecting group strategy to ensure the regioselective placement of the elaidoyl and palmitoyl (B13399708) fatty acid chains. Additionally, the guide outlines the well-established Kennedy pathway for the biosynthesis of triglycerides. Detailed experimental procedures, quantitative data, and visual diagrams are provided to facilitate a thorough understanding of these synthetic routes.

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a triacylglycerol composed of a glycerol (B35011) backbone esterified with two elaidic acid molecules at the sn-1 and sn-2 positions and one palmitic acid molecule at the sn-3 position. As a mixed-acid triglyceride with a defined structure, this molecule is a valuable tool in various scientific disciplines. In lipidomics, it serves as a standard for the identification and quantification of complex lipid mixtures. For drug development professionals, structured triglycerides like this are of interest for creating lipid-based drug delivery systems, such as solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), which can enhance the bioavailability and stability of therapeutic agents.

This guide will explore the primary methods for obtaining 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, focusing on a detailed chemical synthesis approach and a summary of the biological Kennedy pathway.

Chemical Synthesis Pathway

The chemical synthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol requires a strategic, multi-step approach to achieve the desired regioselectivity. A direct, one-pot esterification of glycerol with a mixture of elaidic and palmitic acids would result in a complex and difficult-to-separate mixture of various triglyceride isomers. Therefore, a protecting group strategy is employed to selectively block certain hydroxyl groups on the glycerol backbone, allowing for the sequential and controlled addition of the different fatty acyl chains.

The proposed synthetic pathway can be broken down into three main stages:

• Protection of Glycerol: The sn-1 and sn-3 hydroxyl groups of glycerol are selectively protected, leaving the sn-2 hydroxyl group available for the first acylation. A common protecting group for this purpose is the benzylidene acetal.

• Sequential Acylation and Deprotection: The free sn-2 hydroxyl group is acylated with elaidoyl chloride. Subsequently, the protecting group is removed to expose the sn-1 and sn-3 hydroxyls. This is followed by acylation with another equivalent of elaidoyl chloride.

• Final Acylation: The remaining free hydroxyl group at the sn-3 position is then acylated with palmitoyl chloride to yield the final product.

Experimental Protocols

The following protocols are representative methods for the chemical synthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, based on established procedures for the synthesis of similar mixed-acid triglycerides.

Step 1: Synthesis of 1,3-O-Benzylidene-rac-glycerol (Protected Glycerol)

• Objective: To protect the primary hydroxyl groups of glycerol.

• Methodology:

  • In a round-bottom flask, dissolve rac-glycerol (1 equivalent) and benzaldehyde (B42025) (1.1 equivalents) in a nonpolar solvent such as toluene.

  • Add a catalytic amount of an acid catalyst, for example, p-toluenesulfonic acid (p-TSA).

  • Fit the flask with a Dean-Stark apparatus to remove the water formed during the reaction.

  • Heat the mixture to reflux and continue until no more water is collected in the Dean-Stark trap.

  • Cool the reaction mixture to room temperature and neutralize the acid catalyst with a base, such as sodium bicarbonate solution.

  • Extract the aqueous layer with an organic solvent like ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain pure 1,3-O-Benzylidene-rac-glycerol.

Step 2: Synthesis of 2-O-Elaidoyl-1,3-O-benzylidene-rac-glycerol

• Objective: To acylate the free sn-2 hydroxyl group of the protected glycerol with elaidic acid.

• Methodology:

  • Dissolve 1,3-O-Benzylidene-rac-glycerol (1 equivalent) in a dry, aprotic solvent such as dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF) under an inert atmosphere (e.g., argon or nitrogen).

  • Add a base, such as pyridine (B92270) or triethylamine (B128534) (1.5 equivalents), to the solution.

  • Cool the mixture to 0°C in an ice bath.

  • Add elaidoyl chloride (1.2 equivalents), dissolved in the same dry solvent, dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding a dilute acid solution (e.g., 1 M HCl).

  • Separate the organic layer and wash it sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel.

Step 3: Synthesis of 1,2-Dielaidoyl-rac-glycerol

• Objective: To remove the benzylidene protecting group and perform the second acylation.

• Methodology:

  • Dissolve the product from Step 2 in a suitable solvent like ethanol (B145695) or ethyl acetate.

  • Add a palladium on activated carbon catalyst (Pd/C, 10 mol%).

  • Subject the mixture to catalytic hydrogenation by bubbling hydrogen gas through the solution or using a hydrogen-filled balloon at atmospheric pressure.

  • Stir the reaction at room temperature until TLC analysis indicates the complete consumption of the starting material.

  • Remove the catalyst by filtration through a pad of Celite®.

  • Concentrate the filtrate under reduced pressure to yield crude 1,2-dielaidoyl-rac-glycerol. This intermediate can often be used in the next step without further purification.

Step 4: Synthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

• Objective: To acylate the free sn-3 hydroxyl group with palmitic acid.

• Methodology:

  • Dissolve the crude 1,2-dielaidoyl-rac-glycerol (1 equivalent) from the previous step in a dry, aprotic solvent like DCM or THF under an inert atmosphere.

  • Add a base, such as pyridine or triethylamine (1.5 equivalents).

  • Cool the solution to 0°C.

  • Add palmitoyl chloride (1.2 equivalents) in the same dry solvent dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours, monitoring by TLC.

  • Perform a work-up as described in Step 2 by washing with dilute acid, saturated sodium bicarbonate, and brine.

  • Dry the organic layer, filter, and concentrate.

  • Purify the final product by flash column chromatography on silica gel, followed by recrystallization from a suitable solvent (e.g., acetone (B3395972) or ethanol) to achieve high purity.

Quantitative Data

The following table summarizes representative quantitative data for the chemical synthesis of mixed-acid triglycerides, based on literature values for similar compounds. Actual yields may vary depending on the specific reaction conditions and the scale of the synthesis.

Step	Reaction	Reactants	Catalyst/Reagents	Typical Yield (%)	Purity (%)
1	Protection	Glycerol, Benzaldehyde	p-TSA	70-85	>95
2	First Acylation	1,3-O-Benzylidene-rac-glycerol, Elaidoyl chloride	Pyridine/Triethylamine	80-90	>95
3	Deprotection & Second Acylation	2-O-Elaidoyl-1,3-O-benzylidene-rac-glycerol, H2	Pd/C	90-98	~90 (crude)
4	Final Acylation	1,2-Dielaidoyl-rac-glycerol, Palmitoyl chloride	Pyridine/Triethylamine	75-85	>98

Visualization of the Chemical Synthesis Workflow

Caption: Chemical synthesis workflow for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Biological Synthesis Pathway: The Kennedy Pathway

In biological systems, the de novo synthesis of triglycerides, including mixed-acid triglycerides like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, primarily occurs through the Kennedy pathway.[1] This pathway involves a series of enzymatic reactions that take place in the endoplasmic reticulum. The synthesis begins with glycerol-3-phosphate and involves the sequential acylation by acyl-CoA molecules. The specificity of the acyltransferase enzymes and the availability of different fatty acyl-CoAs (in this case, elaidoyl-CoA and palmitoyl-CoA) determine the final structure of the triglyceride.

The key enzymatic steps in the Kennedy pathway are:

• Acylation of Glycerol-3-Phosphate: Glycerol-3-phosphate acyltransferase (GPAT) catalyzes the transfer of an acyl group from an acyl-CoA to the sn-1 position of glycerol-3-phosphate, forming lysophosphatidic acid.

• Acylation of Lysophosphatidic Acid: 1-acylglycerol-3-phosphate acyltransferase (AGPAT) adds a second acyl group to the sn-2 position of lysophosphatidic acid, producing phosphatidic acid.

• Dephosphorylation of Phosphatidic Acid: Phosphatidic acid phosphatase (PAP) removes the phosphate (B84403) group from phosphatidic acid to yield diacylglycerol (DAG).

• Final Acylation of Diacylglycerol: Diacylglycerol acyltransferase (DGAT) catalyzes the final step, transferring an acyl group to the free sn-3 hydroxyl group of DAG to form the triglyceride.

Visualization of the Kennedy Pathway

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: Synthesis, Characterization, and Biological Context

This technical guide provides a comprehensive overview of the mixed-acid triglyceride, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. The document is intended for researchers, scientists, and professionals in drug development, offering detailed insights into its chemical synthesis, analytical characterization, and potential biological significance within the broader context of lipid research.

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a triacylglycerol molecule distinguished by a specific arrangement of fatty acids on a glycerol (B35011) backbone. It features two molecules of elaidic acid esterified at the sn-1 and sn-2 positions, and one molecule of palmitic acid at the sn-3 position. Elaidic acid is the principal trans isomer of oleic acid, and its presence in triglycerides has significant implications for the molecule's physical properties and biological effects. As a research chemical, this triglyceride serves as a valuable tool in lipidomics, metabolism studies, and in understanding the biophysical properties of cell membranes.

While a singular "discovery" of this specific molecule is not prominently documented, its synthesis and study are part of the broader scientific effort to understand the vast diversity and function of triglycerides. The controlled synthesis of such mixed-acid triglycerides is crucial for investigating the specific roles of different fatty acid combinations in biological systems.

Physicochemical Properties

A summary of the key physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is presented in the table below.

Property	Value	Reference
Chemical Formula	C₅₅H₁₀₂O₆	[1][2]
Molecular Weight	859.4 g/mol	[1][2]
CAS Number	68069-77-2	[1][2]
Appearance	Solid	[2]
Solubility	Soluble in Methyl Acetate	[1][2]
Storage Temperature	-20°C	[2]
Synonyms	1,2-Elaidin-3-Palmitin, TG(18:1/18:1/16:0)	[1]

Synthesis and Characterization

The synthesis of asymmetrically substituted triglycerides like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol requires a strategic, multi-step approach to ensure the correct placement of the different fatty acid chains. A direct, one-pot reaction would result in a complex mixture of various triglycerides. The general strategy involves the use of protecting groups to selectively block certain hydroxyl groups of the glycerol backbone, allowing for sequential esterification.

Experimental Protocol: Chemical Synthesis

The following is a plausible chemical synthesis route adapted from methodologies for similar mixed-acid triglycerides.

Step 1: Synthesis of 1-Monoelaidin

• Objective: To prepare the monoglyceride intermediate, 1-monoelaidin.

• Methodology: This step can be achieved by reacting isopropylidene glycerol with elaidic acid. The resulting product is then treated to remove the isopropylidene protecting group, yielding 1-monoelaidin.

• Purification: The crude product is purified by crystallization from a diethyl ether/hexane mixture to isolate the 1-monoelaidin.[3]

Step 2: Acylation to form 1,2-Dielaidoyl-rac-glycerol

• Objective: To introduce the second elaidic acid molecule at the sn-2 position.

• Methodology: 1-Monoelaidin is reacted with elaidoyl chloride in the presence of a base (e.g., pyridine (B92270) or triethylamine) in an anhydrous solvent like dichloromethane (B109758) (DCM) or tetrahydrofuran (B95107) (THF). The reaction is typically carried out at 0°C and then allowed to warm to room temperature.

• Work-up: The reaction mixture is washed with dilute acid, saturated sodium bicarbonate solution, and brine. The organic layer is then dried and concentrated.

Step 3: Acylation to form 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

• Objective: To add the palmitic acid moiety at the sn-3 position.

• Methodology: The 1,2-Dielaidoyl-rac-glycerol intermediate is dissolved in an anhydrous solvent with a base. Palmitoyl chloride is then added dropwise to the solution. The reaction is monitored for completion using thin-layer chromatography (TLC).

• Final Purification: The final product is purified by flash column chromatography on silica (B1680970) gel, followed by recrystallization to achieve high purity.[3]

Analytical Characterization

The purity and structure of the synthesized 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol can be confirmed using various analytical techniques.

Analytical Technique	Purpose
Thin-Layer Chromatography (TLC)	To monitor the progress of the reaction and assess the purity of the final product.
Gas-Liquid Chromatography (GLC)	To determine the fatty acid composition of the triglyceride after conversion to fatty acid methyl esters (FAMEs).
High-Performance Liquid Chromatography (HPLC)	To confirm the purity of the synthesized triglyceride.
Mass Spectrometry (MS)	To determine the molecular weight and confirm the identity of the compound.
Nuclear Magnetic Resonance (NMR) Spectroscopy	To elucidate the precise structure and confirm the position of the fatty acids on the glycerol backbone.

Biological Context and Potential Significance

Specific biological activities and signaling pathways for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are not extensively documented. However, the presence of elaidic acid provides a basis for predicting its potential biological effects, drawing from the broader research on trans fatty acids.

Trans fatty acids are known to influence lipid metabolism and are associated with adverse effects on cardiovascular health. They can be incorporated into cellular membranes, altering their fluidity and the function of membrane-bound proteins.

Potential Involvement in Lipid Metabolism

Triglycerides are central to energy storage and transport in biological systems. The specific fatty acid composition of a triglyceride influences its metabolic fate. It is plausible that 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, upon enzymatic hydrolysis by lipases, would release elaidic acid and palmitic acid. These fatty acids can then enter various metabolic pathways.

Experimental Workflows

The synthesis and analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol follow a logical workflow to ensure the desired product is obtained with high purity.

Conclusion

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a synthetically accessible mixed-acid triglyceride that serves as a valuable research tool. Its well-defined structure allows for precise studies in lipidomics, membrane biophysics, and metabolism. While specific biological signaling pathways directly involving this molecule are yet to be fully elucidated, its composition, particularly the presence of elaidic acid, suggests potential interactions with metabolic and signaling pathways known to be influenced by trans fatty acids. The detailed synthetic and analytical protocols provided in this guide offer a foundation for researchers to produce and characterize this and similar molecules for their specific research needs.

References

• 1. media.neliti.com [media.neliti.com]
• 2. caymanchem.com [caymanchem.com]
• 3. lib3.dss.go.th [lib3.dss.go.th]

The Metabolic Journey of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a specific triacylglycerol (TAG) of significant interest in the study of lipid metabolism, particularly due to its composition of both a trans fatty acid (elaidic acid) and a saturated fatty acid (palmitic acid). As a non-naturally occurring triglyceride, its presence in the diet is primarily from partially hydrogenated vegetable oils. Understanding the metabolic fate and cellular impact of this molecule is crucial for elucidating the broader health implications of consuming trans fats. This technical guide provides a comprehensive overview of the known and inferred functions of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in lipid metabolism, supported by experimental methodologies and conceptual pathway diagrams.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is essential for its study. These properties are summarized in the table below.

Property	Value
Synonyms	1,2-Elaidin-3-Palmitin, TG(18:1(9E)/18:1(9E)/16:0)
Molecular Formula	C₅₅H₁₀₂O₆
Molecular Weight	859.4 g/mol
Appearance	Solid
Storage Temperature	-20°C

Function in Lipid Metabolism

Direct experimental evidence on the specific metabolic functions of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is limited. However, its metabolic pathway can be inferred from the well-established principles of triglyceride digestion and absorption, and from studies on its constituent fatty acids.

Digestion and Absorption

Upon ingestion, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol undergoes enzymatic hydrolysis in the gastrointestinal tract, primarily by pancreatic lipase. This enzyme preferentially cleaves fatty acids at the sn-1 and sn-3 positions of the glycerol (B35011) backbone. Therefore, the initial products of hydrolysis would be elaidic acid (from the sn-1 position), 2-elaidoyl-3-palmitoyl-rac-glycerol, and 1,2-dielaidoyl-rac-glycerol. Further hydrolysis would release palmitic acid and 2-elaidoyl-rac-glycerol. The resulting free fatty acids and monoacylglycerols are then absorbed by enterocytes.

The Emerging Role of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in Cell Signaling: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Lipid molecules, once viewed primarily as structural components of membranes and energy storage depots, are now recognized as critical players in a multitude of cell signaling pathways. Among these, diacylglycerols (DAGs) are well-established second messengers. This technical guide delves into the established roles of DAG in cellular signaling and explores the emerging, less-defined signaling functions of triacylglycerols (TAGs), with a specific focus on the synthetic mixed-acid TAG, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. While direct signaling roles for this specific TAG are not yet fully elucidated, this document provides a comprehensive overview of the signaling pathways likely to be influenced by its constituent fatty acids—elaidic acid and palmitic acid. We will dissect the canonical DAG signaling cascade and present a hypothetical framework for how an intact TAG molecule or its metabolic derivatives could modulate cellular function. This guide also furnishes detailed experimental protocols and data presentation formats to facilitate further research into the signaling properties of this and other complex lipids.

Introduction to Lipid Second Messengers

Cellular signaling is a complex network of communication that governs fundamental cellular processes. Lipid molecules have emerged as key signaling entities, acting as second messengers to transduce extracellular signals into intracellular responses. Diacylglycerol (DAG) is a quintessential lipid second messenger, transiently produced at the plasma membrane to activate a host of downstream effector proteins.[1][2] Triacylglycerols (TAGs), traditionally known for their role in energy storage, are now gaining attention for their potential to modulate signaling pathways, either directly or through their metabolic byproducts.[3][4] This guide focuses on 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a specific TAG, as a case study to explore the frontiers of lipid signaling.

Canonical Diacylglycerol (DAG) Signaling

The primary mechanism of DAG generation in signaling is through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC) enzymes. The resulting DAG remains in the inner leaflet of the plasma membrane, where it recruits and activates a suite of proteins characterized by a conserved C1 domain.

Key Downstream Effectors of DAG

Several protein families are direct targets of DAG, leading to a cascade of cellular events.[5] These include:

• Protein Kinase C (PKC): The most well-known family of DAG effectors. Conventional PKC isoforms (α, β, γ) require both DAG and Ca²⁺ for activation, while novel isoforms (δ, ε, η, θ) are Ca²⁺-independent.[1][2] Atypical PKCs (ζ, ι/λ) are not responsive to DAG.[1] Activation of PKC leads to the phosphorylation of a wide array of substrate proteins, influencing processes such as cell proliferation, differentiation, and apoptosis.[6][7]

• Ras Guanyl Nucleotide-Releasing Proteins (RasGRPs): These are guanine (B1146940) nucleotide exchange factors (GEFs) for the small GTPase Ras.[8] DAG binding to the C1 domain of RasGRP recruits it to the membrane, where it can activate Ras, a central hub in signaling pathways that control cell growth and differentiation.[7][9]

• Munc13 Proteins: These are essential for the priming of synaptic vesicles for fusion and neurotransmitter release.[10][11] DAG binding to the C1 domain of Munc13 is a critical step in this process.[12]

• Chimaerins: A family of Rac-GTPase activating proteins (GAPs) that are also regulated by DAG.[5]

The diagram below illustrates the central role of DAG in activating these key effector proteins.

Caption: Canonical Diacylglycerol (DAG) Signaling Pathway.

Triacylglycerols (TAGs) in Cell Signaling: An Emerging Paradigm

While the primary role of TAGs is energy storage, there is growing evidence for their involvement in cell signaling.[3][4] TAGs can influence signaling pathways through several mechanisms:

• As a source of signaling lipids: The hydrolysis of TAGs by lipases can release DAG and free fatty acids, both of which have signaling properties.

• Modulation of membrane properties: The incorporation of TAGs or their derivatives into cellular membranes can alter membrane fluidity and domain organization, which can in turn affect the function of membrane-associated proteins.

• Direct interaction with proteins: It is plausible that specific TAGs could directly bind to and modulate the activity of intracellular proteins, although this is a largely unexplored area.

Potential Signaling Roles of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

There is currently a lack of direct evidence for the signaling role of the intact 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol molecule. However, by examining the known signaling effects of its constituent fatty acids, we can hypothesize its potential impact on cellular pathways.

Signaling Properties of Elaidic Acid

Elaidic acid, a trans fatty acid, has been shown to:

• Activate G-protein coupled receptors: It can bind to and activate GPR40 and GPR120, leading to downstream signaling events.[13]

• Transactivate the Epidermal Growth Factor Receptor (EGFR): This can lead to the activation of pathways that promote cell proliferation and migration.[13]

• Induce Endoplasmic Reticulum (ER) Stress and Apoptosis: In some cell types, elaidic acid can induce the unfolded protein response (UPR) and trigger programmed cell death.[14]

Signaling Properties of Palmitic Acid

Palmitic acid, a saturated fatty acid, is known to:

• Activate inflammatory pathways: It can activate Toll-like receptor 4 (TLR4), leading to the activation of NF-κB and MAPK signaling and the production of pro-inflammatory cytokines.[15]

• Modulate insulin (B600854) signaling: Palmitic acid can interfere with the insulin signaling pathway, potentially through the activation of PKC, leading to insulin resistance.[15]

• Influence cancer cell signaling: It has been shown to affect various pathways in cancer cells, including the PI3K/AKT pathway, and can induce apoptosis and cell cycle arrest.[16][17]

The diagram below presents a hypothetical model for how 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol could influence cell signaling, either as an intact molecule or through its metabolic breakdown products.

Caption: Hypothetical Signaling of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Data Presentation

While quantitative data for the direct interaction of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol with signaling proteins is not available, the following table presents representative data for the binding of various diacylglycerol species to the C1 domain of Protein Kinase C, which can serve as a reference for future studies.

Diacylglycerol Species	PKC Isoform	Binding Affinity (Kd)	Reference
1,2-dioctanoyl-sn-glycerol (DOG)	PKCδ C1B	~1.3 µM	[11]
1,2-dioleoyl-sn-glycerol (DOG)	PKCα	Half-maximal activation at ~1 mol%	[18]
1,2-dipalmitoyl-sn-glycerol	PKCα	Half-maximal activation at ~10 mol%	[18]

Note: Binding affinities and activation concentrations are highly dependent on the experimental system, including the lipid composition of the vesicles or micelles used.

Experimental Protocols

Investigating the signaling role of a specific lipid like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol requires a multi-faceted approach. Below are detailed methodologies for key experiments.

In Vitro Kinase Assay with Lipid Activators

This protocol is designed to determine if a lipid can directly activate a protein kinase, such as PKC.

Materials:

• Purified recombinant protein kinase (e.g., PKC isoform)

• Lipid of interest (1,2-Dielaidoyl-3-palmitoyl-rac-glycerol)

• Phosphatidylserine (PS) and other lipids for vesicle preparation

• Kinase substrate peptide (e.g., a fluorescently labeled peptide)

• ATP

• Kinase reaction buffer (e.g., 20 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• Microplate reader

Procedure:

• Lipid Vesicle Preparation:

  • Prepare a lipid mixture containing the desired concentration of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, PS, and a carrier lipid (e.g., phosphatidylcholine) in chloroform.

  • Dry the lipid mixture under a stream of nitrogen to form a thin film.

  • Hydrate the lipid film in kinase reaction buffer by vortexing.

  • Create small unilamellar vesicles (SUVs) by sonication or extrusion.

• Kinase Reaction:

  • In a microplate, combine the purified kinase, the prepared lipid vesicles, and the substrate peptide in the kinase reaction buffer.

  • Initiate the reaction by adding ATP.

  • Incubate at the optimal temperature for the kinase (e.g., 30°C) for a set time course.

• Detection:

  • Stop the reaction (e.g., by adding EDTA).

  • Measure the phosphorylation of the substrate peptide using a microplate reader (e.g., by detecting changes in fluorescence polarization or intensity).

• Data Analysis:

  • Calculate the kinase activity as the rate of substrate phosphorylation.

  • Compare the activity in the presence and absence of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol to determine its effect.

Lipid-Protein Binding Assay (Liposome Co-sedimentation)

This protocol assesses the direct binding of a protein to lipid membranes containing the lipid of interest.

Materials:

• Purified recombinant protein with a potential lipid-binding domain (e.g., a C1 domain-containing protein).

• Lipids for liposome (B1194612) preparation as described above.

• Binding buffer (e.g., 20 mM HEPES pH 7.4, 150 mM NaCl).

• Ultracentrifuge.

• SDS-PAGE and Western blotting reagents.

Procedure:

• Liposome Preparation: Prepare liposomes with and without 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol as described above.

• Binding Reaction:

  • Incubate the purified protein with the prepared liposomes in the binding buffer.

  • Allow the binding to reach equilibrium (e.g., 30 minutes at room temperature).

• Co-sedimentation:

  • Pellet the liposomes by ultracentrifugation (e.g., 100,000 x g for 30 minutes).

• Analysis:

  • Carefully separate the supernatant (containing unbound protein) from the pellet (containing liposome-bound protein).

  • Analyze both fractions by SDS-PAGE and Western blotting using an antibody against the protein of interest.

• Quantification:

  • Quantify the band intensities to determine the percentage of protein bound to the liposomes.

Cellular Signaling Pathway Analysis

This protocol outlines a general workflow to investigate the effect of the lipid on a specific signaling pathway in cultured cells.

Caption: General Workflow for Cellular Signaling Analysis.

Conclusion and Future Directions

The field of lipid signaling is rapidly expanding, and the roles of complex lipids like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are just beginning to be explored. While this guide has focused on the well-established signaling pathways of diacylglycerol and the potential implications of the constituent fatty acids of this specific TAG, it is clear that further research is needed to fully understand its biological functions. The experimental protocols provided herein offer a starting point for researchers to investigate the direct and indirect effects of this and other triacylglycerols on cellular signaling. Future studies should aim to identify specific protein interactors, quantify binding affinities, and elucidate the downstream consequences of these interactions in various physiological and pathological contexts. Such research will undoubtedly uncover new layers of complexity in cellular communication and may reveal novel targets for therapeutic intervention.

References

• 1. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. What is Triacylglycerol? - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Dietary triglycerides as signaling molecules that influence reward and motivation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The biology and biochemistry of diacylglycerol signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. A diacylglycerol-protein kinase C-RasGRP1 pathway directs Ras activation upon antigen receptor stimulation of T cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. RasGRP, a Ras guanyl nucleotide- releasing protein with calcium- and diacylglycerol-binding motifs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. RasGRP, a Ras Guanyl Nucleotide-Releasing Protein with Calcium- and Diacylglycerol-Binding Motifs - ProQuest [proquest.com]
• 10. Activation of Munc13-1 by Diacylglycerol (DAG)-Lactones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Probing the Diacylglycerol Binding Site of Presynaptic Munc13-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Pro-metastatic intracellular signaling of the elaidic trans fatty acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Elaidic acid induces cell apoptosis through induction of ROS accumulation and endoplasmic reticulum stress in SH‑SY5Y cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Palmitic acid is an intracellular signaling molecule involved in disease development - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Molecular mechanism of palmitic acid and its derivatives in tumor progression - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Frontiers | Molecular mechanism of palmitic acid and its derivatives in tumor progression [frontiersin.org]
• 18. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

CAS Number: 68069-77-2

This technical guide provides a comprehensive overview of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a mixed-acid triacylglycerol of significant interest to researchers and professionals in the fields of lipidomics, drug delivery, and metabolic research. This document details its physicochemical properties, relevant experimental protocols, and its role in biological systems.

Physicochemical Properties

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a triacylglycerol (TAG) composed of a glycerol (B35011) backbone esterified with two elaidic acid molecules at the sn-1 and sn-2 positions, and one palmitic acid molecule at the sn-3 position.[1] Elaidic acid is the trans isomer of oleic acid. The racemic nature of the molecule indicates a mixture of stereoisomers at the C2 position of the glycerol backbone.

A summary of its key physicochemical properties is presented in the table below.

Property	Value	Reference
CAS Number	68069-77-2	[1][2]
Molecular Formula	C₅₅H₁₀₂O₆	[1]
Formula Weight	859.4 g/mol	[1]
Appearance	Solid	[1][2]
Purity	≥98%	[1][2]
Solubility	Soluble in Methyl Acetate	[1]
Storage Temperature	-20°C	[1][2]
Synonyms	1,2-Elaidin-3-Palmitin, TG(18:1/18:1/16:0)	[1][2]

Biological Context and Significance

Triacylglycerols are the primary form of energy storage in eukaryotes. The specific composition of fatty acids in a TAG molecule influences its physical and metabolic properties. As a mixed-acid TAG containing both trans-unsaturated and saturated fatty acids, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a valuable tool for investigating lipid metabolism, the influence of fatty acid configuration on biological processes, and for use as a standard in lipidomic analysis.

Triglyceride Biosynthesis

The synthesis of triacylglycerols in cells primarily occurs via the Kennedy pathway (also known as the glycerol-3-phosphate pathway). This pathway involves the sequential acylation of a glycerol-3-phosphate backbone. The final step, the acylation of diacylglycerol to form triacylglycerol, is catalyzed by diacylglycerol acyltransferases (DGATs). The substrate specificity of the enzymes involved, particularly DGAT, determines the final fatty acid composition at each position of the glycerol backbone.

Triglyceride Biosynthesis via the Kennedy Pathway.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis, analysis, and application of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Enzymatic Synthesis of Structured Triacylglycerols

Structured lipids like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol can be synthesized enzymatically to achieve high specificity. A common method is a two-step process involving lipase-catalyzed reactions.

Objective: To synthesize 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Materials:

• Glycerol

• Elaidic acid

• Palmitic acid

• Immobilized 1,3-specific lipase (B570770) (e.g., from Rhizomucor miehei)

• Molecular sieves

• Organic solvent (e.g., hexane)

• Silica (B1680970) gel for column chromatography

Protocol:

• Synthesis of 1,3-Dipalmitoyl-glycerol:

  • React glycerol with an excess of palmitic acid in a solvent-free system or in an organic solvent, in the presence of an immobilized 1,3-specific lipase.

  • Maintain the reaction at a controlled temperature (e.g., 60°C) with constant stirring.

  • Use molecular sieves to remove the water produced during the reaction to drive the equilibrium towards esterification.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, purify the 1,3-dipalmitoyl-glycerol by column chromatography on silica gel.

• Acylation with Elaidic Acid:

  • Dissolve the purified 1,3-dipalmitoyl-glycerol in a suitable organic solvent.

  • Add an excess of elaidic acid.

  • This step can be carried out chemically (e.g., using an acid chloride derivative of elaidic acid) or enzymatically with a non-specific lipase.

  • Monitor the formation of the desired triacylglycerol by TLC or Gas Chromatography (GC).

  • Purify the final product, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, using column chromatography.

Analysis by Chromatography and Mass Spectrometry

High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is a powerful technique for the analysis and quantification of specific triacylglycerols.

Objective: To analyze the purity and quantify 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Instrumentation:

• HPLC system with a C18 reversed-phase column

• Mass spectrometer with an Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) source

Protocol:

• Sample Preparation:

  • Prepare a stock solution of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in chloroform (B151607) or a similar organic solvent at a concentration of 1 mg/mL.

  • For quantitative analysis, prepare a series of dilutions to create a calibration curve.

• HPLC Separation:

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40)

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10)

  • Gradient: A typical gradient would start with a high percentage of mobile phase A and gradually increase the percentage of mobile phase B to elute the non-polar triacylglycerols.

  • Flow Rate: 0.2 - 1.0 mL/min

  • Column Temperature: 30-50°C

• Mass Spectrometry Detection:

  • Optimize the MS parameters for the detection of the target molecule. In positive ion mode, TAGs are often detected as their ammoniated or sodiated adducts.

  • Acquire data in full scan mode to confirm the molecular weight and in Selected Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM) mode for quantification.

Workflow for the Analysis of Triacylglycerols by HPLC-MS.

Formulation of Solid Lipid Nanoparticles (SLNs)

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol can be used as a solid lipid matrix for the formulation of Solid Lipid Nanoparticles (SLNs), which are effective drug delivery systems.

Objective: To prepare SLNs using 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Materials:

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (solid lipid)

• Lipophilic drug (optional)

• Surfactant (e.g., Poloxamer 188, Tween 80)

• Purified water

Protocol:

• Preparation of the Lipid Phase:

  • Melt the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol at a temperature 5-10°C above its melting point.

  • If encapsulating a drug, dissolve the lipophilic drug in the molten lipid.

• Preparation of the Aqueous Phase:

  • Dissolve the surfactant in purified water and heat it to the same temperature as the molten lipid phase.

• Formation of the Pre-emulsion:

  • Add the hot aqueous phase to the molten lipid phase under high-speed stirring to form a coarse oil-in-water emulsion.

• Homogenization:

  • Subject the pre-emulsion to high-pressure homogenization for several cycles to reduce the particle size to the nanometer range.

• Cooling and Solidification:

  • Cool the resulting nanoemulsion in an ice bath to allow the lipid to solidify and form SLNs.

• Characterization:

  • Characterize the SLNs for particle size, polydispersity index (PDI), and zeta potential using dynamic light scattering (DLS).

  • Determine the drug entrapment efficiency by separating the free drug from the SLNs and quantifying it.

Safety and Handling

For research purposes only. Not for human or veterinary use.[2] Users should consult the Safety Data Sheet (SDS) for detailed information on handling, storage, and disposal. Standard laboratory safety practices should be followed, including the use of personal protective equipment such as gloves and safety glasses.

This technical guide provides a foundation for researchers and drug development professionals working with 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. The provided protocols are intended as a starting point and may require optimization for specific applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]

In-Depth Technical Guide: 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the physicochemical properties, analytical methodologies, and biological relevance of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. This mixed-acid triglyceride is a subject of interest in lipidomics, biochemistry, and pharmacology due to its role as a structural component of complex lipids and its involvement in metabolic pathways.

Core Physicochemical Data

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a triacylglycerol containing two elaidic acid moieties at the sn-1 and sn-2 positions and one palmitic acid moiety at the sn-3 position of the glycerol (B35011) backbone. Elaidic acid is the trans isomer of oleic acid.

Property	Value	Source
Molecular Formula	C₅₅H₁₀₂O₆	[1]
Molecular Weight	859.4 g/mol	[1]
CAS Number	68069-77-2	[1]
Synonyms	1,2-Elaidin-3-Palmitin, TG(18:1/18:1/16:0)	[1]
Purity	≥98%	[1]
Appearance	Solid
Storage Temperature	-20°C

Molecular Weight Calculation

The molecular weight of C₅₅H₁₀₂O₆ can be calculated using the atomic weights of its constituent elements:

• Carbon (C): 12.011 u

• Hydrogen (H): 1.008 u

• Oxygen (O): 15.999 u

Calculation: (55 * 12.011) + (102 * 1.008) + (6 * 15.999) = 660.605 + 102.816 + 95.994 = 859.415 g/mol

This calculated value is consistent with the reported molecular weight.

Experimental Protocols

The analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, often in complex lipid mixtures, requires robust analytical methodologies. Below are detailed protocols for common analytical techniques.

Analysis of Triglycerides by High-Performance Liquid Chromatography-Electrospray Ionization Mass Spectrometry (HPLC-ESI-MS)

This method is suitable for the identification and quantification of individual triglyceride species within a sample.

Objective: To separate, identify, and quantify molecular species of triacylglycerols.

Methodology:

• Sample Preparation:

  • A known amount of the lipid sample is dissolved in a suitable solvent mixture (e.g., chloroform (B151607):methanol 2:1 v/v).

• Chromatographic Separation:

  • HPLC System: A normal-phase HPLC system is typically employed.

  • Column: A silica-based column is used for the separation of triglycerides based on their polarity.

  • Mobile Phase: A gradient elution is performed using a mixture of non-polar and polar solvents (e.g., a gradient of dichloromethane (B109758) in hexane).

  • Flow Rate: A constant flow rate is maintained (e.g., 1 mL/min).

• Mass Spectrometric Detection:

  • Ionization: Electrospray Ionization (ESI) is a common soft ionization technique for triglycerides.

  • Mass Analyzer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) is used.

  • Mode: Analysis is typically performed in positive ion mode, detecting ammoniated adducts ([M+NH₄]⁺).

  • Tandem MS (MS/MS): For structural confirmation, precursor ions are selected and subjected to collision-induced dissociation (CID) to generate fragment ions corresponding to the neutral loss of fatty acid chains.

Thin Layer Chromatography (TLC) for Triglyceride Measurement

TLC is a simpler, cost-effective method for the qualitative and semi-quantitative analysis of total triglycerides.

Objective: To separate and quantify total triglycerides in a biological sample.

Methodology:

• Sample Preparation:

  • Samples are homogenized in a 3:1 (v/v) mixture of chloroform and methanol.

  • The homogenate is centrifuged to pellet insoluble material.

  • Standards are prepared using a known concentration of a triglyceride standard (e.g., lard) dissolved in the same solvent.

• Chromatography:

  • Stationary Phase: A silica (B1680970) gel glass plate is used.

  • Sample Application: A small volume (e.g., 20 µL) of each sample and standard is spotted onto the plate.

  • Mobile Phase: The plate is placed in a chromatography chamber with a solvent system of hexane (B92381) and ethyl ether (4:1 v/v).

  • Development: The solvent is allowed to migrate up the plate until it is approximately 1 cm from the top edge.

• Visualization and Quantification:

  • The plate is dried and stained with a suitable reagent (e.g., CAM solution).

  • The plate is then baked at 80°C for 15-25 minutes.

  • The stained spots are imaged, and the intensity is quantified using software such as ImageJ.[2]

Biological Context and Signaling Pathways

Triglycerides like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are metabolized into diacylglycerols (DAGs), which are crucial second messengers in various cellular signaling pathways. DAGs activate protein kinase C (PKC), which in turn phosphorylates a multitude of downstream targets, influencing processes such as cell proliferation, differentiation, and apoptosis.

The metabolism of DAG is tightly regulated. It can be phosphorylated by diacylglycerol kinases (DGKs) to form phosphatidic acid, or it can be hydrolyzed by DAG lipases to release fatty acids and glycerol.[1] Imbalances in DAG signaling have been implicated in various diseases, including cancer and type 2 diabetes.[3][4]

Diacylglycerol (DAG) Signaling Pathway

Caption: Diacylglycerol (DAG) signaling pathway.

This guide provides a foundational understanding of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol for research and development purposes. The provided data and protocols serve as a starting point for further investigation into the roles of this and similar lipids in biological systems and as components in various applications.

References

• 1. journals.physiology.org [journals.physiology.org]
• 2. Measurement of Triglyceride Levels [bio-protocol.org]
• 3. Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Overarching roles of diacylglycerol signaling in cancer development and antitumor immunity - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of 1,2-dielaidoyl-3-palmitoyl-rac-glycerol, a mixed-acid triglyceride. Understanding the solubility of this lipid is crucial for a variety of applications, including its use as an excipient in drug delivery systems, for in vitro biological assays, and in the manufacturing of lipid-based formulations. This document compiles available solubility data, details experimental protocols for solubility determination, and presents a generalized workflow for these procedures.

Core Concepts in Triglyceride Solubility

Triglycerides, as nonpolar molecules, are generally soluble in nonpolar organic solvents and exhibit limited solubility in polar solvents.[1][2][3] The solubility of a specific triglyceride is influenced by several factors, including the chain length and degree of saturation of its fatty acid components, as well as the temperature and the polarity of the solvent.[4][5] The presence of trans fatty acids, such as elaidic acid in 1,2-dielaidoyl-3-palmitoyl-rac-glycerol, can also affect its physical properties and solubility compared to its cis-isomers.

Solubility Data for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and Related Triglycerides

Quantitative solubility data for 1,2-dielaidoyl-3-palmitoyl-rac-glycerol is not extensively available in the public domain. However, qualitative data and data for structurally similar triglycerides provide valuable insights.

Compound	Solvent	Temperature	Solubility
1,2-Dielaidoyl-3-palmitoyl-rac-glycerol	Methyl Acetate	Ambient	Soluble
1,2-Dioleoyl-3-palmitoyl-rac-glycerol	Chloroform	Ambient	Slightly Soluble
1,2-Dioleoyl-3-palmitoyl-rac-glycerol	Methanol	Ambient	Slightly Soluble
1,2-Dilinoleoyl-3-palmitoyl-rac-glycerol	Chloroform	Ambient	Slightly Soluble
1,2-Dilinoleoyl-3-palmitoyl-rac-glycerol	Ethyl Acetate	Ambient	Slightly Soluble
1,2-Dilinoleoyl-3-palmitoyl-rac-glycerol	Methanol	Ambient	Slightly Soluble

Experimental Protocols for Determining Triglyceride Solubility

A precise and reproducible protocol is essential for determining the solubility of triglycerides. The following is a generalized method that can be adapted for specific laboratory settings and solvent systems.

Materials and Equipment

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

• Selected organic solvents (e.g., chloroform, ethyl acetate, methanol, hexane)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or water bath

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) system or Gas Chromatography (GC) system

• Volumetric flasks and pipettes

• Syringe filters (solvent-compatible)

Gravimetric Method Protocol

• Preparation of Saturated Solutions:

  • Accurately weigh an excess amount of 1,2-dielaidoyl-3-palmitoyl-rac-glycerol and add it to a known volume of the selected organic solvent in a sealed vial.

  • Agitate the mixture vigorously using a vortex mixer for 2 minutes.

  • Place the vial in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, centrifuge the vial at a high speed to pellet the undissolved lipid.

  • Carefully collect an aliquot of the supernatant, ensuring no solid particles are transferred. For volatile solvents, this step should be performed quickly to minimize evaporation.

• Solvent Evaporation and Quantification:

  • Transfer the aliquot to a pre-weighed vial.

  • Evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven until a constant weight of the dissolved lipid is achieved.

  • Reweigh the vial to determine the mass of the dissolved triglyceride.

• Calculation of Solubility:

  • Solubility (in g/L or mg/mL) is calculated by dividing the mass of the dissolved lipid by the volume of the solvent aliquot taken.

Chromatographic Method Protocol (for higher accuracy)

• Preparation of Saturated Solutions: Follow step 1 as in the gravimetric method.

• Sample Preparation:

  • After equilibration and centrifugation (step 2 of the gravimetric method), carefully take a precise volume of the supernatant.

  • Filter the supernatant through a solvent-compatible syringe filter (e.g., 0.22 µm) to remove any remaining microparticles.

  • Dilute the filtered solution with a known volume of the same solvent to bring the concentration within the calibration range of the analytical method.

• Quantification by HPLC or GC:

  • Prepare a series of standard solutions of 1,2-dielaidoyl-3-palmitoyl-rac-glycerol of known concentrations.

  • Analyze the standard solutions and the diluted sample solution using a validated HPLC or GC method.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of the diluted sample from the calibration curve and calculate the original concentration in the saturated solution, accounting for the dilution factor.

Experimental Workflow Visualization

The following diagram illustrates a general workflow for the experimental determination of triglyceride solubility.

Caption: Workflow for determining triglyceride solubility.

This guide provides a foundational understanding of the solubility of 1,2-dielaidoyl-3-palmitoyl-rac-glycerol and the experimental approaches for its determination. For specific applications, it is recommended to perform solubility tests in the relevant solvent systems and at the desired temperatures.

References

• 1. solubility - Are triglycerides soluble in polar solvents? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. lndcollege.co.in [lndcollege.co.in]
• 4. DSpace [dr.lib.iastate.edu]
• 5. researchgate.net [researchgate.net]

natural sources of mixed-acid triglycerides

An In-depth Technical Guide on the Natural Sources of Mixed-Acid Triglycerides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triglycerides, the primary constituents of natural fats and oils, are esters derived from a glycerol (B35011) backbone and three fatty acids. While simple triglycerides, containing three identical fatty acid chains, can be synthesized, they are rarely found in nature.[1] The vast majority of naturally occurring triglycerides are mixed-acid triglycerides, in which two or three different fatty acids are esterified to the glycerol molecule.[1] This structural heterogeneity confers a wide range of physical and chemical properties to fats and oils, influencing their nutritional value and physiological effects. The specific composition and positional distribution of fatty acids within the triglyceride molecule are not random and vary significantly depending on the biological source.[2]

This technical guide provides a comprehensive overview of the , detailing their composition, and presenting methodologies for their extraction, analysis, and characterization. It also explores the key metabolic and signaling pathways in which these molecules participate.

Natural Sources and Composition of Mixed-Acid Triglycerides

Mixed-acid triglycerides are ubiquitously found in both the plant and animal kingdoms, serving as the primary form of energy storage. Their composition is influenced by factors such as species, diet, and climate.

Vegetable Oils

Vegetable oils are a major source of mixed-acid triglycerides, with compositions that are characteristic of the plant species from which they are derived. The fatty acid profile of these oils determines their physical properties, such as whether they are liquid (oils) or solid (fats) at room temperature.

Table 1: Fatty Acid Composition of Common Vegetable Oils (% of Total Fatty Acids)

Fatty Acid	Soybean Oil[2]	Olive Oil[3][4]	Rapeseed Oil (Low Erucic Acid)[5]	Coconut Oil[4]	Palm Oil[6]
Saturated
Myristic (14:0)	0.1	-	-	17.5	1.1
Palmitic (16:0)	11.0	11.6	4.0	8.8	44.0
Stearic (18:0)	4.0	2.2	2.0	2.8	4.5
Monounsaturated
Oleic (18:1)	23.4	71.1	62.0	6.2	39.2
Polyunsaturated
Linoleic (18:2)	53.2	10.5	22.0	1.6	10.1
α-Linolenic (18:3)	7.8	0.7	9.0	-	0.4

Animal Fats

Animal fats are another significant source of mixed-acid triglycerides. Their composition is notably influenced by the animal's diet. For example, lard from corn-fed hogs has a higher degree of saturation than that from peanut-fed hogs.

Table 2: Fatty Acid Composition of Common Animal Fats (% of Total Fatty Acids)

Fatty Acid	Lard	Butterfat (Cow)	Fish Oil (Menhaden)
Saturated
Myristic (14:0)	1.4	11.1	8.2
Palmitic (16:0)	23.8	29.0	17.6
Stearic (18:0)	13.5	9.2	3.3
Monounsaturated
Oleic (18:1)	41.2	26.7	13.1
Polyunsaturated
Linoleic (18:2)	10.2	3.6	1.3
Eicosapentaenoic (20:5, n-3)	-	-	13.2
Docosahexaenoic (22:6, n-3)	-	-	11.1

Experimental Protocols

The study of mixed-acid triglycerides necessitates robust methods for their extraction from natural sources, followed by purification and detailed analysis to elucidate their molecular structure.

Extraction of Triglycerides

The initial step in studying mixed-acid triglycerides is their extraction from the source material. The choice of solvent and method is critical to ensure high yield and to minimize the degradation of these molecules.

Protocol 1: Solvent Extraction of Lipids from Plant Seeds [7][8]

• Sample Preparation: Weigh a known amount of dried and ground plant seeds. To inactivate lipases, especially in vegetative tissues, initial homogenization in hot isopropanol (B130326) (75°C) is recommended.[7]

• Homogenization: Homogenize the sample in a solvent mixture. A common mixture is chloroform (B151607):methanol (2:1, v/v).[9] For plant tissues, a mixture of hexane (B92381) and isopropanol is also effective.[10]

• Phase Separation: After homogenization, add water to the mixture to induce phase separation. The lower chloroform layer will contain the lipids.

• Collection: Carefully collect the lower chloroform layer containing the extracted lipids.

• Washing: Wash the lipid-containing phase with a salt solution (e.g., 1 M KCl) to remove non-lipid contaminants.[7]

• Drying: Evaporate the solvent under a stream of nitrogen to obtain the crude lipid extract.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ifrj.upm.edu.my [ifrj.upm.edu.my]
• 5. aocs.org [aocs.org]
• 6. researchgate.net [researchgate.net]
• 7. Lipid Profiling Extraction Method for Arabidopsis Seeds - Kansas Lipidomics Research Center [k-state.edu]
• 8. quora.com [quora.com]
• 9. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Special procedures | Cyberlipid [cyberlipid.gerli.com]

A Technical Guide to Undergraduate Research Projects on Triglyceride Metabolism

For Researchers, Scientists, and Drug Development Professionals

This guide outlines two distinct, high-impact undergraduate research projects focused on triglyceride metabolism. These projects are designed to be feasible within a typical undergraduate research framework while providing valuable insights for the scientific community. Each project includes a detailed background, experimental protocols, illustrative data, and visualizations of key pathways and workflows.

Project 1: The Effect of Metformin (B114582) on Triglyceride Accumulation in a Cellular Model of Hepatic Steatosis

Project Overview: Nonalcoholic fatty liver disease (NAFLD) is characterized by the accumulation of triglycerides in hepatocytes (hepatic steatosis). Metformin, a common first-line drug for type 2 diabetes, is known to activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis.[1] Activated AMPK can inhibit the synthesis of fatty acids and cholesterol while promoting fatty acid oxidation, thereby reducing lipid accumulation.[2][3][4] This project investigates the molecular mechanism of metformin's effect on triglyceride levels in an in vitro model of hepatic steatosis using HepG2 cells.

Experimental Protocols

1. Induction of Steatosis in HepG2 Cells:

• Cell Culture: Human hepatoma (HepG2) cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO2 humidified incubator.

• Induction: To induce triglyceride accumulation, cells are cultured for 24 hours in a high-glucose medium (30-33 mM glucose) to mimic hyperglycemic conditions that promote lipogenesis.[5][6][7]

2. Metformin Treatment:

• Following the induction period, the high-glucose medium is replaced with fresh high-glucose medium containing various concentrations of metformin (e.g., 0, 0.5, 1, 2, 5 mM).

• Cells are incubated with metformin for an additional 24 hours. A control group with normal glucose (5.5 mM) is maintained to represent a baseline, non-steatotic state.[5][7]

3. Quantification of Intracellular Triglycerides:

• After treatment, cells are washed with Phosphate-Buffered Saline (PBS) and lysed.

• The intracellular triglyceride content is measured using a commercial colorimetric triglyceride quantification kit, following the manufacturer's instructions. This assay typically involves the enzymatic hydrolysis of triglycerides to glycerol (B35011) and free fatty acids, followed by a reaction that produces a quantifiable colored product.

• Absorbance is read using a microplate reader, and triglyceride concentrations are normalized to the total protein content of the cell lysate, determined by a BCA or Bradford assay.

4. Western Blot for AMPK Activation:

• To confirm metformin's mechanism of action, the activation of AMPK is assessed.

• Cell lysates are prepared, and protein concentrations are determined.

• Equal amounts of protein are separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against phosphorylated AMPK (p-AMPK) and total AMPK.

• A secondary antibody conjugated to horseradish peroxidase (HRP) is used for detection via chemiluminescence. The ratio of p-AMPK to total AMPK indicates the level of AMPK activation.

Data Presentation

Illustrative data is presented below. Actual results may vary.

Table 1: Effect of Metformin on Intracellular Triglyceride Concentration in High-Glucose Treated HepG2 Cells

Treatment Group	Glucose (mM)	Metformin (mM)	Intracellular Triglycerides (mg/dL per mg protein)
Normal Glucose Control	5.5	0	15.2 ± 2.1
High Glucose Control	30	0	48.5 ± 4.5
Metformin Treatment 1	30	0.5	41.3 ± 3.8
Metformin Treatment 2	30	1.0	32.1 ± 3.1
Metformin Treatment 3	30	2.0	20.7 ± 2.5
Metformin Treatment 4	30	5.0	16.1 ± 1.9

Visualization of Pathways and Workflows

References

• 1. AMPK Signaling | Cell Signaling Technology [cellsignal.com]
• 2. Frontiers | The AMPK pathway in fatty liver disease [frontiersin.org]
• 3. The AMP-activated protein kinase (AMPK) signaling pathway coordinates cell growth, autophagy, & metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. JCI - AMP-activated protein kinase signaling in metabolic regulation [jci.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to Lipidomics and Triglycerides

Introduction to Lipidomics

Lipidomics is a specialized discipline within metabolomics focused on the comprehensive analysis of lipids in biological systems.[1][2] This field aims to identify and quantify the complete set of lipids—the "lipidome"—and to understand their roles in cellular processes, physiology, and disease.[1] Lipids are a diverse group of molecules that are fundamental to life, serving as structural components of cell membranes, energy storage depots, and critical signaling molecules.[2][3] Due to their complexity and diversity, the study of lipids has historically been challenging.[3] However, advancements in analytical technologies, particularly mass spectrometry (MS), have enabled the large-scale, detailed analysis required for lipidomics research, making it a powerful tool for biomarker discovery, nutritional science, and drug development.[1][3]

Lipids are broadly classified into eight main categories by the LIPID Metabolites and Pathways Strategy (LIPID MAPS) consortium: fatty acyls, glycerolipids, glycerophospholipids, sphingolipids, sterol lipids, prenol lipids, saccharolipids, and polyketides.[1] Triglycerides belong to the glycerolipid category.

Core Concepts of Triglycerides

Triglycerides, also known as triacylglycerols (TAGs), are the primary form of fat stored in animals and plants and are a major component of dietary fats.[3][4] They are crucial for energy metabolism, providing a concentrated source of energy for various physiological processes.[4][5]

Structure and Composition

A triglyceride molecule is an ester derived from a glycerol (B35011) backbone and three fatty acids.[4][6] The glycerol molecule, a three-carbon alcohol, is esterified with three fatty acid chains, which are long hydrocarbon chains with a carboxyl group at one end.[4] These fatty acids can vary in length and the number of double bonds (saturation), leading to a vast number of unique triglyceride species.[4]

Biological Function and Metabolism

The primary function of triglycerides is energy storage.[5][7][8] They are synthesized in the liver and adipose tissue through a process called esterification.[4][6] When the body requires energy, triglycerides are broken down into glycerol and fatty acids in a process called lipolysis, which is regulated by hormones like glucagon (B607659) and adrenaline.[6] These components can then be used by various tissues as an energy source.[6]

In addition to energy storage, triglycerides are involved in transporting dietary lipids. After digestion, triglycerides are packaged into large lipoproteins called chylomicrons, which transport them from the intestine into the circulation.[9] The liver also packages endogenous triglycerides into very-low-density lipoproteins (VLDL) for transport to peripheral tissues.[8][9] Dysregulation of triglyceride metabolism is associated with several metabolic disorders, including obesity, diabetes, and cardiovascular diseases.[4][5][7]

The Lipidomics Workflow for Triglyceride Analysis

A typical lipidomics workflow involves multiple stages, from sample collection to biological interpretation.[10][11][12] Each step must be carefully optimized to ensure data accuracy and reproducibility, as lipids are susceptible to degradation.[10][13] Mass spectrometry is the core analytical platform for lipid profiling due to its high sensitivity and specificity.[7]

Caption: A typical workflow for lipidomics analysis of triglycerides.

Experimental Protocols

3.1.1 Sample Preparation and Lipid Extraction

Accurate lipid extraction is a critical first step.[7] The goal is to efficiently extract triglycerides while minimizing contamination and degradation.[7] The modified Bligh & Dyer or Folch methods are robust and commonly used techniques for extracting lipids from biological samples.[7][14]

Protocol: Modified Bligh & Dyer Lipid Extraction from Plasma [7]

• Sample Thawing: Thaw 100 µL of frozen plasma on ice to prevent lipid degradation.

• Internal Standard Spiking: Add an appropriate internal standard, such as a commercially available odd-chain triglyceride (e.g., triheptadecanoin), to the plasma sample for accurate quantification.

• Solvent Addition (Monophasic): Add 375 µL of a chloroform (B151607):methanol (1:2, v/v) mixture to the plasma in a glass tube. Vortex vigorously for 1 minute.

• Phase Separation: Add 125 µL of chloroform and vortex for 1 minute. Then, add 125 µL of water and vortex again for 1 minute to induce phase separation.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous and organic layers.

• Lipid Collection: Carefully collect the lower organic phase, which contains the lipids, using a glass Pasteur pipette and transfer it to a new glass tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in 100 µL of a suitable solvent for LC-MS analysis, such as isopropanol:acetonitrile:water (2:1:1, v/v/v).

3.1.2 LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful technique for analyzing complex lipid mixtures.[7] LC separates the different triglyceride species, reducing matrix effects, while MS detects and identifies them with high sensitivity and specificity.[7]

Protocol: LC-MS/MS Analysis of Triglycerides [7][15]

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) suitable for separating triglycerides based on their fatty acyl chain lengths and number of double bonds.[7]

  • Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[7]

  • Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, increasing to a high percentage over 10-20 minutes to elute the hydrophobic triglycerides.

  • Flow Rate: 0.3-0.5 mL/min.[7]

  • Column Temperature: Maintain at 55°C for reproducible retention times.[7]

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode. Ammonium adducts [M+NH4]+ are commonly monitored for triglycerides.

  • Acquisition Mode: For targeted and quantitative analysis, Multiple Reaction Monitoring (MRM) on a triple quadrupole mass spectrometer is highly effective.[7][12][15] For comprehensive profiling, a data-dependent acquisition (DDA) or data-independent acquisition (DIA) approach on a high-resolution mass spectrometer can be employed.[7]

  • MRM Transitions: The precursor ion is the ammonium adduct of the triglyceride. The product ion is typically a fragment resulting from the neutral loss of one of the fatty acid chains.[15]

Data Analysis and Interpretation

The data generated from LC-MS/MS analysis requires a systematic workflow for processing and interpretation.[7]

• Peak Picking and Alignment: Chromatographic peaks are detected and aligned across different samples based on their mass-to-charge ratio (m/z) and retention time.[7]

• Lipid Identification: Lipids are identified by matching their precursor ion m/z, fragment ions (from MS/MS spectra), and retention time to lipid databases (e.g., LIPID MAPS).

• Quantification: The peak area or height for each identified triglyceride is calculated and normalized to the corresponding internal standard.[7]

• Statistical Analysis: Statistical tests (e.g., t-test, ANOVA) and multivariate analysis (e.g., PCA, PLS-DA) are used to identify triglycerides that are significantly different between experimental groups.[2][7]

• Biological Interpretation: The observed changes in triglyceride profiles are related to the underlying biological processes, pathways, or disease states.[7]

Data Presentation

Quantitative data from lipidomics experiments should be summarized in a clear, structured format to allow for easy comparison across sample groups.[7] This facilitates the identification of trends and significant differences.

Table 1: Example of Quantitative Analysis of Triglycerides in Plasma Samples

Lipid Species	Retention Time (min)	m/z (Precursor)	Control Group (pmol/mL ± SD)	Treatment Group (pmol/mL ± SD)	Fold Change	p-value
TG(50:1)	15.2	856.8	150.4 ± 25.1	225.6 ± 30.2	1.50	0.045
TG(52:2)	16.5	882.8	320.1 ± 45.8	490.3 ± 55.1	1.53	0.031
TG(52:3)	16.1	880.8	215.7 ± 33.2	150.9 ± 28.4	0.70	0.048
TG(54:3)	17.3	908.8	450.6 ± 60.3	680.2 ± 75.9	1.51	0.022
TG(54:4)	16.9	906.8	380.9 ± 51.7	250.1 ± 40.5	0.66	0.019

This table is a representative example and does not reflect actual experimental data.

Triglyceride Metabolism and Signaling Pathways

The metabolism of triglycerides is tightly regulated by various signaling pathways to meet the body's energy demands.[6] The insulin (B600854) signaling pathway is a key regulator of triglyceride synthesis and breakdown.[6][16]

Insulin Signaling Pathway

In response to high blood glucose levels, insulin is secreted and acts to promote energy storage.[6] In adipose tissue, insulin facilitates the uptake of glucose and fatty acids, which promotes the synthesis and storage of triglycerides.[6] It also inhibits lipolysis, preventing the breakdown of stored triglycerides.[6] In the liver, insulin promotes triglyceride synthesis and secretion via VLDL particles.[6]

Caption: Insulin signaling promotes triglyceride storage in cells.

Conclusion

Lipidomics, with a focus on triglycerides, provides critical insights into metabolic health and disease. The analytical workflows, centered around LC-MS/MS, enable detailed characterization and quantification of hundreds of individual triglyceride species. This level of detail is essential for identifying subtle changes in lipid metabolism that may serve as biomarkers for disease diagnosis or as targets for therapeutic intervention. As analytical and computational tools continue to advance, the field of lipidomics is poised to further unravel the complex roles of lipids in biological systems, paving the way for new strategies in personalized medicine and drug development.

References

• 1. Lipidomics Demystified: Exploring Lipid Classification, Structures, Functions, and Analytical Techniques - MetwareBio [metwarebio.com]
• 2. How to Interpret Lipidomics Data: A Step-by-Step Guide - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 3. portlandpress.com [portlandpress.com]
• 4. Triglyceride (TAG) Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. Triglyceride Metabolism: Role in Disease and Regulation - Creative Proteomics [creative-proteomics.com]
• 7. benchchem.com [benchchem.com]
• 8. Triglyceride metabolism in the liver - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Overview of Lipid Metabolism - Endocrine and Metabolic Disorders - MSD Manual Professional Edition [msdmanuals.com]
• 10. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Tutorial on Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 14. benchchem.com [benchchem.com]
• 15. lcms.cz [lcms.cz]
• 16. creative-diagnostics.com [creative-diagnostics.com]

Safety and Handling of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: A Technical Guide

This technical guide provides a comprehensive overview of the safety and handling considerations for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a triglyceride used in research and development. Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound, this guide extrapolates information from structurally similar triglycerides to provide a robust framework for its safe use by researchers, scientists, and drug development professionals.

Chemical and Physical Properties

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, also known as TG(18:1(9E)/18:1(9E)/16:0), is a triacylglycerol containing two elaidic acid moieties and one palmitic acid moiety.[1] While specific experimental data for this exact molecule is scarce, its physical and chemical properties can be inferred from related triglycerides.

Table 1: Physicochemical Properties of Structurally Similar Triglycerides

Property	1,2-Dilinoleoyl-3-palmitoyl-rac-glycerol	1,2-Dioleoyl-3-palmitoyl-rac-glycerol	General Triglycerides
Appearance	Liquid with a pleasant fatty odor[2]	Liquid	Colorless to yellowish oils or fats
Solubility in Water	Insoluble[2]	Not specified, but generally insoluble	Insoluble
Solubility in Organic Solvents	Soluble in Methyl Acetate[1]	Slightly soluble in Chloroform and Methanol[3]	Soluble in nonpolar organic solvents
Molecular Formula	C₅₅H₉₈O₆	C₅₅H₁₀₂O₆[3]	Varies
Molecular Weight	855.36 g/mol	859.39 g/mol	Varies
Storage Temperature	-20°C	-20°C[3]	Cool, dry place
Stability	Stable. Hazardous polymerization will not occur.[2]	≥ 2 years at -20°C[3]	Generally stable under recommended storage conditions

Hazard Identification and Toxicological Profile

No significant acute toxicological data has been identified in literature searches for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol or its close structural analogs like 1,2-Dilinoleoyl-3-palmitoyl-rac-glycerol and Glyceryl 1,2-dipalmitate.[2][4] However, as with any chemical, a thorough risk assessment is necessary.

General Health Hazards:

• Ingestion: While not classified as harmful by ingestion, it may cause gastrointestinal discomfort.[2][4] The use of similar compounds in food and as food additives suggests a high degree of tolerance.[2][4]

• Inhalation: Inhalation of mists or aerosols, especially at elevated temperatures, may cause respiratory discomfort and potentially chemical pneumonitis.[2][4] Vegetable oil mists are generally considered "nuisance" particulates with little adverse effect on the lungs at low concentrations.[2]

• Skin Contact: Prolonged or repeated contact may lead to non-allergic contact dermatitis due to the degreasing action on the skin.[2] It is advised not to expose open cuts, abraded, or irritated skin to this material.[2]

• Eye Contact: Direct contact may cause transient discomfort, tearing, or redness.[2][4]

A study on weanling mice indicated that rac-1(3)-palmitoyl glycerol (B35011), a monoglyceride, can be toxic when it is the sole source of dietary fat.[5] However, the relevance of this finding to the triglyceride 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is uncertain.

Experimental Protocols for Safety Assessment

Standard toxicological assessments for triglycerides generally follow OECD guidelines. Key in vitro and in vivo assays would include:

In Vitro Assays:

• Cytotoxicity Assays: (e.g., MTT, LDH assays) to determine the concentration at which the compound is toxic to cultured cells.

• Genotoxicity Assays: (e.g., Ames test, in vitro micronucleus assay) to assess the potential for DNA damage.

In Vivo Assays:

• Acute Oral Toxicity (OECD 420, 423, or 425): To determine the short-term toxicity of a single oral dose.

• Repeated Dose Toxicity (OECD 407, 408): To evaluate the effects of repeated exposure over a defined period.

• Skin and Eye Irritation/Corrosion (OECD 404, 405): To assess the potential for irritation upon dermal or ocular application.

Handling, Storage, and Emergency Procedures

Proper handling and storage are crucial to ensure safety and maintain the integrity of the compound.

Table 2: Handling and Safety Procedures

Aspect	Recommendation
Personal Protective Equipment (PPE)	Safety glasses with side shields or chemical goggles, gloves, and a lab coat are recommended.[2] For handling larger quantities or when generating aerosols, a NIOSH-approved respirator may be necessary.
Ventilation	Use in a well-ventilated area.[2]
Handling	Avoid all personal contact, including inhalation.[2][4] Prevent concentration in hollows and sumps.[2] Do not enter confined spaces until the atmosphere has been checked.[2]
Storage	Store in a cool, dry, well-ventilated area at -20°C for long-term stability.[1][2][3] Store away from incompatible materials and foodstuff containers.[2] Protect containers against physical damage and check regularly for leaks.[2]
Incompatible Materials	Avoid contact with strong oxidizing agents.[2][4] Materials soaked with vegetable-derived oils may undergo spontaneous combustion.[2][4]

Emergency Procedures:

• Spills: For minor spills, absorb with an inert material (e.g., sand, earth) and place in a suitable container for disposal.[2] For major spills, clear the area, move upwind, and alert emergency responders.[2] Be aware that spills will be slippery.[2]

• Fire: The compound is combustible and presents a slight fire hazard when exposed to heat or flame.[2] Use foam, dry chemical powder, or carbon dioxide for extinguishing.[2] Water spray or fog can be used for large fires, but avoid spraying water directly onto hot liquid as it may cause foaming and a steam explosion.[2]

• First Aid:

  • Inhalation: Remove from the contaminated area; other measures are usually unnecessary.[2]

  • Skin Contact: Flush skin and hair with running water and soap if available.[4]

  • Eye Contact: Wash out immediately with water.[4]

  • Ingestion: If swallowed, immediately give a glass of water. First aid is not generally required, but if in doubt, contact a Poisons Information Center or a doctor.[4]

Hazard Communication and Risk Management

Effective hazard communication and risk management are essential for the safe handling of any chemical. The following diagrams illustrate a general workflow for this process.

References

• 1. caymanchem.com [caymanchem.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. caymanchem.com [caymanchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. Toxicity of rac-1(3)-palmitoyl glycerol in weanling mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Mass Spectrometry Analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a mixed-acid triacylglycerol (TAG) containing two elaidic acid moieties (18:1t) and one palmitic acid moiety (16:0) esterified to a glycerol (B35011) backbone. As a member of the triacylglycerol class, it plays a role in energy storage and cellular metabolism. The analysis of specific TAGs like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is crucial in various research areas, including lipidomics, food science, and the study of metabolic diseases. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC), has become the premier analytical technique for the detailed characterization and quantification of individual TAG molecular species due to its high sensitivity and specificity.

These application notes provide a comprehensive guide to the analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol using LC-MS/MS. This document outlines detailed protocols for lipid extraction, chromatographic separation, and mass spectrometric analysis, along with predicted fragmentation patterns and data interpretation strategies.

Principle of Mass Spectrometric Analysis of Triacylglycerols

The mass spectrometric analysis of neutral lipids like triacylglycerols typically involves soft ionization techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). In positive ion mode, TAGs readily form adducts with cations like ammonium (B1175870) ([M+NH₄]⁺) or sodium ([M+Na]⁺). Subsequent tandem mass spectrometry (MS/MS) analysis of these precursor ions induces fragmentation, primarily through the neutral loss of the constituent fatty acid chains. The resulting fragment ions provide information about the fatty acid composition of the TAG.

For 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, the primary fragmentation pathway involves the neutral loss of either an elaidic acid (C18:1t) or a palmitic acid (C16:0) molecule. The relative abundance of the resulting diacylglycerol-like fragment ions can provide insights into the structure of the original TAG.

Predicted Quantitative Mass Spectrometry Data

The following tables summarize the predicted m/z values for the precursor and major fragment ions of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in positive ion mode ESI-MS/MS. This data is based on the known fragmentation patterns of similar triacylglycerols.

Table 1: Predicted m/z for [M+NH₄]⁺ Adduct and Fragments

Ion Species	Description	Predicted m/z
[M+NH₄]⁺	Precursor Ion	876.8
[M+NH₄ - C₁₈H₃₄O₂]⁺	Loss of Elaidic Acid	594.5
[M+NH₄ - C₁₆H₃₂O₂]⁺	Loss of Palmitic Acid	620.5

Table 2: Predicted m/z for [M+Na]⁺ Adduct and Fragments

Ion Species	Description	Predicted m/z
[M+Na]⁺	Precursor Ion	881.7
[M+Na - C₁₈H₃₄O₂]⁺	Loss of Elaidic Acid	599.5
[M+Na - C₁₆H₃₂O₂]⁺	Loss of Palmitic Acid	625.5

Experimental Protocols

Protocol 1: Lipid Extraction from Biological Samples

This protocol describes a standard method for the extraction of total lipids from biological matrices such as plasma, tissues, or cell cultures.

• Homogenization: Homogenize the biological sample in a chloroform:methanol mixture (2:1, v/v).

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution to the homogenate to induce phase separation. Vortex the mixture thoroughly.

• Centrifugation: Centrifuge the sample to achieve clear separation of the aqueous and organic layers.

• Lipid Collection: Carefully aspirate the lower organic phase, which contains the lipids, and transfer it to a clean tube.

• Drying: Evaporate the solvent from the collected organic phase under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis, such as isopropanol:acetonitrile:water (2:1:1, v/v/v).

Lipid Extraction Workflow

Protocol 2: LC-MS/MS Analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

This protocol outlines the parameters for a typical reversed-phase LC-MS/MS method for the analysis of triacylglycerols.

Chromatographic Conditions:

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

• Mobile Phase B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start at 30% B, increasing to 100% B over 20 minutes, holding for 10 minutes, and then re-equilibrating to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

Mass Spectrometry Conditions:

• Mass Spectrometer: A high-resolution tandem mass spectrometer (e.g., Q-TOF or Orbitrap).

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• Capillary Voltage: 3.5 kV.

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.

• Cone Gas Flow: 50 L/hr.

• Desolvation Gas Flow: 600 L/hr.

• Scan Mode: Full scan MS and targeted MS/MS (product ion scan).

• Collision Energy: A collision energy ramp (e.g., 25-45 eV) is recommended to achieve optimal fragmentation.

LC-MS/MS Analysis Workflow

Data Analysis and Interpretation

• Lipid Identification: The identification of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is based on its retention time and the accurate mass of its precursor ion ([M+NH₄]⁺ or [M+Na]⁺). Confirmation is achieved through the analysis of the MS/MS spectrum, which should show the characteristic neutral losses of elaidic acid and palmitic acid.

• Quantification: For quantitative analysis, it is recommended to use an internal standard, such as a commercially available odd-chain or deuterated triacylglycerol. A calibration curve can be constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration.

• Software: Various software platforms are available for processing lipidomics data, which can aid in peak picking, lipid identification against databases, and quantification.

Conclusion

The methodologies described in these application notes provide a robust framework for the sensitive and specific analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol by LC-MS/MS. The detailed protocols for sample preparation and instrumental analysis, combined with the predicted fragmentation data, will enable researchers to confidently identify and quantify this and other triacylglycerols in complex biological and other matrices. This will facilitate a deeper understanding of the roles of specific TAGs in health and disease.

Application Note: HPLC Separation of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a specific triacylglycerol (TAG) of interest in lipid research and development. The accurate and reproducible separation and quantification of such TAGs are crucial for understanding their physiological roles and for quality control in various applications. High-Performance Liquid Chromatography (HPLC), particularly Non-Aqueous Reversed-Phase HPLC (NARP-HPLC), is a powerful technique for the analysis of these non-polar molecules.[1][2][3][4] This application note details a robust HPLC method for the separation of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol from other lipid species.

The separation of triglycerides by reversed-phase HPLC is primarily based on their partition number (PN), which is calculated as the total number of carbon atoms in the fatty acyl chains minus twice the number of double bonds.[5] This allows for the separation of TAGs with different fatty acid compositions. Given the non-polar nature of triglycerides, a non-aqueous mobile phase system is employed to ensure solubility and achieve optimal chromatographic resolution.[1][2]

Experimental Protocol

This protocol outlines a general method that can be adapted and optimized for specific instrumentation and sample matrices.

1. Materials and Reagents

• Standard: 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (purity ≥98%)

• Solvents: HPLC grade acetonitrile, isopropanol (B130326), and methylene (B1212753) chloride (or a suitable alternative like methyl tert-butyl ether). All solvents should be filtered and degassed before use.

• Sample Solvent: A mixture of isopropanol and hexane (B92381) (e.g., 1:1 v/v).

2. Instrumentation and Chromatographic Conditions

A standard HPLC or UHPLC system equipped with a gradient pump, autosampler, column oven, and a suitable detector is required.

Parameter	Recommended Conditions
HPLC System	Agilent 1290 Infinity LC, Waters ACQUITY UPLC, or equivalent
Column	Reversed-phase C18 column (e.g., Zorbax RRHT StableBond C18, 2.1 x 150 mm, 1.8 µm)
Mobile Phase A	Acetonitrile
Mobile Phase B	Isopropanol:Methylene Chloride (80:20, v/v)
Gradient Elution	0-5 min: 30% B; 5-25 min: 30-80% B (linear); 25-30 min: 80% B; 30.1-35 min: 30% B (re-equilibration)
Flow Rate	0.3 mL/min
Column Temperature	30°C
Injection Volume	5 µL
Detector	Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD). MS detection can also be used for identification.
ELSD Settings (Typical)	Nebulizer Temperature: 30°C, Evaporator Temperature: 50°C, Gas Flow: 1.5 SLM

3. Standard and Sample Preparation

• Standard Stock Solution: Accurately weigh approximately 10 mg of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol standard and dissolve it in 10 mL of the sample solvent to obtain a concentration of 1 mg/mL.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution to create calibration standards (e.g., 10, 25, 50, 100, 250 µg/mL).

• Sample Preparation: The sample preparation will depend on the matrix. For oil samples, dissolve a known amount in the sample solvent to fall within the calibration range. For complex matrices, a lipid extraction (e.g., Folch or Bligh-Dyer method) may be necessary prior to dissolution.

4. Data Analysis

The identification of the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol peak is based on its retention time compared to the standard. Quantification is achieved by constructing a calibration curve from the peak areas of the working standard solutions.

Quantitative Data Summary

The following table summarizes the expected performance characteristics of the described HPLC method. The values are representative and may vary depending on the specific instrumentation and experimental conditions.

Parameter	Expected Value
Retention Time (approx.)	18-22 min
Resolution (Rs)	> 1.5 from adjacent peaks
Linearity (R²)	≥ 0.999
Limit of Detection (LOD)	~1 µg/mL
Limit of Quantitation (LOQ)	~5 µg/mL
Precision (%RSD)	< 2%
Accuracy (% Recovery)	98-102%

Experimental Workflow Diagram

Caption: Workflow for the HPLC analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Signaling Pathway/Logical Relationship Diagram

The logical relationship in reversed-phase HPLC separation of triglycerides is based on their physicochemical properties.

Caption: Principle of triglyceride separation by reversed-phase HPLC.

References

• 1. Non-aqueous reversed phase liquid chromatography with charged aerosol detection for quantitative lipid analysis with improved accuracy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youngin.com [youngin.com]
• 3. Non aqueous reversed phase liquid chromatography with charged aerosol detection for quantitative lipid analysis with improved accuracy | PPTX [slideshare.net]
• 4. biotage.com [biotage.com]
• 5. lib3.dss.go.th [lib3.dss.go.th]

Application Notes and Protocols for the Use of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, accurate quantification of lipid species is crucial for understanding biological processes and for the development of novel therapeutics. The use of internal standards is a cornerstone of precise and reliable quantification in mass spectrometry-based analyses. An ideal internal standard should be chemically similar to the analytes of interest but absent in the biological matrix being studied to correct for variations in sample preparation and instrument response.

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a mixed-acid triacylglycerol (TAG) containing two elaidic acid (C18:1t) moieties and one palmitic acid (C16:0) moiety. The presence of elaidic acid, a trans fatty acid not naturally abundant in most biological systems (unless specifically consumed through diet), makes TG(18:1t/18:1t/16:0) a suitable candidate as a non-endogenous internal standard for the quantification of triacylglycerols in various biological samples.

These application notes provide a comprehensive guide for the utilization of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol as an internal standard in lipidomic workflows, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Physicochemical Properties

A foundational understanding of the physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is essential for its effective use as an internal standard.

Property	Value
Molecular Formula	C₅₅H₁₀₂O₆
Molecular Weight	859.4 g/mol
Appearance	Solid
Fatty Acid Composition	2 x Elaidic Acid (C18:1, n-9, trans), 1 x Palmitic Acid (C16:0)
Storage Temperature	-20°C

Principle of Use as an Internal Standard

The core principle of using an internal standard is to add a known quantity of a non-endogenous compound to a sample prior to extraction and analysis. This standard experiences the same sample processing steps as the endogenous analytes. By comparing the signal intensity of the analytes to that of the internal standard, variations in extraction efficiency, injection volume, and instrument response can be normalized, leading to more accurate and reproducible quantification.

Experimental Protocols

Preparation of Internal Standard Stock Solution

Objective: To prepare a concentrated stock solution of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Materials:

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (≥98% purity)

• Chloroform/Methanol (2:1, v/v), HPLC grade

• Glass vials with PTFE-lined caps

• Analytical balance

Procedure:

• Accurately weigh 10 mg of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

• Dissolve the weighed standard in 10 mL of chloroform/methanol (2:1, v/v) to achieve a final concentration of 1 mg/mL.

• Vortex thoroughly to ensure complete dissolution.

• Store the stock solution at -20°C in a tightly sealed glass vial.

Lipid Extraction from Biological Samples (Modified Folch Method)

Objective: To extract total lipids from a biological matrix (e.g., plasma, tissue homogenate) while incorporating the internal standard.

Materials:

• Biological sample (e.g., 50 µL plasma)

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol internal standard working solution (e.g., 10 µg/mL in chloroform/methanol 2:1)

• Chloroform/Methanol (2:1, v/v)

• 0.9% NaCl solution

• Centrifuge

• Glass centrifuge tubes

• Nitrogen gas evaporator

Procedure:

• To a glass centrifuge tube, add 50 µL of the biological sample.

• Add a known amount of the internal standard working solution (e.g., 20 µL of 10 µg/mL solution for a final amount of 200 ng).

• Add 2 mL of chloroform/methanol (2:1, v/v).

• Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and lipid extraction.

• Add 500 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for 30 seconds and then centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette and transfer it to a new glass tube.

• Dry the extracted lipids under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a known volume of the initial mobile phase for LC-MS/MS analysis (e.g., 100 µL of isopropanol/acetonitrile/water).

LC-MS/MS Analysis of Triacylglycerols

Objective: To separate and detect triacylglycerols using reverse-phase liquid chromatography coupled with tandem mass spectrometry.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm)

• Triple quadrupole or high-resolution mass spectrometer with an electrospray ionization (ESI) source

LC Parameters:

Parameter	Recommended Setting
Column	C18 Reversed-Phase
Mobile Phase A	Acetonitrile/Water (60:40) with 10 mM Ammonium Formate
Mobile Phase B	Isopropanol/Acetonitrile (90:10) with 10 mM Ammonium Formate
Gradient	Start at 30% B, increase to 99% B over 20 min, hold for 5 min, re-equilibrate
Flow Rate	0.3 mL/min
Column Temperature	50°C
Injection Volume	5 µL

MS/MS Parameters:

Parameter	Recommended Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ions	[M+NH₄]⁺ adducts of target TAGs and the internal standard
Product Ions	Neutral loss of one of the fatty acyl chains
Collision Energy	Optimize for each specific TAG transition

MRM Transitions for Internal Standard:

For 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol ([M+NH₄]⁺, m/z 876.8), the following neutral loss transitions can be monitored:

Precursor Ion (m/z)	Product Ion (m/z)	Neutral Loss
876.8	611.5	Elaidic Acid + NH₃ (C₁₈H₃₄O₂)
876.8	593.5	Palmitic Acid + NH₃ (C₁₆H₃₂O₂)

Note: The exact m/z values should be confirmed based on the high-resolution mass of the specific standard lot.

Data Analysis and Quantification

• Peak Integration: Integrate the chromatographic peaks for the target TAG analytes and the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol internal standard.

• Calibration Curve: Prepare a series of calibration standards containing known concentrations of a representative TAG standard (or a mix of standards) and a fixed concentration of the internal standard. Plot the peak area ratio (Analyte Area / Internal Standard Area) against the concentration of the analyte to generate a calibration curve.

• Quantification: Determine the concentration of the endogenous TAGs in the samples by calculating their peak area ratios to the internal standard and interpolating from the calibration curve.

Validation and Quality Control

To ensure the reliability of the quantitative data, the following validation parameters should be assessed:

Parameter	Description
Linearity	The range over which the response is directly proportional to the concentration.
Accuracy	The closeness of the measured value to the true value (assessed using spiked samples).
Precision	The degree of agreement among individual measurements (assessed by replicate analyses).
Limit of Detection (LOD)	The lowest concentration of an analyte that can be reliably detected.
Limit of Quantification (LOQ)	The lowest concentration of an analyte that can be reliably quantified with acceptable precision and accuracy.

Disclaimer: These protocols provide a general framework. Optimization of specific parameters for your instrumentation and sample matrix is highly recommended for achieving the best results.

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in lipidomics sample preparation

An Application Note on the Use of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in Lipidomics Sample Preparation

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the field of lipidomics, the precise and accurate quantification of lipid species is crucial for understanding disease pathology, identifying biomarkers, and developing novel therapeutics. Triglycerides (TGs) are a major class of lipids that serve as key indicators of metabolic health. 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a triacylglycerol containing two elaidic acid molecules and one palmitic acid molecule, serves as a valuable tool in lipidomics research.[1] Its primary application is as an internal standard in mass spectrometry-based lipid analysis, facilitating the accurate quantification of other triglyceride species in complex biological samples. This document provides detailed protocols and application notes for the use of and analysis.

Application as an Internal Standard

The accurate quantification of lipids by mass spectrometry can be challenging due to variations in sample extraction efficiency, matrix effects, and instrument response.[2][3] Internal standards are essential for correcting these variations.[4] An ideal internal standard should be chemically similar to the analytes of interest but not naturally present in the sample.[5] While odd-chain triglycerides are frequently used for the quantification of even-chain triglycerides, a well-characterized even-chain triglyceride like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol can also be employed, particularly when its endogenous levels are negligible in the studied samples or for relative quantification.

Comparative Data of Triglyceride Standards

The selection of an appropriate internal standard is a critical step in developing robust quantitative lipidomics assays.[5] The table below compares the physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol with other common triglyceride standards.

Property	1,2-Dielaidoyl-3-palmitoyl-rac-glycerol	Tristearin (Saturated)	Triolein (Unsaturated)	Tripentadecanoin (Odd-Chain)
Abbreviation	TG(18:1t/18:1t/16:0)	TG(18:0/18:0/18:0)	TG(18:1/18:1/18:1)	TG(15:0/15:0/15:0)
Molecular Formula	C55H102O6	C57H110O6	C57H104O6	C48H92O6
Molecular Weight	859.4 g/mol [1]	891.5 g/mol [6]	885.4 g/mol [6]	765.3 g/mol [6]
Fatty Acid Composition	2 x Elaidic Acid (C18:1t), 1 x Palmitic Acid (C16:0)[1]	3 x Stearic Acid (C18:0)[6]	3 x Oleic Acid (C18:1)[6]	3 x Pentadecanoic Acid (C15:0)[6]
Nature	Mixed-chain, Trans-unsaturated	Saturated, Even-chain	Monounsaturated, Even-chain	Saturated, Odd-chain

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol as an Internal Standard

This protocol describes a modified Bligh & Dyer lipid extraction method, a common and effective technique for extracting triglycerides from plasma.[7]

Materials:

• Plasma samples

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (Internal Standard Stock Solution, e.g., 1 mg/mL in chloroform)

• Chloroform (B151607)

• Methanol

• Deionized Water

• Glass tubes

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

Procedure:

• Sample Thawing: Thaw frozen plasma samples on ice to minimize lipid degradation.[7]

• Internal Standard Spiking: In a glass tube, add 100 µL of plasma. To this, add a known amount of the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol internal standard stock solution. The amount should be chosen to yield a peak intensity comparable to the endogenous triglycerides of interest.

• Solvent Addition: Add 375 µL of a chloroform:methanol (1:2, v/v) mixture to the plasma sample.[7]

• Vortexing: Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein denaturation.[7]

• Phase Separation:

  • Add 125 µL of chloroform and vortex for 1 minute.[7]

  • Add 125 µL of deionized water and vortex for another minute.[7]

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C. This will separate the mixture into an upper aqueous phase and a lower organic phase containing the lipids.[7]

• Lipid Collection: Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a new clean glass tube.[7]

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.[7]

• Reconstitution: Reconstitute the dried lipid extract in a solvent suitable for LC-MS analysis, such as 100 µL of isopropanol:acetonitrile:water (2:1:1, v/v/v).[7]

• Sample Transfer: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.[7]

Protocol 2: LC-MS/MS Analysis of Triglycerides

Reverse-phase liquid chromatography (RPLC) is a powerful technique for separating the complex mixture of triglycerides based on their fatty acyl chain lengths and the total number of double bonds.[7]

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an electrospray ionization (ESI) source.[6]

LC Parameters:

• Column: A reverse-phase C18 column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size).[6]

• Mobile Phase A: 60:40 acetonitrile:water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.[7]

• Mobile Phase B: 90:10 isopropanol:acetonitrile with 10 mM ammonium formate and 0.1% formic acid.[7]

• Gradient Elution: A typical gradient would start with a higher percentage of Mobile Phase A and gradually increase the proportion of Mobile Phase B to elute the more nonpolar triglycerides.[7]

• Flow Rate: 0.3-0.5 mL/min.[5][7]

• Column Temperature: 55°C.[7]

• Injection Volume: 5-10 µL.[5]

MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used for triglyceride analysis, often detecting ammonium adducts ([M+NH4]+).[5]

• Scan Type: Multiple Reaction Monitoring (MRM) is employed for quantification. This involves selecting a specific precursor ion for the internal standard and the target triglycerides and monitoring a specific product ion for each.[5]

• MRM Transitions:

  • 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol ([M+NH4]+): The precursor ion would be m/z 876.8 (C55H102O6 + NH4+). The product ion would correspond to the neutral loss of one of the fatty acids.

  • Target Triglycerides: Transitions would be determined based on the specific analytes of interest.[5]

Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of a representative even-chain triglyceride and a fixed concentration of the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol internal standard.[5]

• Quantification: The concentration of the target triglycerides in the samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.[5]

Visualizations

Caption: Experimental workflow for lipidomics sample preparation and analysis.

Caption: Workflow for quantitative analysis using an internal standard.

Conclusion

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a valuable tool for researchers, scientists, and drug development professionals engaged in lipidomics. Its use as an internal standard enhances the accuracy and reproducibility of triglyceride quantification. The protocols outlined in this application note provide a robust framework for the integration of this standard into lipidomics workflows, thereby contributing to the generation of high-quality, reliable data.

References

• 1. caymanchem.com [caymanchem.com]
• 2. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. Quantification of Lipids: Model, Reality, and Compromise [mdpi.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols: Dissolving 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a triacylglycerol used in various research and development applications, including lipid biochemistry and pharmaceutical formulation. The following sections detail the necessary materials, equipment, and step-by-step procedures for successful solubilization.

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a triglyceride containing elaidic acid at the sn-1 and sn-2 positions and palmitic acid at the sn-3 position.[1] Proper dissolution is critical for its use in experimental assays, formulation development, and cell culture studies. This document outlines two primary methods for dissolving this lipid: creating a stock solution in an organic solvent and preparing a thin lipid film for subsequent hydration.

Material and Equipment

Materials:

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (solid)[1]

• Solvents (select based on the chosen protocol):

  • Methyl Acetate (soluble)[1]

  • Chloroform (B151607) (slightly soluble)[2][3]

  • Methanol (slightly soluble)[2][3]

  • Chloroform:Methanol mixture (e.g., 2:1 v/v)[4]

  • Ethanol[5][6]

  • Dimethyl sulfoxide (B87167) (DMSO)[5]

• Inert gas (e.g., nitrogen or argon)

• Aqueous buffer or cell culture medium for hydration

Equipment:

• Analytical balance

• Glass vials with PTFE-lined caps

• Glass volumetric flasks[5]

• Glass pipettes or syringes

• Vortex mixer

• Sonicator (bath or probe type)[6]

• Water bath or heating block[5][7]

• Rotary evaporator (optional, for thin film preparation)[8]

• Fume hood

Quantitative Data Summary

The solubility of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and related triglycerides varies depending on the solvent. The table below summarizes the known solubility information.

Solvent	Solubility of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol	General Lipid Concentration for Stock Solutions	Reference
Methyl Acetate	Soluble	Not specified	[1]
Chloroform	Slightly Soluble	10-20 mg/mL	[2][3]
Methanol	Slightly Soluble	Not specified	[2][3]
Ethanol	Not specified, but used for other lipids	Up to 100 mM	[5][6]
DMSO	Not specified, but used for other lipids	2 mM to 400 mM	[5]
Chloroform:Methanol (2:1, v/v)	Not specified, but a common lipid solvent	10-20 mg/mL	[4]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in Organic Solvent

This protocol is suitable for applications where the lipid is needed in a soluble, organic phase.

• Preparation: Allow the vial of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol to equilibrate to room temperature before opening to prevent water condensation.[7]

• Weighing: In a chemical fume hood, accurately weigh the desired amount of the lipid into a clean, dry glass vial.

• Solvent Addition: Add the selected organic solvent (e.g., methyl acetate, chloroform, or a chloroform:methanol mixture) to the vial to achieve the desired concentration. For lipids that are only slightly soluble, starting with a lower concentration (e.g., 1-10 mg/mL) is recommended.

• Dissolution:

  • Cap the vial tightly and vortex thoroughly.

  • If the lipid does not fully dissolve, sonicate the solution in a bath sonicator for 5-15 minutes.[6] Gentle warming in a water bath (not exceeding 40-50°C) can also aid dissolution, particularly for chlorinated solvents.

• Storage: Store the resulting clear lipid solution in a tightly sealed glass container at -20°C.[9] To prevent solvent evaporation and lipid oxidation, flush the headspace of the vial with an inert gas like argon or nitrogen before capping.

Protocol 2: Preparation of a Thin Lipid Film for Hydration

This method is commonly used for preparing liposomes or other aqueous lipid dispersions.

• Initial Dissolution: Follow steps 1-4 from Protocol 1, using a volatile organic solvent such as chloroform or a chloroform:methanol mixture. Ensure the lipid is fully dissolved to create a homogenous mixture.

• Solvent Evaporation:

  • Using a Rotary Evaporator: Transfer the lipid solution to a round-bottom flask. Remove the solvent under reduced pressure using a rotary evaporator. This will create a thin, even lipid film on the inner surface of the flask.[8]

  • Using a Stream of Inert Gas: For smaller volumes (<1 mL), evaporate the solvent in the vial by directing a gentle stream of dry nitrogen or argon gas onto the surface of the liquid. Rotate the vial to ensure an even film.

• Drying: To ensure complete removal of residual organic solvent, place the flask or vial under a high vacuum for at least 2-4 hours, or overnight.[5]

• Hydration:

  • Add the desired aqueous buffer or medium to the dried lipid film. The temperature of the hydration medium should be above the gel-liquid crystal transition temperature (Tc) of the lipid.

  • Agitate the mixture by vortexing or sonication until the lipid film is fully hydrated, forming a lipid suspension.[8]

• Storage: The hydrated lipid preparation can be stored under appropriate conditions, typically at 4°C for short-term use or frozen for long-term storage, depending on the application.

Visualizations

Experimental Workflow for Lipid Dissolution

Caption: Workflow for dissolving 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

References

• 1. caymanchem.com [caymanchem.com]
• 2. 1,2-Dioleoyl-3-Palmitoyl-rac-glycerol | CAS 2190-30-9 | Cayman Chemical | Biomol.com [biomol.com]
• 3. caymanchem.com [caymanchem.com]
• 4. benchchem.com [benchchem.com]
• 5. US5077057A - Preparation of liposome and lipid complex compositions - Google Patents [patents.google.com]
• 6. Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. kruse.hms.harvard.edu [kruse.hms.harvard.edu]
• 8. ableweb.org [ableweb.org]
• 9. 1,2-Dioleoyl-3-Palmitoyl-rac-Glycerol - CD BioSustainable [sustainable-bio.com]

Application Note: High-Throughput Quantification of Triglycerides in Human Plasma Using LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

Triglycerides (TGs) are a major class of lipids and key energy storage molecules in animals.[1][2] The composition and concentration of TG molecular species serve as critical indicators of metabolic health, with alterations being associated with various diseases such as atherosclerosis, diabetes, and obesity.[1] This application note describes a robust and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the targeted quantification of a wide range of triglyceride species in human plasma. The workflow encompasses a streamlined sample preparation protocol, rapid chromatographic separation, and sensitive detection using multiple reaction monitoring (MRM). This method allows for the simultaneous analysis of numerous triglyceride species, providing valuable insights for biomarker discovery and drug development.[1][3]

Introduction

Triglycerides are comprised of a glycerol (B35011) backbone esterified with three fatty acids.[2][3] The vast combinatorial diversity of fatty acid chain lengths and degrees of saturation results in a complex mixture of TG species in biological samples.[3] Traditional methods for triglyceride analysis often measure the total amount, failing to capture the nuanced changes in individual TG species that may have distinct physiological roles.[4] LC-MS/MS has emerged as a powerful tool for lipidomics due to its high sensitivity, specificity, and ability to resolve and quantify individual lipid molecules.[1] This document provides a detailed protocol for the relative and absolute quantification of triglycerides in human plasma, from sample preparation to data analysis.

Experimental Workflow

The overall workflow for the LC-MS/MS analysis of triglycerides is depicted below. It involves several key stages: sample preparation, including lipid extraction and protein precipitation; separation of triglyceride species by ultra-high-performance liquid chromatography (UPLC); and detection and quantification by tandem mass spectrometry.[1]

Caption: LC-MS/MS workflow for triglyceride quantification.

Experimental Protocols

Sample Preparation

a) Protein Precipitation (for high-throughput analysis)

This method is suitable for the semi-quantitative characterization of physiologically relevant levels of triglycerides in human serum.[3]

• Thaw human serum samples on ice.

• To 100 µL of serum, add 400 µL of cold isopropanol (B130326) (a 4:1 ratio of isopropanol to serum).[3]

• Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifuge at 25,000 x g for 3 minutes.[3]

• Transfer the supernatant to a new tube.

• Dilute the supernatant 1:1 with deionized water and mix.[3]

• The sample is now ready for injection onto the LC-MS/MS system.

b) Modified Bligh & Dyer Lipid Extraction (for comprehensive analysis)

This two-phase extraction method is effective for extracting triglycerides from plasma while minimizing contamination.[1]

• To 25 µL of plasma in a glass tube, add 100 µL of methanol (B129727) and vortex for 1 minute.

• Add 125 µL of chloroform (B151607) and vortex for 1 minute.

• Add 125 µL of water and vortex again for 1 minute.

• Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to induce phase separation.[1]

• Carefully collect the lower organic phase, which contains the lipids, and transfer to a new glass tube.[1]

• Evaporate the solvent to dryness under a gentle stream of nitrogen.[1]

• Reconstitute the dried lipid extract in 100 µL of an appropriate solvent such as isopropanol:acetonitrile:water (2:1:1, v/v/v) for LC-MS analysis.[1]

LC-MS/MS Analysis

a) Liquid Chromatography

Reverse-phase liquid chromatography (RPLC) is a powerful technique for separating the complex mixture of triglycerides based on their fatty acyl chain lengths and the total number of double bonds.[1]

Parameter	Value
LC System	UPLC System
Column	C18 or similar reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm)
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid
Flow Rate	0.3 mL/min
Injection Volume	2-10 µL
Gradient	A typical gradient starts at 30% B, increases to 100% B over several minutes, holds at 100% B, and then returns to initial conditions for re-equilibration.

b) Mass Spectrometry

Electrospray ionization (ESI) in positive ion mode is commonly used for the analysis of triglycerides, often forming ammonium adducts.[5]

Parameter	Value
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion	[M+NH4]+
Product Ion	Neutral loss of a specific fatty acid from the precursor triglyceride ion.[2][6]
Collision Energy	Optimized for each triglyceride species
Dwell Time	10-20 ms

MRM Transitions: A comprehensive list of MRM transitions should be created to target the specific triglyceride species of interest. An example of MRM transitions for various triglycerides is provided below.

Triglyceride (NC:DB)	Precursor Ion (m/z)	Product Ion (m/z) - Neutral Loss of Fatty Acid
TG(50:1)	856.8	573.5 (NL of 18:1)
TG(50:2)	854.8	573.5 (NL of 18:2)
TG(52:2)	882.8	599.5 (NL of 18:2)
TG(52:3)	880.8	597.5 (NL of 18:3)
TG(54:3)	910.8	625.5 (NL of 18:3)
TG(54:4)	908.8	623.5 (NL of 18:4)

NC: Number of Carbon atoms, DB: Number of Double Bonds. The table provides a simplified example; in practice, multiple neutral losses corresponding to different fatty acids would be monitored for each triglyceride.

Data Analysis Workflow

The data generated from the LC-MS/MS analysis requires a systematic workflow for processing, identification, and statistical analysis.[1]

Caption: Data analysis workflow for triglyceride quantification.

• Raw Data Conversion : Convert raw data files from the instrument vendor's format to an open format like mzML.[1]

• Peak Picking and Integration : Detect and integrate the chromatographic peaks for each MRM transition.

• Normalization : To account for variations in sample preparation and instrument response, the peak area of each endogenous triglyceride is normalized to the peak area of a suitable internal standard.

• Quantification : For relative quantification, the normalized peak areas are compared across different sample groups. For absolute quantification, a calibration curve is generated using a series of known concentrations of triglyceride standards.

• Statistical Analysis : Perform statistical tests such as t-tests or ANOVA to identify triglycerides that are significantly different between experimental groups.[1]

Conclusion

The described LC-MS/MS workflow provides a sensitive, specific, and high-throughput method for the quantification of triglyceride species in human plasma. This detailed protocol can be readily implemented in research and drug development settings to investigate the role of triglycerides in various physiological and pathological processes. The ability to analyze a large number of individual triglyceride species offers a more detailed understanding of lipid metabolism compared to traditional total triglyceride measurements.

References

• 1. benchchem.com [benchchem.com]
• 2. lcms.cz [lcms.cz]
• 3. waters.com [waters.com]
• 4. lcms.cz [lcms.cz]
• 5. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Robust Lipid Analysis Using Standards

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the design and execution of robust lipid analysis experiments. Accurate and reproducible quantification of lipids is essential for biomarker discovery, understanding disease pathogenesis, and advancing drug development. The cornerstone of reliable lipidomics is the strategic use of internal and external standards to control for analytical variability.

Application Note 1: The Critical Role of Standards in Lipidomics

Mass spectrometry-based lipidomics is a powerful tool for the comprehensive analysis of lipids in biological systems. However, the multi-step workflow, from sample collection to data analysis, is susceptible to variations that can compromise the accuracy and reproducibility of results.[1] Internal standards are indispensable for correcting these variations, which include sample loss during extraction, matrix effects in the mass spectrometer, and fluctuations in instrument response.[1][2]

External standards are used to create calibration curves for the absolute quantification of specific lipid species.[3][4] The choice between internal and external standardization depends on the goals of the study. For relative quantification (e.g., comparing lipid levels between a control and treated group), internal standards are sufficient. For determining the absolute concentration of lipids, a combination of internal and external standards is required.

Key Considerations for Standard Selection:

• Structural Similarity: The internal standard should be chemically similar to the analyte of interest to ensure similar extraction efficiency and ionization response.[1][5]

• Isotopic Labeling: Stable isotope-labeled lipids are the gold standard for internal standards as they have nearly identical physicochemical properties to their endogenous counterparts but are distinguishable by mass spectrometry.[1][6][7]

• Non-Endogenous Nature: The internal standard should not be naturally present in the sample.[3]

• Purity: High purity of the standard is crucial for accurate quantification.[1]

Experimental Workflow Overview

A typical lipidomics workflow incorporating standards is a multi-stage process requiring careful execution at each step to ensure data quality. The overall process involves sample preparation with the addition of internal standards, lipid extraction, analysis by liquid chromatography-mass spectrometry (LC-MS), and finally, data processing and analysis.[8][9]

Caption: Generalized workflow for a lipidomics experiment using internal standards.

Application Note 2: Choosing the Right Lipid Extraction Method

The vast structural diversity of lipids presents a challenge for their simultaneous extraction.[10] Several methods are commonly employed, each with its own advantages and limitations. The choice of extraction method can significantly bias the resulting lipid profile.

• Folch and Bligh & Dyer Methods: These are classic liquid-liquid extraction (LLE) methods using chloroform (B151607) and methanol (B129727).[11][12] They are robust and widely used for total lipid extraction.[12]

• Methyl-tert-butyl ether (MTBE) Method: This is a safer alternative to chloroform-based methods and is effective for extracting a broad range of lipids.[11][12][13]

• One-Phase Extractions: These methods use a single solvent or a miscible mixture of organic solvents, such as methanol, isopropanol, or acetonitrile, to precipitate proteins and solubilize lipids.[11][14] While simpler, they may result in incomplete extraction of nonpolar lipids.[14]

Table 1: Comparison of Common Lipid Extraction Methods

Method	Principle	Advantages	Disadvantages	Best Suited For
Folch	Liquid-Liquid Extraction (Chloroform/Methanol/Water)	Gold standard, high recovery of most lipid classes.[12]	Use of hazardous chloroform, labor-intensive.[12]	Untargeted and targeted lipidomics.
Bligh & Dyer	Liquid-Liquid Extraction (Chloroform/Methanol/Water)	Similar to Folch but uses smaller solvent volumes.[12]	Still uses chloroform.[12]	Routine total lipid extraction.[12]
MTBE	Liquid-Liquid Extraction (MTBE/Methanol/Water)	Safer than chloroform, good recovery.[12][13]	Can be less efficient for some polar lipids.	High-throughput and automated workflows.[15]
One-Phase	Protein Precipitation & Lipid Solubilization (e.g., IPA, MeOH)	Simple, fast, and amenable to automation.[14]	Inefficient extraction of nonpolar lipids like triglycerides.[14]	Targeted analysis of polar lipids.

Experimental Protocols

Protocol 1: Total Lipid Extraction from Plasma using the MTBE Method

This protocol is adapted for the extraction of a broad range of lipids from plasma samples and is suitable for high-throughput applications.

Materials:

• Plasma samples

• Internal standard mix (e.g., SPLASH™ LIPIDOMIX™ Mass Spec Standard)[16]

• Methanol (LC-MS grade), pre-chilled

• Methyl-tert-butyl ether (MTBE; HPLC grade), pre-chilled[13]

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge (capable of 4°C and >14,000 x g)

• Nitrogen evaporator or vacuum concentrator

Procedure:

• Thaw frozen plasma samples on ice.[1]

• In a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the internal standard mix to each sample.

• Add 225 µL of pre-chilled methanol containing the internal standards.[13]

• Vortex for 1 minute.

• Add 750 µL of pre-chilled MTBE.[13]

• Vortex for 1 minute and then incubate on a shaker for 1 hour at room temperature.[2][13]

• Add 188 µL of water to induce phase separation.[13]

• Vortex for 20 seconds and let stand at room temperature for 10 minutes.[13]

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[13]

• Carefully collect the upper organic phase (MTBE layer) and transfer it to a new clean glass tube.[2]

• Dry the collected organic phase under a gentle stream of nitrogen or using a vacuum concentrator.[1][2]

• Reconstitute the dried lipid extract in 100 µL of a suitable injection solvent (e.g., 1:1 v/v isopropanol:acetonitrile) for LC-MS analysis.[2]

Protocol 2: LC-MS Analysis of Lipid Extracts

This is a general protocol for the analysis of lipid extracts using a reversed-phase liquid chromatography coupled to a high-resolution mass spectrometer.

Materials:

• Reconstituted lipid extracts in autosampler vials

• LC-MS system (e.g., UPLC coupled to a Q-TOF mass spectrometer)[6][7]

• Reversed-phase column (e.g., C18)[1]

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate

Procedure:

• Equilibrate the column with 90% Mobile Phase A and 10% Mobile Phase B.

• Inject 5 µL of the reconstituted lipid extract.[17]

• Run a gradient elution from 10% to 100% Mobile Phase B over 15-20 minutes.[17]

• Wash the column with 100% Mobile Phase B.

• Re-equilibrate the column to the initial conditions.

• Acquire data in both positive and negative ionization modes to cover a wider range of lipid classes.[18]

• Include quality control (QC) samples (pooled samples) at regular intervals (e.g., every 10 samples) to monitor system performance.[19][20]

Data Presentation and Quality Control

The use of internal standards significantly improves the precision of quantification.[1] The coefficient of variation (%CV) of internal standards across all runs should be monitored as a key quality control metric. A lower %CV indicates better analytical reproducibility.

Table 2: Representative Precision of Lipid Quantification using Internal Standards

Lipid Class	Internal Standard Used	Mean Concentration (µg/mL)	Standard Deviation	% Coefficient of Variation (%CV)
Phosphatidylcholines (PC)	PC(15:0-18:1-d7)	850.6	42.5	5.0
Lysophosphatidylcholines (LPC)	LPC(17:1-d7)	120.3	8.4	7.0
Triglycerides (TG)	TG(17:0/17:1/17:0)-d5	350.2	28.0	8.0
Cholesterol Esters (CE)	CE(18:1-d7)	60.5	5.4	9.0
Sphingomyelins (SM)	SM(d18:1/17:0)	95.8	6.7	7.0
This table presents example data and is for illustrative purposes only.

Signaling Pathway Visualization

Lipids are key players in a multitude of cellular signaling pathways. For instance, the phosphoinositide 3-kinase (PI3K) pathway is a critical signaling cascade involved in cell growth, proliferation, and survival, where lipids like phosphatidylinositol (3,4,5)-trisphosphate (PIP3) act as second messengers.

Caption: Simplified diagram of the PI3K signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. lcms.labrulez.com [lcms.labrulez.com]
• 9. lcms.cz [lcms.cz]
• 10. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. Lipidomics SOP | HSC Cores - BookStack [bookstack.cores.utah.edu]
• 14. pubs.acs.org [pubs.acs.org]
• 15. mdpi.com [mdpi.com]
• 16. benchchem.com [benchchem.com]
• 17. Comprehensive Lipidomic Workflow for Multicohort Population Phenotyping Using Stable Isotope Dilution Targeted Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Comprehensive and Reproducible Untargeted Lipidomic Workflow Using LC-QTOF Validated for Human Plasma Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Quality Control of Targeted Plasma Lipids in a Large-Scale Cohort Study Using Liquid Chromatography–Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]

Application Notes and Protocols for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in Enzyme Assay Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a mixed-acid triacylglycerol (TAG) containing two elaidic acid moieties at the sn-1 and sn-2 positions and one palmitic acid moiety at the sn-3 position of the glycerol (B35011) backbone. Elaidic acid is the principal trans fatty acid found in partially hydrogenated vegetable oils. As a specific triglyceride, this compound is a valuable substrate for studying the activity and specificity of various lipolytic enzymes, particularly in the context of lipid metabolism and the biological effects of trans fats.

These application notes provide detailed protocols for utilizing 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in the assays of key enzymes involved in triglyceride metabolism, namely pancreatic lipase (B570770) and diacylglycerol acyltransferase (DGAT).

Chemical Structure:

Data Presentation

Due to the limited availability of specific quantitative data for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, the following tables summarize its physicochemical properties and provide kinetic data for relevant enzymes with structurally similar substrates. This information can serve as a valuable reference for experimental design.

Table 1: Physicochemical Properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

Property	Value	Source
Molecular Formula	C55H102O6	Calculated
Molecular Weight	859.4 g/mol	Calculated
Physical State	Solid at room temperature (predicted)	-
Solubility	Soluble in chloroform (B151607), dichloromethane; sparingly soluble in methanol, ethanol.	General triglyceride properties
Storage	Store at -20°C for long-term stability.	General recommendation for lipids

Table 2: Kinetic Parameters of Lipases with Various Triacylglycerol Substrates

Enzyme	Substrate	Km	Vmax	Source
Porcine Pancreatic Lipase	Triolein (olive oil)	170.901 ± 7.544 µmol·mL⁻¹	88735 ± 4036.741 µmol·mL⁻¹·hour⁻¹	[1]
Adipose Triglyceride Lipase (ATGL)	Triolein	-	Specific activity: ~3.2 µmol/h·mg	[2]
Thermomyces lanuginosus Lipase	Triolein	-	High relative activity	[3]
Rhizomucor miehei Lipase	Triolein	-	Moderate relative activity	[3]
Candida antarctica Lipase B (Novozym 435)	Triolein	-	Lower relative activity compared to shorter chains	[3]

Note: The kinetic parameters are highly dependent on the assay conditions (e.g., pH, temperature, emulsifier).

Signaling Pathways

Triglycerides are central to energy metabolism. Their synthesis and breakdown are tightly regulated by hormonal signals. The diagrams below illustrate the key pathways.

Caption: Biosynthesis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol via the Kennedy pathway.

Caption: Stepwise hydrolysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol by lipases.

Experimental Protocols

Pancreatic Lipase Activity Assay (Colorimetric)

This protocol is adapted for the use of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol as a substrate. The assay measures the release of free fatty acids (FFAs).

Materials:

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

• Porcine Pancreatic Lipase (Type II)

• Triton X-100

• Tris-HCl buffer (50 mM, pH 8.0)

• CaCl₂ (10 mM)

• Bovine Serum Albumin (BSA), fatty acid-free

• Free Fatty Acid Assay Kit (colorimetric or fluorometric)

• 96-well microplate

• Microplate reader

Protocol Workflow:

Caption: Experimental workflow for the pancreatic lipase activity assay.

Procedure:

• Substrate Emulsion Preparation:

  • Dissolve 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in chloroform to a stock concentration of 10 mg/mL.

  • In a glass tube, evaporate a known volume of the stock solution under a stream of nitrogen to form a thin lipid film.

  • Add Tris-HCl buffer (pH 8.0) containing 0.5% (w/v) Triton X-100 to the lipid film.

  • Sonicate the mixture on ice until a homogenous emulsion is formed. The final substrate concentration in the assay should be optimized (e.g., 0.5-2 mM).

• Reaction Setup:

  • In a 96-well microplate, add the following to each well:

    • 50 µL of the substrate emulsion

    • 130 µL of reaction buffer (50 mM Tris-HCl, pH 8.0, 10 mM CaCl₂, 1 mg/mL BSA)

  • Pre-incubate the plate at 37°C for 5 minutes.

• Enzyme Reaction:

  • Prepare a stock solution of pancreatic lipase in cold reaction buffer.

  • To initiate the reaction, add 20 µL of the lipase solution to each well. For a negative control, add 20 µL of buffer.

  • Incubate the plate at 37°C for a defined period (e.g., 15-60 minutes), ensuring the reaction is in the linear range.

• Measurement:

  • Stop the reaction by adding a stop solution provided in the FFA assay kit or by heating the plate to 95°C for 5 minutes.

  • Measure the amount of free fatty acids released according to the manufacturer's protocol of the chosen FFA assay kit.

• Calculation:

  • Calculate the rate of FFA release (µmol/min) and normalize it to the amount of enzyme added to determine the specific activity (U/mg).

Diacylglycerol Acyltransferase (DGAT) Activity Assay (Fluorescent)

This protocol measures the incorporation of a fluorescently labeled acyl-CoA into a triglyceride using 1,2-dielaidoyl-rac-glycerol (a potential hydrolysis product of the title compound) as the acceptor substrate.

Materials:

• 1,2-dielaidoyl-rac-glycerol (or a suitable diacylglycerol standard)

• NBD-palmitoyl-CoA (or another fluorescent acyl-CoA)

• Microsomal preparations containing DGAT (e.g., from liver or adipose tissue)

• Tris-HCl buffer (100 mM, pH 7.5)

• MgCl₂ (25 mM)

• Bovine Serum Albumin (BSA), fatty acid-free

• Chloroform/Methanol (2:1, v/v)

• TLC plates (silica gel G)

• Hexane/Diethyl ether/Acetic acid (80:20:1, v/v/v) for TLC mobile phase

• Fluorescence imager

Protocol Workflow:

Caption: Experimental workflow for the fluorescent DGAT activity assay.

Procedure:

• Substrate Preparation:

  • Prepare a stock solution of 1,2-dielaidoyl-rac-glycerol in acetone (B3395972) or ethanol.

  • Prepare a stock solution of NBD-palmitoyl-CoA in an appropriate buffer.

• Reaction Setup:

  • In a glass tube, prepare the reaction mixture (final volume 200 µL):

    • 100 mM Tris-HCl, pH 7.5

    • 25 mM MgCl₂

    • 0.625 mg/mL BSA

    • 200 µM 1,2-dielaidoyl-rac-glycerol

    • 25 µM NBD-palmitoyl-CoA

  • Add 20-100 µg of microsomal protein to initiate the reaction.

• Enzyme Reaction:

  • Incubate the reaction mixture at 37°C for 20 minutes.

• Lipid Extraction and Separation:

  • Stop the reaction by adding 1.5 mL of chloroform/methanol (2:1, v/v).

  • Vortex thoroughly and centrifuge to separate the phases.

  • Collect the lower organic phase and dry it under nitrogen.

  • Resuspend the lipid extract in a small volume of chloroform and spot it onto a silica (B1680970) TLC plate.

  • Develop the TLC plate using a mobile phase of hexane/diethyl ether/acetic acid (80:20:1, v/v/v).

• Quantification:

  • Visualize the fluorescent triglyceride band using a fluorescence imager.

  • Quantify the fluorescence intensity of the triglyceride spot. A standard curve with known amounts of fluorescently labeled triglyceride should be used for accurate quantification.

• Calculation:

  • Calculate the amount of fluorescent triglyceride formed per unit time per amount of protein to determine the DGAT specific activity.

Disclaimer: The provided protocols are general guidelines and may require optimization for specific experimental conditions and enzyme sources. It is recommended to perform preliminary experiments to determine the optimal substrate concentrations, enzyme concentrations, and incubation times. The use of data from analogous compounds is intended for reference and should be considered when interpreting results.

References

• 1. myfoodresearch.com [myfoodresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. Fatty acid selectivity of lipases during acidolysis reaction between oleic acid and monoacid triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cell Culture Experiments with 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in cell culture experiments. This document outlines the physicochemical properties of this triglyceride, detailed protocols for its preparation and use in cell-based assays, and visual representations of relevant biological pathways and experimental workflows. Given the limited specific experimental data for this particular triglyceride, the protocols and pathways described are based on established methodologies for similar lipid molecules and general principles of lipid metabolism.

Data Presentation

The physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are summarized in the table below. This information is crucial for the proper handling, storage, and preparation of the compound for experimental use.

Property	Value	Source
Molecular Formula	C₅₅H₁₀₂O₆	[1]
Molecular Weight	859.4 g/mol	[1]
CAS Number	68069-77-2	[1]
Physical State	Solid	[1]
Purity	≥98%
Solubility	Soluble in Methyl Acetate	[1]
Storage Temperature	-20°C	[2]

Experimental Protocols

Protocol 1: Preparation of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol Stock Solution and BSA Complex

Lipids are insoluble in aqueous culture media and require a carrier molecule, such as bovine serum albumin (BSA), for efficient delivery to cells. This protocol details the preparation of a stock solution and its complexation with fatty acid-free BSA.

Materials:

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

• Ethanol (B145695), 200 proof (100%)

• Fatty acid-free Bovine Serum Albumin (BSA)

• Dulbecco's Modified Eagle Medium (DMEM), serum-free

• Sterile microcentrifuge tubes

• Sterile conical tubes

• Water bath

• Vortex mixer

Procedure:

• Preparation of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol Stock Solution (10 mM):

  • Weigh out 8.594 mg of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and place it in a sterile microcentrifuge tube.

  • Add 1 mL of 100% ethanol to the tube.

  • Warm the mixture at 37°C for 10-15 minutes and vortex intermittently until the triglyceride is completely dissolved. This is your 10 mM stock solution. Store at -20°C for short-term storage.

• Preparation of 10% Fatty Acid-Free BSA Solution:

  • In a sterile conical tube, dissolve 1 g of fatty acid-free BSA in 10 mL of serum-free DMEM.

  • Gently swirl the tube to dissolve the BSA. Avoid vigorous shaking to prevent foaming.

  • Sterile-filter the 10% BSA solution using a 0.22 µm syringe filter.

• Complexation of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol with BSA:

  • In a sterile conical tube, add the desired volume of the 10% BSA solution.

  • Warm the BSA solution to 37°C in a water bath.

  • While gently vortexing the BSA solution, add the 10 mM stock solution of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol dropwise to achieve the desired final concentration.

  • Incubate the mixture at 37°C for 30-60 minutes with gentle agitation to allow for the complex to form.

  • This BSA-complexed triglyceride solution is now ready to be diluted in your cell culture medium to the final working concentration for treating your cells.

Protocol 2: General Cell-Based Assay for Investigating the Effects of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

This protocol provides a general framework for treating cells with the prepared triglyceride-BSA complex and subsequently analyzing its effects, for example, on cellular triglyceride content.

Materials:

• Cultured cells of interest

• Complete cell culture medium

• Serum-free cell culture medium

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol-BSA complex (from Protocol 1)

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer

• Triglyceride quantification assay kit

• Multi-well cell culture plates

Procedure:

• Cell Seeding:

  • Seed cells in a multi-well plate at a density that will result in 70-80% confluency at the time of treatment.

  • Incubate the cells in their complete culture medium under standard conditions (e.g., 37°C, 5% CO₂).

• Cell Treatment:

  • Once the cells have reached the desired confluency, aspirate the complete medium and wash the cells once with sterile PBS.

  • Prepare the treatment medium by diluting the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol-BSA complex in serum-free medium to the desired final concentrations. Include a vehicle control (medium with BSA and the same final concentration of ethanol used for the stock solution).

  • Add the treatment medium to the respective wells and incubate for the desired period (e.g., 6, 12, 24, or 48 hours).

• Cell Lysis and Sample Preparation:

  • After the incubation period, aspirate the treatment medium and wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of cell lysis buffer to each well and incubate on ice for 10-15 minutes.

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

• Quantification of Cellular Triglycerides:

  • Determine the protein concentration of each cell lysate to normalize the triglyceride measurements.

  • Use a commercial triglyceride quantification assay kit to measure the triglyceride levels in each lysate, following the manufacturer's instructions.

  • Calculate the triglyceride concentration relative to the protein concentration for each sample.

Visualizations

Signaling Pathway

The following diagram illustrates a representative pathway for the cellular uptake and metabolic fate of exogenous triglycerides.

Caption: Cellular uptake and metabolism of exogenous triglycerides.

Experimental Workflow

The diagram below outlines a typical experimental workflow for studying the effects of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol on cultured cells.

Caption: General experimental workflow for cell-based lipid studies.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]

Application Note &amp; Protocol: Thin-Layer Chromatography of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Thin-layer chromatography (TLC) is a simple, rapid, and inexpensive analytical technique used to separate components in a mixture based on their differential partitioning between a stationary phase and a mobile phase. For lipid analysis, TLC is a powerful tool for separating lipid classes based on their polarity. 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a triacylglycerol (TAG), a class of nonpolar lipids. This application note provides a detailed protocol for the separation and visualization of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol using silica (B1680970) gel TLC. Triacylglycerols are among the least polar lipids and therefore exhibit high mobility in nonpolar solvent systems on a polar stationary phase like silica gel.

Principle of Separation

The separation of lipids by TLC on a silica gel plate is governed by the principle of adsorption chromatography. Silica gel, a polar stationary phase, will interact more strongly with polar lipids, causing them to migrate shorter distances up the plate. Conversely, nonpolar lipids, such as the triacylglycerol 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, have weaker interactions with the silica gel and are more soluble in a nonpolar mobile phase. This results in these nonpolar lipids traveling further up the TLC plate, leading to higher Retention Factor (Rf) values. The specific mobile phase composition can be adjusted to optimize the separation of different lipid classes.

Experimental Protocol

This protocol outlines the necessary steps for the successful TLC analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

3.1. Materials and Reagents

• TLC Plates: Pre-coated silica gel 60 F254 plates (glass or aluminum-backed)

• Sample: 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol standard, dissolved in chloroform (B151607) or a similar volatile organic solvent (e.g., 1-5 mg/mL).

• Mobile Phase (Solvent System):

  • System A: Petroleum ether: Diethyl ether: Acetic acid (84:15:1, v/v/v)[1]

  • System B: Hexane: Diethyl ether: Acetic acid (70:30:1, v/v/v)[2]

• Developing Chamber: A glass tank with a tight-fitting lid.

• Spotting Device: Glass capillary tubes or a microsyringe.[3][4]

• Visualization Reagent:

  • Iodine vapor (solid iodine crystals in a sealed tank).[1][4]

  • Alternatively, a charring reagent such as 20% (w/v) phosphomolybdic acid in ethanol, followed by heating.[5]

• Fume Hood

• Oven (if using a charring reagent)

3.2. Procedure

• Plate Preparation:

  • Handle the TLC plate only by the edges to avoid contamination.

  • Using a soft pencil, gently draw a faint origin line approximately 1.5 cm from the bottom of the plate.[3] Do not scratch the silica layer.

  • Mark the positions for sample application on the origin line, ensuring they are at least 1 cm from the plate's edge.[3]

• Chamber Saturation:

  • Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 to 1 cm.

  • Place a piece of filter paper (a wick) inside the chamber, ensuring it is saturated with the solvent, to aid in chamber saturation with solvent vapors.[1]

  • Close the chamber with the lid and allow it to equilibrate for at least 15-20 minutes before inserting the plate.

• Sample Application (Spotting):

  • Using a capillary tube or microsyringe, apply a small spot (2-5 µL) of the dissolved 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol sample onto the marked position on the origin line.[1]

  • Ensure the spot is small and concentrated for better resolution. Allow the solvent to evaporate completely between applications if multiple applications are needed for a single spot.[1]

• Chromatogram Development:

  • Carefully place the spotted TLC plate into the pre-saturated developing chamber, ensuring the origin line is above the solvent level.

  • Close the chamber lid and allow the mobile phase to ascend the plate by capillary action.[3]

  • Allow the development to proceed until the solvent front is about 1 cm from the top of the plate.[3]

• Drying:

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.[3]

  • Allow the plate to dry completely in a fume hood.

• Visualization:

  • Iodine Vapor: Place the dried plate into a sealed tank containing a few iodine crystals. The lipid spots will appear as brownish-yellow spots as the iodine reversibly binds to the fatty acid chains.[1][4][6] Mark the spots with a pencil as they may fade over time.

  • Charring: Alternatively, spray the plate evenly with a charring reagent (e.g., phosphomolybdic acid). Heat the plate in an oven at approximately 110°C until dark spots appear against a lighter background.[5]

• Analysis:

  • Calculate the Rf value for the spot using the following formula: Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  • The Rf value is a characteristic of the compound in a given TLC system.

Data Presentation

Lipid Class	Mobile Phase System	Composition (v/v/v)	Expected Rf Value
Triacylglycerol	System A	Petroleum ether: Diethyl ether: Acetic acid	~0.8 - 0.9
Triacylglycerol	System B	Hexane: Diethyl ether: Acetic acid	~0.7 - 0.85

Note: Rf values are indicative and can be influenced by experimental conditions such as temperature, humidity, and chamber saturation.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the thin-layer chromatography of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Caption: Workflow for TLC analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

References

• 1. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. repository.seafdec.org [repository.seafdec.org]
• 5. aocs.org [aocs.org]
• 6. ucl.ac.uk [ucl.ac.uk]

Application Notes and Protocols for NMR Spectroscopy of Mixed-Acid Triglycerides

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful and non-destructive analytical technique for the detailed structural and quantitative analysis of mixed-acid triglycerides (TAGs). This method provides comprehensive information on the fatty acid composition, their positional distribution (regiospecificity) on the glycerol (B35011) backbone, and the degree of unsaturation.[1][2] In the context of drug development, NMR is invaluable for characterizing lipid-based excipients and formulations, ensuring consistency, stability, and quality control.[3][4] These application notes provide detailed protocols for ¹H and ¹³C NMR spectroscopy of mixed-acid triglycerides, along with data presentation guidelines and an overview of the role of triglyceride metabolism in cellular signaling.

Principle of the Method

The analysis of mixed-acid triglycerides by NMR is based on the distinct chemical shifts of proton (¹H) and carbon-13 (¹³C) nuclei within the TAG molecule. Specific regions in the NMR spectrum correspond to different functional groups of the fatty acyl chains and the glycerol backbone, allowing for both qualitative and quantitative assessment.

• ¹H NMR: Provides a rapid overview of the fatty acid profile, including the quantification of saturated, monounsaturated, and polyunsaturated fatty acids.[5] The integration of specific proton signals allows for the calculation of the relative percentages of different fatty acid classes.

• ¹³C NMR: Offers more detailed structural information, including the regiospecific distribution of fatty acids at the sn-1, sn-2, and sn-3 positions of the glycerol backbone.[2][6] The chemical shifts of the carbonyl and olefinic carbons are particularly sensitive to their position.[7] For quantitative ¹³C NMR, the use of a relaxation agent and appropriate acquisition parameters is crucial to ensure accurate signal integration.[2]

Experimental Protocols

Protocol 1: Quantitative ¹H NMR Analysis of Mixed-Acid Triglycerides

This protocol outlines the steps for determining the fatty acid composition of a mixed-acid triglyceride sample using ¹H NMR.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the triglyceride sample into a 2 mL microcentrifuge tube.[1]

• Add 600 µL of deuterated chloroform (B151607) (CDCl₃) containing a known concentration of an internal standard (e.g., 1,3,5-trichlorobenzene).[1]

• Vortex the sample for 60 seconds to ensure complete dissolution.[1]

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Spectrometer: 500 MHz NMR spectrometer or higher.[1]

• Probe: 5 mm indirect detection probe.[1]

• Pulse Sequence: A standard 45° or 90° pulse-acquire sequence.[1]

• Acquisition Parameters: [1]

  • Spectral Width: ~8000 Hz

  • Relaxation Delay (d1): 1.0 s (for rapid screening) to 5-10 s (for accurate quantification)

  • Number of Scans: 32 to 64

  • Acquisition Time: ~2 s

• Record the spectrum at a constant temperature (e.g., 25 °C).

3. Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

• Calibrate the chemical shift of the spectrum using the signal from the internal standard or the residual solvent signal.

• Integrate the following key signals to determine the fatty acid composition[5]:

  • Terminal methyl protons (~0.9 ppm): Proportional to the total number of fatty acid chains.

  • bis-allylic protons (~2.8 ppm): Proportional to the number of linoleic and linolenic acid moieties.

  • Allylic protons (~2.0 ppm): Proportional to the number of all unsaturated fatty acid moieties.

  • α-carbonyl methylene (B1212753) protons (~2.3 ppm): Proportional to the total number of fatty acid chains.

  • Glycerol backbone protons (4.1-4.3 ppm and 5.25 ppm): Can also be used for quantification.

• Calculate the relative percentages of saturated, monounsaturated, and polyunsaturated fatty acids using the integral values.

Protocol 2: Quantitative and Regiospecific ¹³C NMR Analysis of Mixed-Acid Triglycerides

This protocol describes the use of ¹³C NMR to determine the fatty acid composition and their distribution on the glycerol backbone.

1. Sample Preparation:

• Accurately weigh approximately 300 mg of the triglyceride sample into a vial.[6]

• Dissolve the sample in 1 mL of CDCl₃.[6]

• For accurate quantification, add a relaxation agent such as chromium(III) acetylacetonate (B107027) (Cr(acac)₃) at a concentration of 0.05 M to overcome the long spin-lattice relaxation times (T₁) of carbonyl carbons.[2]

• Transfer the solution to a 10 mm NMR tube.[6]

2. NMR Data Acquisition:

• Spectrometer: 100.6 MHz (for ¹³C) NMR spectrometer or higher.[6]

• Pulse Sequence: Inverse-gated decoupling sequence to suppress the Nuclear Overhauser Effect (NOE) and ensure accurate integration.[7]

• Acquisition Parameters: [6]

  • Number of Scans: 512 or more, depending on sample concentration.

  • Acquisition Time: ~1.4 s

  • Pulse Width: 10.3 µs (corresponding to a 90° pulse)

  • Delay Time (d1): 1.0 s (with relaxation agent) up to 10 s (without relaxation agent).

• Record the spectrum at a constant temperature.

3. Data Processing and Analysis:

• Apply Fourier transformation with zero-filling, phase correction, and baseline correction.

• Integrate the signals in the following key regions:

  • Carbonyl Carbon Region (δ 172-174 ppm): The signals for fatty acids at the sn-1,3 positions appear slightly downfield from those at the sn-2 position.[7] This allows for the quantification of the positional distribution of different fatty acid classes.

  • Olefinic Carbon Region (δ 127-131 ppm): The chemical shifts of the double-bonded carbons also show slight variations based on their position on the glycerol backbone, providing complementary information to the carbonyl region.[7]

  • Glycerol Carbon Region (δ 62-70 ppm): The C-1 and C-3 carbons resonate around 62 ppm, while the C-2 carbon is further downfield at approximately 69 ppm.[7][8]

Data Presentation

Quantitative data obtained from NMR analysis should be summarized in clearly structured tables for easy comparison and interpretation.

Table 1: Fatty Acid Composition of a Mixed-Acid Triglyceride Sample Determined by ¹H NMR

Fatty Acid Class	Key ¹H NMR Signal (ppm)	Integral Value	Relative Percentage (%)
Saturated	-	(Calculated)	45.2
Monounsaturated	~2.0 (allylic), ~5.3 (olefinic)	2.8	35.5
Polyunsaturated	~2.8 (bis-allylic)	1.5	19.3

Table 2: Positional Distribution of Fatty Acids in a Mixed-Acid Triglyceride Sample Determined by ¹³C NMR

Fatty Acid Type	Carbonyl Signal (sn-1,3) (ppm)	Integral (sn-1,3)	Carbonyl Signal (sn-2) (ppm)	Integral (sn-2)	% at sn-1,3	% at sn-2
Saturated	173.2	1.8	172.8	0.4	81.8	18.2
Oleic Acid	173.3	1.2	172.9	0.8	60.0	40.0
Linoleic Acid	173.3	0.5	172.9	1.1	31.3	68.7

Visualization of Workflows and Pathways

Experimental Workflow for Triglyceride Analysis by NMR

Caption: A streamlined workflow for triglyceride analysis by NMR.

Signaling Role of Triglyceride-Derived Fatty Acids

Triglycerides are not typically direct signaling molecules; however, their metabolic products, particularly free fatty acids (FFAs), play crucial roles in cellular signaling.[9][10] The accumulation of triglycerides can also serve a protective role by sequestering potentially toxic FFAs.[11]

Caption: Signaling pathways initiated by the hydrolysis of triglycerides.

References

• 1. Quantitative Chemical Profiling of Commercial Glyceride Excipients via1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. research.bangor.ac.uk [research.bangor.ac.uk]
• 3. login.medscape.com [login.medscape.com]
• 4. flore.unifi.it [flore.unifi.it]
• 5. aocs.org [aocs.org]
• 6. ajol.info [ajol.info]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Dietary triglycerides as signaling molecules that influence reward and motivation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Triglyceride accumulation protects against fatty acid-induced lipotoxicity - PMC [pmc.ncbi.nlm.nih.gov]

derivatization of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol for GC-MS

An Application Note for the Derivatization of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For Researchers, Scientists, and Drug Development Professionals

Principle and Application

The analysis of complex lipids such as 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a specific triglyceride (TG), by Gas Chromatography-Mass Spectrometry (GC-MS) presents a significant analytical challenge. Direct analysis of intact triglycerides by GC-MS is difficult due to their high molecular weight and consequently low volatility.[1] To overcome this, a derivatization step is essential to convert the non-volatile triglyceride into more volatile and thermally stable compounds suitable for GC analysis.[2][3]

The most robust and widely adopted method for the GC-MS analysis of triglycerides is the determination of their constituent fatty acids.[1] This is achieved through a chemical process called transesterification . In this reaction, the ester bonds linking the fatty acids (elaidic and palmitic acid) to the glycerol (B35011) backbone are cleaved and new ester bonds are formed with a short-chain alcohol, typically methanol.[1][4] This process converts the fatty acids into their corresponding Fatty Acid Methyl Esters (FAMEs). The resulting FAMEs—methyl elaidate (B1234055) and methyl palmitate—are significantly more volatile and can be readily separated, identified, and quantified by GC-MS.[1][5][6]

This application note provides a detailed protocol for the derivatization of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol into its constituent FAMEs for subsequent GC-MS analysis.

Experimental Workflow

The overall experimental process, from the initial triglyceride sample to final data analysis, is outlined in the workflow diagram below.

Caption: Workflow for Triglyceride Derivatization and FAME Analysis.

Materials and Reagents

• Triglyceride Sample: 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

• Internal Standard (IS): Methyl Heptadecanoate (C17:0) or similar non-endogenous FAME

• Solvents: Chloroform (HPLC grade), Methanol (HPLC grade), Hexane (B92381) (HPLC grade), Isooctane (HPLC grade)

• Reagents:

  • 5% Methanolic HCl (or 12-14% Boron Trifluoride in Methanol, BF₃-Methanol)[6]

  • 0.9% (w/v) Sodium Chloride (NaCl) solution

  • Deionized Water

  • Anhydrous Sodium Sulfate (B86663)

• Equipment:

  • Glass reaction vials with PTFE-lined screw caps

  • Heating block or water bath

  • Vortex mixer

  • Centrifuge

  • Glass Pasteur pipettes

  • Nitrogen gas evaporation system

  • GC-MS system with a suitable capillary column

Detailed Experimental Protocols

Protocol 1: Acid-Catalyzed Transesterification

This protocol is a robust method for converting triglycerides to FAMEs using methanolic HCl.

1. Sample Preparation and Lipid Extraction (Modified Folch Method)

• Accurately weigh 1-10 mg of the triglyceride sample into a glass tube.
• If the sample is in a biological matrix (e.g., plasma), add 50 µL of the sample to a 1.5 mL microcentrifuge tube.[1]
• Add 1 mL of a 2:1 (v/v) chloroform:methanol solution.[1]
• Vortex vigorously for 1 minute to ensure thorough mixing.[1]
• Add 200 µL of 0.9% NaCl solution to induce phase separation and vortex for 30 seconds.[1]
• Centrifuge at 2,000 x g for 10 minutes to separate the layers.[1]
• Carefully transfer the lower organic (chloroform) layer containing the lipids to a new clean glass reaction vial using a Pasteur pipette.[1]
• Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

2. Transesterification Reaction

• To the dried lipid extract, add a known amount of internal standard (e.g., 100 µL of 1 mg/mL Methyl Heptadecanoate in hexane).
• Add 1 mL of 5% Methanolic HCl.[1]
• Securely cap the vial and vortex briefly.
• Incubate the reaction mixture at 80°C for 1 hour in a heating block or water bath.[1]

3. FAME Extraction

• Cool the vial to room temperature.
• Add 1 mL of hexane and 1 mL of deionized water to the vial.[1]
• Vortex vigorously for 1 minute to extract the FAMEs into the hexane layer.[1]
• Centrifuge at 1,500 x g for 5 minutes to achieve clear phase separation.[1]
• Carefully transfer the upper hexane layer, containing the FAMEs, to a new vial containing a small amount of anhydrous sodium sulfate to remove any residual water.
• Transfer the final, dried hexane solution to a GC autosampler vial for analysis.

Protocol 2: Silylation for Intact Glyceride Analysis (Alternative Method)

While transesterification is standard for fatty acid profiling, silylation can be used to analyze smaller, intact glycerides. This is less common for large triglycerides due to volatility issues but can be useful for analyzing partial hydrolysis products (mono- and diglycerides).[7] The most common silylating agents are BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) and MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide).[8]

1. Sample Preparation

• Prepare a 1 mg/mL solution of the lipid sample in an aprotic solvent like acetonitrile (B52724) or pyridine.

2. Silylation Reaction

• In a GC vial, combine 100 µL of the lipid solution with 50 µL of BSTFA (with 1% TMCS).[8]
• Cap the vial, vortex for 10 seconds, and heat at 60°C for 60 minutes.[8]
• After cooling, the sample is ready for direct injection into the GC-MS.

GC-MS Analysis Parameters

The following table provides typical GC-MS parameters for the analysis of the resulting FAMEs. Parameters should be optimized for the specific instrument and column used.

Parameter	Recommended Setting
Gas Chromatograph	Agilent 7890B or equivalent
Injector	Split/Splitless; Split ratio 10:1 to 50:1
Injection Volume	1 µL
Injector Temp.	250°C
Carrier Gas	Helium, constant flow rate of 1.0-1.2 mL/min
GC Column	Highly polar capillary column (e.g., FAMEWAX, DB-23, or other polyethylene (B3416737) glycol/biscyanopropyl phases), 30 m x 0.25 mm ID x 0.25 µm film thickness.[5]
Oven Program	Initial temp 100°C, hold 2 min; ramp at 10°C/min to 200°C; ramp at 5°C/min to 240°C, hold for 10 min.
Mass Spectrometer	JEOL MS-Q1500GC, Agilent 5977 or equivalent
Ion Source Temp.	230°C
Ionization Mode	Electron Impact (EI) at 70 eV
Mass Range	m/z 50-550
Acquisition Mode	Full Scan

Data Presentation and Expected Results

The derivatization of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol will yield two primary FAMEs: Methyl palmitate (C16:0) and Methyl elaidate (C18:1t) . The expected molar ratio is approximately 1:2. An internal standard (IS), such as Methyl heptadecanoate (C17:0), is used for accurate quantification.

The following table summarizes hypothetical quantitative results from a GC-MS analysis.

Analyte	Retention Time (min)	Quantifier Ion (m/z)	Qualifier Ions (m/z)	Relative Abundance (%)
Methyl palmitate	18.52	74	270, 87, 143	33.1
Methyl heptadecanoate (IS)	19.89	74	284, 87, 157	(Reference)
Methyl elaidate	21.35	74	296, 55, 264	66.9

Note: Retention times are illustrative and will vary based on the specific GC column and conditions used. Quantification is performed by comparing the peak area of each analyte to the peak area of the internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. shimadzu.com [shimadzu.com]
• 3. benchchem.com [benchchem.com]
• 4. docs.nrel.gov [docs.nrel.gov]
• 5. gcms.cz [gcms.cz]
• 6. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
• 7. electronicsandbooks.com [electronicsandbooks.com]
• 8. restek.com [restek.com]

High-Purity 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: Application Notes and Protocols for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential uses and experimental protocols for high-purity 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. This mixed-acid triglyceride, containing the trans-fatty acid elaidic acid, is a valuable tool for research in lipidomics, cell signaling, and drug delivery systems.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is crucial for its effective application.

Property	Value	Source
CAS Number	68069-77-2	[1][2]
Molecular Formula	C₅₅H₁₀₂O₆	[1]
Molecular Weight	859.4 g/mol	[1]
Appearance	Solid	[1][2]
Purity	≥98%	[1][2]
Storage Temperature	-20°C	[1][2]

Application 1: Investigating the Cellular Effects of Trans-Fatty Acids

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol serves as a precise tool to study the biological impact of elaidic acid, a major trans-fatty acid found in partially hydrogenated vegetable oils. Research has implicated elaidic acid in various cellular processes, including inflammatory responses and cancer progression. This triglyceride allows for the controlled introduction of elaidic acid into in vitro and in vivo models.

Relevant Signaling Pathways

Toll-Like Receptor (TLR) Signaling: Trans-fatty acids can activate pro-inflammatory signaling pathways through Toll-like receptors 2 and 4 (TLR2/4).[3] This can lead to the activation of downstream signaling cascades, such as the NF-κB pathway, and the subsequent expression of inflammatory cytokines.[3]

Elaidic Acid-Induced TLR4 Signaling Pathway

Epidermal Growth Factor Receptor (EGFR) Signaling: Studies have shown that elaidic acid can bind to G-protein coupled receptors (GPR40 and GPR120), leading to the transactivation of the Epidermal Growth Factor Receptor (EGFR).[4] This can subsequently trigger downstream pathways that promote cell proliferation and migration.[4][5]

Elaidic Acid-Induced EGFR Transactivation

Application 2: Development of Solid Lipid Nanoparticles (SLNs) for Drug Delivery

As a solid at physiological temperatures, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is an excellent candidate for the formulation of Solid Lipid Nanoparticles (SLNs). SLNs are advanced drug delivery systems that can enhance the solubility, stability, and bioavailability of therapeutic agents.

Experimental Protocols

The following are generalized protocols for the preparation and characterization of SLNs. Optimization of specific parameters will be required for different drug molecules and applications.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Sapphire Bioscience [sapphirebioscience.com]
• 3. ahajournals.org [ahajournals.org]
• 4. Pro-metastatic intracellular signaling of the elaidic trans fatty acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]

Application Notes and Protocols for Handling and Storage of Triglyceride Standards

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and best practices for the proper handling and storage of triglyceride standards. Adherence to these guidelines is crucial for ensuring the accuracy, reliability, and reproducibility of experimental results in research, drug development, and clinical applications.

Introduction

Triglyceride standards are essential for the accurate quantification of triglyceride levels in various biological samples. The integrity and stability of these standards directly impact the quality of the data generated. Improper handling and storage can lead to degradation of the standards, resulting in inaccurate standard curves and unreliable experimental outcomes. These notes outline the recommended procedures for receiving, storing, preparing, and using triglyceride standards to maintain their quality and ensure experimental success.

Data Presentation: Storage and Stability of Triglyceride Standards

Proper storage is critical to prevent the degradation of triglyceride standards. The following table summarizes the recommended storage conditions and stability information for both stock and working solutions.

Standard Type	Form	Recommended Storage Temperature	Duration	Special Conditions	Citations
Stock Standard	Solid/Powder (Saturated)	≤ -16°C	Long-term	Store in a glass container with a Teflon closure.	[1]
Solid/Powder (Unsaturated)	≤ -20°C	Long-term	Dissolve in a suitable organic solvent and store in a glass container with a Teflon closure.	[1][2]
Organic Solution	-20°C ± 4°C	Per manufacturer's recommendation	Store in a glass container under an inert gas (argon or nitrogen). Avoid plastic containers.	[1][2]
Aqueous Solution	-20°C	Per manufacturer's recommendation	Prone to separation upon freezing. Requires specific handling before use.	[3]
Serum/Plasma	-20°C or -70°C	3 months at -20°C; years at -70°C	Avoid repeated freeze-thaw cycles.	[4][5][6]
Working Solutions	Diluted Standards	Prepare Fresh for Each Use	Not Recommended for Storage	Discard after use as they do not store well.	[7][8]
Reconstituted Enzymes (for kits)	-20°C	Up to 2 months	Aliquot to avoid repeated freeze-thaw cycles.	[3]

Experimental Protocols

Receiving and Initial Handling of Triglyceride Standards

Upon receipt, immediately inspect the condition of the triglyceride standard. Certified reference materials are often shipped on dry ice.[9]

• Verification : Confirm that the product and lot number match the certificate of analysis (CoA).

• Initial Storage : Transfer the standard to the appropriate storage temperature as recommended by the manufacturer, typically -20°C or lower, and protect it from light.[3][10]

• Avoid Plastic : Do not use plastic containers for storing organic solutions of lipids, as plasticizers can leach into the solvent.[1][2][10] Use glass vials with Teflon-lined caps.[1][2]

Protocol for Preparation of Triglyceride Stock Solution

For standards supplied as a solid or powder, a stock solution must be prepared.

• Equilibration : Allow the container to reach room temperature before opening to prevent condensation of moisture, which can lead to hydrolysis.[1][2]

• Solvent Selection : Dissolve the solid standard in a suitable organic solvent as specified in the product's CoA or technical data sheet.

• Inert Atmosphere : To minimize oxidation, it is recommended to purge the solvent with an inert gas like nitrogen or argon before dissolving the standard.[11]

• Storage of Stock Solution : Store the stock solution in a tightly sealed glass vial, preferably under an inert atmosphere, at the recommended temperature (e.g., -20°C).[1][2][11] It is advisable to prepare single-use aliquots to avoid repeated freeze-thaw cycles.[7][11]

Protocol for Handling Aqueous Triglyceride Standards

Aqueous triglyceride standards may separate from the aqueous phase upon frozen storage.[3]

• Re-dissolving : Before use, tightly cap the vial and place it in a hot water bath (80–100°C) for approximately 1-3 minutes, or until the solution appears cloudy.[3][8]

• Vortexing : Immediately vortex the vial for 30 seconds until the solution becomes clear.[3][8]

• Repeat : Repeat the heating and vortexing steps one more time to ensure the standard is completely in solution.[3][8]

• Equilibration : Cool the standard to room temperature before proceeding with dilutions.[8]

Protocol for Preparation of a Standard Curve (Example for Colorimetric Assay)

A new standard curve must be generated for each assay.[3][12] The following is a general protocol; refer to the specific kit manual for exact concentrations and volumes.

• Prepare an Intermediate Standard : Dilute the stock triglyceride standard with the provided assay buffer to create an intermediate standard solution (e.g., 0.2 mM). For instance, dilute 40 µL of a 1 mM Triglyceride Standard with 160 µL of Triglyceride Assay Buffer.[3]

• Serial Dilutions : Add varying volumes (e.g., 0, 10, 20, 30, 40, 50 µL) of the intermediate standard solution into separate wells of a 96-well plate.[3]

• Volume Adjustment : Bring the final volume in each well to a constant amount (e.g., 50 µL) with the Triglyceride Assay Buffer. This will generate a standard curve with a range of known triglyceride concentrations (e.g., 0, 2, 4, 6, 8, 10 nmol/well).[3]

• Run in Duplicate : It is recommended to prepare all standards and samples in duplicate to ensure accuracy.[3][7]

Mandatory Visualizations

The following diagrams illustrate key workflows and logical relationships in the handling and storage of triglyceride standards.

Caption: Workflow for Handling and Storing Triglyceride Standards.

Caption: Decision-Making for Troubleshooting Triglyceride Standards.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. stratech.co.uk [stratech.co.uk]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. biolabo.fr [biolabo.fr]
• 5. biolabo.fr [biolabo.fr]
• 6. Lab Information Manual [apps.sbgh.mb.ca]
• 7. cellbiolabs.com [cellbiolabs.com]
• 8. Triglyceride (TG) Assay Kit. Quantification (ab65336/K622) | Abcam [abcam.com]
• 9. TraceCERT Lipid Standards: Triglyceride Mixtures, MilliporeSigma Supelco 100 mg | Buy Online | MilliporeSigma Supelco | Fisher Scientific [fishersci.com]
• 10. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]

Technical Notes & Optimization

poor peak shape of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in HPLC

Technical Support Center: Triglyceride Analysis

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering poor peak shape with 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: Why is my peak for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol broad, tailing, or split?

A1: Poor peak shape for a highly non-polar triglyceride like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in reversed-phase HPLC is a common issue. The primary causes are typically related to its low solubility in aqueous mobile phases, strong interactions with the stationary phase, or issues with the analytical setup.[1] Tailing peaks are often asymmetrical with a stretched trailing edge, which can compromise analytical accuracy.[2][3]

Common causes can be grouped into several categories:

• Mobile Phase and Solubility Issues: The analyte has extremely poor solubility in water. If the mobile phase is not strong enough (i.e., has too high a water content), the compound can precipitate or exhibit poor mass transfer, leading to broad peaks.[1]

• Sample Solvent Mismatch: Injecting the sample in a solvent significantly different in strength from the mobile phase can cause peak distortion.[4][5] Using a nonpolar solvent like hexane (B92381) for injection in a reversed-phase system can cause severe peak broadening or splitting.[6]

• Column Issues: Column overload, contamination, or degradation can lead to asymmetrical peaks.[3][7] A partially blocked inlet frit is a very common cause of peak distortion for all analytes in a run.[8]

• Secondary Interactions: While less common for non-polar triglycerides than for basic compounds, interactions with active sites on the column can contribute to tailing.[4][9]

• System and Method Parameters: High extra-column volume (e.g., long tubing) can cause band broadening.[7] Additionally, suboptimal temperature can affect analyte solubility and mobile phase viscosity.[10]

The following troubleshooting guide and workflow diagram can help systematically diagnose and resolve the issue.

Troubleshooting Guide: Poor Peak Shape

If you are experiencing poor peak shape, it is recommended to address one variable at a time to isolate the root cause.

Potential Cause	Observation	Recommended Solution & Rationale
Sample Overload	Peak fronting at high concentrations, which may become tailing at lower concentrations. Retention time may shift.[8]	Dilute the sample or reduce injection volume. This prevents saturation of the stationary phase, which is a common cause of peak distortion.[3]
Sample Solvent Mismatch	Split, broad, or tailing peaks, especially early-eluting ones.	Dissolve the sample in a solvent that is weaker than or matches the initial mobile phase. For triglycerides, this could be the initial mobile phase itself or a compatible solvent like dichloromethane (B109758) or an acetone/acetonitrile mixture.[6][10] Avoid using hexane as an injection solvent in reversed-phase HPLC.[6]
Insufficient Mobile Phase Strength	Broad, late-eluting peaks. High backpressure may also be observed if precipitation occurs.	Increase the percentage of the strong organic solvent (e.g., isopropanol (B130326), methyl tert-butyl ether) in the gradient. A non-aqueous reversed-phase (NARP) system is often required for these highly hydrophobic molecules.[1]
Column Contamination / Degradation	Gradual peak tailing or broadening over several injections. Increased backpressure.	Flush the column with a strong solvent (e.g., 100% isopropanol or dichloromethane). If performance does not improve, the column may be degraded and require replacement. Using a guard column can extend the life of the analytical column.[7][11]
Partially Blocked Inlet Frit	All peaks in the chromatogram are distorted in a similar manner.[8]	Reverse-flush the column into a waste container. If this does not resolve the issue, the frit may need to be replaced, or the entire column may need to be replaced.[8]
Suboptimal Column Temperature	Poorly shaped peaks and inconsistent retention times.	Increase the column temperature (e.g., to 30-40°C). This can improve analyte solubility, decrease mobile phase viscosity, and enhance mass transfer, leading to sharper peaks.[10]
Extra-Column Volume	General peak broadening for all analytes.	Minimize tubing length and use narrow-bore tubing (e.g., 0.005" ID) between the injector and detector. Ensure all fittings are properly connected to reduce dead volume.[2]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak shape.

Caption: A step-by-step workflow for diagnosing poor HPLC peak shape.

Q2: What is a good starting HPLC protocol for analyzing 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol?

A2: Due to the very non-polar nature of this triglyceride, a non-aqueous reversed-phase (NARP) method is often most effective.[1] Since triglycerides lack a strong UV chromophore, an Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or Mass Spectrometer (MS) is required for detection.[11][12]

Here is a recommended starting protocol based on established methods for similar lipids.[13][14]

Parameter	Recommendation	Rationale
Column	Reversed-Phase C18 or C8 (e.g., 150 mm x 2.1 mm, <3 µm)	Provides hydrophobic retention necessary for separating triglycerides. C8 can offer different selectivity.
Mobile Phase A	Acetonitrile	A common weak solvent in non-aqueous reversed-phase systems for lipids.
Mobile Phase B	Isopropanol/Acetonitrile (90:10) or Dichloromethane	Stronger organic solvents are needed to elute highly non-polar triglycerides.[15]
Gradient	Start at a high percentage of A (e.g., 70-90%) and ramp to a high percentage of B over 20-30 minutes.	Gradient elution is necessary to separate complex lipid mixtures and elute strongly retained compounds.
Flow Rate	0.2 - 0.5 mL/min (for 2.1 mm ID column)	A lower flow rate can improve resolution.[16]
Column Temp.	30 - 40°C	Enhances solubility and reduces mobile phase viscosity, leading to sharper peaks.[10]
Injection Volume	1 - 5 µL	Keep the volume low to prevent overload.
Sample Solvent	Dichloromethane or initial mobile phase composition	Ensures compatibility with the mobile phase and prevents peak distortion.[5][10]
Detector	ELSD, CAD, or MS	Necessary for detecting compounds like triglycerides that lack a UV chromophore.

Experimental Workflow

The diagram below outlines the general experimental workflow from sample preparation to data analysis.

Caption: Standard workflow for HPLC analysis of triglycerides.

References

• 1. youngin.com [youngin.com]
• 2. chromtech.com [chromtech.com]
• 3. mastelf.com [mastelf.com]
• 4. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 5. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]
• 6. aocs.org [aocs.org]
• 7. uhplcs.com [uhplcs.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. elementlabsolutions.com [elementlabsolutions.com]
• 10. lib3.dss.go.th [lib3.dss.go.th]
• 11. benchchem.com [benchchem.com]
• 12. HPLC of lipid classes | Cyberlipid [cyberlipid.gerli.com]
• 13. benchchem.com [benchchem.com]
• 14. documents.thermofisher.com [documents.thermofisher.com]
• 15. researchgate.net [researchgate.net]
• 16. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Low Signal Intensity in Mass Spectrometry of Triglycerides

This technical support center is designed for researchers, scientists, and drug development professionals to address common issues encountered during the mass spectrometry (MS) analysis of triglycerides (TGs). Below you will find troubleshooting guides and frequently asked questions (FAQs) in a question-and-answer format to help you resolve low signal intensity and other related problems in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low signal intensity when analyzing triglycerides by mass spectrometry?

Low signal intensity in triglyceride analysis can primarily be attributed to four main factors:

• Inefficient Ionization: Triglycerides are neutral, non-polar molecules and require the formation of adducts (e.g., with ammonium (B1175870), sodium, or lithium ions) to be efficiently ionized and detected, particularly with electrospray ionization (ESI).[1] Inadequate formation of these adducts will lead to a weak signal.

• In-source Fragmentation: The high energy in the ion source can cause triglyceride molecules to fragment before they are detected by the mass analyzer. This is a common issue with large lipids and results in a lower abundance of the intact molecular ion.[2]

• Sample Preparation Issues: Problems during sample preparation can significantly reduce the concentration of triglycerides reaching the mass spectrometer. These issues include incomplete extraction from the sample matrix, the presence of interfering substances that cause ion suppression (like phospholipids), and sample degradation due to improper handling or storage.[3]

• Suboptimal Instrument Parameters: Incorrect settings for the ion source, such as temperature and voltages, or for the mass analyzer can drastically impact signal intensity.

Q2: Which type of adduct is best for triglyceride analysis in ESI-MS?

The choice of adduct can significantly impact signal intensity and the resulting fragmentation patterns.

• Ammonium adducts ([M+NH₄]⁺): These are widely used for triglyceride analysis, especially in liquid chromatography-mass spectrometry (LC-MS). They are readily formed by adding ammonium formate (B1220265) or acetate (B1210297) to the mobile phase and tend to produce informative fragment ions for structural elucidation.[1]

• Sodium adducts ([M+Na]⁺): Sodium adducts often provide a strong signal. However, sodium is ubiquitous in laboratory environments, which can make the signal intensity variable and difficult to control. While convenient as they often form without specific additives, this lack of control can be a drawback for quantitative studies.[4]

• Lithium adducts ([M+Li]⁺): The addition of lithium salts can be particularly useful for structural characterization, as lithiated adducts can generate highly informative fragmentation patterns in tandem MS (MS/MS) experiments.[1]

Q3: How does in-source fragmentation affect my triglyceride signal?

In-source fragmentation is the breakdown of your triglyceride analyte within the ion source before it reaches the mass analyzer. This process reduces the population of the intact precursor ion you intend to measure, thus decreasing its signal intensity. This fragmentation is often caused by excessive energy in the ion source, which can be due to high source temperatures, high spray voltages, or high declustering potentials. If you observe a weak signal for your target triglyceride but see significant signals for smaller fragments (like diglyceride-like ions), in-source fragmentation is a likely culprit.

Troubleshooting Guides

Guide 1: Systematic Approach to Diagnosing Low Signal Intensity

This guide provides a logical workflow to identify the root cause of low signal intensity in your triglyceride analysis.

DOT Diagram of Troubleshooting Workflow:

References

• 1. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In-depth triacylglycerol profiling using MS3 Q-Trap Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Lipid Extraction for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction of the specific triglyceride, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. Here you will find answers to frequently asked questions and detailed troubleshooting guides to address common challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most effective methods for extracting 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol?

A1: The most widely recognized and effective methods for extracting triglycerides like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are the Folch and Bligh & Dyer methods.[1][2] These are considered "gold standards" for lipid extraction from various biological samples.[3] Both methods utilize a chloroform (B151607) and methanol (B129727) solvent system to efficiently solubilize lipids. For tissues with high fat content, the Folch method is often preferred.[4] Solid-phase extraction (SPE) is also a valuable technique, particularly for purifying the target triglyceride from a crude lipid extract and removing interfering substances.[4][5]

Q2: How does the choice of solvent impact the extraction efficiency of this triglyceride?

A2: The choice of solvent is critical for successful extraction. 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a neutral, non-polar lipid. Therefore, a solvent system with a non-polar component is essential for its solubilization.[3] The classic Folch and Bligh & Dyer methods use a mixture of chloroform (non-polar) and methanol (polar).[1] The methanol helps to disrupt lipid-protein complexes and release the triglycerides into the chloroform phase. While effective, less toxic alternatives like hexane (B92381)/isopropanol mixtures can be used, although they may be less efficient for extracting a broad range of lipids.[4] The specific ratio of the solvents is also a key factor in optimizing recovery.

Q3: What is the recommended sample-to-solvent ratio for optimal extraction?

A3: The sample-to-solvent ratio significantly influences the extraction yield. For the Folch method, a sample-to-solvent ratio of 1:20 (e.g., 1 gram of tissue in 20 mL of solvent) is recommended for exhaustive extraction.[6] The Bligh & Dyer method typically uses a lower ratio, around 1:3.[7] However, for samples with high lipid content (>2%), a higher solvent ratio, similar to the Folch method, may be necessary to ensure complete extraction and avoid underestimation of the lipid content.[7]

Q4: How can I minimize the degradation of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol during extraction?

A4: To prevent degradation, it is crucial to work quickly and at low temperatures (e.g., on ice) to minimize enzymatic activity.[4] The addition of antioxidants, such as butylated hydroxytoluene (BHT) or butylated hydroxyanisole (BHA), to the extraction solvents can prevent the oxidation of the unsaturated elaidoyl fatty acid chains.[4] Whenever possible, performing the extraction under an inert atmosphere (e.g., nitrogen or argon) will further minimize exposure to oxygen.[4] Proper storage of the final lipid extract at -20°C or lower, in an airtight container protected from light, is also essential.[4]

Troubleshooting Guides

This section addresses specific issues that may arise during the extraction of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Issue 1: Low Yield of Extracted Triglyceride

Symptoms:

• Lower than expected concentration of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in the final extract, as determined by downstream analysis (e.g., LC-MS).

• Visible residual lipid in the sample pellet after extraction.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incomplete Tissue Homogenization	Ensure the tissue is thoroughly homogenized to maximize the surface area for solvent interaction. For tough tissues, consider cryogenic grinding. A mechanical homogenizer is recommended for optimal disruption.[4]
Inappropriate Solvent Choice	For a neutral lipid like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a chloroform/methanol mixture is highly effective. If using alternatives like hexane/isopropanol, be aware that efficiency might be lower.[4]
Insufficient Solvent Volume	A low solvent-to-sample ratio can lead to incomplete extraction. For the Folch method, a ratio of 20:1 (solvent:sample) is recommended.[6]
Inadequate Extraction Time	Ensure sufficient agitation and incubation time for the solvent to fully penetrate the sample matrix. For the Folch method, agitating the homogenate for 15-20 minutes is standard.[8]
Water Content in Sample	High water content in the sample can affect the efficiency of non-polar solvent penetration. Ensure samples are adequately lyophilized or that the solvent ratios are adjusted to account for the water content, as in the Bligh & Dyer method.

Issue 2: Poor Purity of the Extracted Triglyceride

Symptoms:

• Presence of significant amounts of other lipid classes (e.g., phospholipids, free fatty acids) or non-lipid contaminants in the final extract.

• Interference from co-eluting compounds during chromatographic analysis.

Possible Causes and Solutions:

Potential Cause	Troubleshooting Steps
Incomplete Phase Separation	During the wash step of the Folch or Bligh & Dyer methods, ensure a clear separation between the aqueous and organic phases. Centrifugation can aid in this separation.[8] Avoid aspirating the interface between the two layers.
Co-extraction of Polar Lipids	The chloroform/methanol system will co-extract polar lipids. To isolate the neutral triglyceride fraction, a subsequent purification step using Solid Phase Extraction (SPE) with a silica-based sorbent is highly recommended.[9]
Contamination from Labware	Use high-purity solvents and thoroughly cleaned glassware to avoid contamination from plasticizers or other residues.
Carryover of Non-Lipid Contaminants	The wash step with a salt solution (e.g., 0.9% NaCl) in the Folch method is crucial for removing non-lipid contaminants.[6] Ensure this step is performed correctly.

Quantitative Data Summary

The following tables summarize the expected recovery of triglycerides using different extraction methods. Note that the exact recovery of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol may vary depending on the specific sample matrix and experimental conditions.

Table 1: Comparison of Triglyceride Recovery by Different Solvent Systems

Solvent System	Triglyceride Recovery (%)	Notes
Chloroform/Methanol (2:1, v/v)	90-99%	The Folch method is highly effective for a broad range of lipids, including triglycerides.[1]
Hexane/Isopropanol (3:2, v/v)	53-70%	A less toxic alternative, but generally less efficient for overall lipid extraction compared to chloroform-based methods.
Dichloromethane/Methanol (2:1, v/v)	85-95%	Can be a suitable replacement for chloroform, offering similar efficiency with potentially fewer health and safety concerns.[6]
Methyl-tert-butyl ether (MTBE)/Methanol	80-90%	An alternative that results in the lipid-containing organic phase being the upper layer, which can simplify collection.[3]

Experimental Protocols

Protocol 1: Modified Folch Method for Triglyceride Extraction

This protocol is optimized for the extraction of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol from tissue samples.

• Homogenization: Homogenize 1 gram of tissue in 20 mL of a 2:1 (v/v) chloroform:methanol mixture using a mechanical homogenizer.[6]

• Agitation: Agitate the homogenate on an orbital shaker for 20 minutes at room temperature.[8]

• Filtration/Centrifugation: Filter the homogenate through a solvent-resistant filter or centrifuge at 2000 x g for 10 minutes to pellet the solid residue. Collect the supernatant.

• Washing: Add 0.2 volumes (4 mL) of 0.9% NaCl solution to the supernatant. Vortex the mixture for 30 seconds and centrifuge at 1000 x g for 5 minutes to induce phase separation.[8]

• Collection of Lipid Phase: Carefully aspirate and discard the upper aqueous phase. Collect the lower chloroform phase, which contains the lipids.[8]

• Drying: Evaporate the chloroform under a gentle stream of nitrogen gas.

• Storage: Resuspend the dried lipid extract in a small volume of 2:1 chloroform:methanol and store at -20°C or lower under an inert atmosphere.[4]

Protocol 2: Solid-Phase Extraction (SPE) for Triglyceride Purification

This protocol is designed to purify 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol from a crude lipid extract.

• Sorbent Selection: Use a silica-based SPE cartridge.

• Cartridge Conditioning: Condition the cartridge by passing 5 mL of hexane through it.

• Sample Loading: Dissolve the crude lipid extract in a small volume of hexane and load it onto the conditioned cartridge.

• Elution of Neutral Lipids: Elute the neutral lipid fraction, including the target triglyceride, with a solvent of intermediate polarity, such as a mixture of hexane and diethyl ether (e.g., 95:5 v/v).

• Elution of Polar Lipids: More polar lipids, such as phospholipids, will be retained on the column and can be eluted separately with a more polar solvent like methanol if desired.

• Drying and Storage: Evaporate the solvent from the collected neutral lipid fraction under a stream of nitrogen and store as described in Protocol 1.

Visualizations

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree for optimizing the extraction of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

References

• 1. “Bligh and Dyer” and Folch Methods for Solid–Liquid–Liquid Extraction of Lipids from Microorganisms. Comprehension of Solvatation Mechanisms and towards Substitution with Alternative Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Single Step Lipid Extraction From Food Stuffs [rockedu.rockefeller.edu]
• 3. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 7. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 8. Lipid extraction by folch method | PPTX [slideshare.net]
• 9. Separation of lipid classes by solid phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Isomers of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the resolution of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol isomers.

Frequently Asked Questions (FAQs)

Q1: Why is it challenging to resolve the enantiomers of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol?

The enantiomers of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (sn-1,2-dielaidoyl-3-palmitoyl-glycerol and sn-2,3-dielaidoyl-1-palmitoyl-glycerol) possess identical physicochemical properties such as molecular weight, boiling point, and solubility. This makes their separation by conventional chromatographic techniques, like standard reversed-phase HPLC, extremely difficult as these methods primarily separate compounds based on differences in polarity and hydrophobicity.[1][2] The only difference between the enantiomers is their spatial arrangement, which necessitates the use of a chiral environment to achieve separation.[3]

Q2: What is the recommended analytical technique for resolving these isomers?

Chiral High-Performance Liquid Chromatography (HPLC) is the most effective and widely used technique for the enantiomeric resolution of triacylglycerols (TAGs) like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.[1][2][4] This method utilizes a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times and, consequently, their separation.

Q3: Which type of chiral stationary phase (CSP) is most suitable for separating triacylglycerol enantiomers?

Polysaccharide-based CSPs, particularly those derived from cellulose (B213188) and amylose (B160209), are highly effective for the chiral resolution of TAGs.[5] Columns with stationary phases like cellulose-tris(3,5-dimethylphenylcarbamate) have demonstrated broad applicability in separating a wide range of TAG enantiomers.[1] The selection of the specific CSP will depend on the exact structure of the TAGs being analyzed.

Q4: How does the fatty acid composition at the sn-1 and sn-3 positions influence the chiral separation?

The nature of the fatty acids at the sn-1 and sn-3 positions of the glycerol (B35011) backbone is a critical factor in achieving successful chiral separation of TAGs. A greater difference in the chain length or degree of unsaturation between the fatty acids at these two positions generally leads to better resolution.[2] For 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, the presence of elaidic acid (a trans-C18:1 fatty acid) at sn-1 and palmitic acid (a saturated C16:0 fatty acid) at sn-3 in one enantiomer, and the reverse in the other, provides the basis for chiral recognition on an appropriate CSP.

Q5: Can mobile phase composition be adjusted to improve the resolution of enantiomers?

Yes, the mobile phase composition plays a crucial role in optimizing the chiral separation. For normal-phase chiral HPLC of TAGs, mixtures of a non-polar solvent like hexane (B92381) or heptane (B126788) with a polar modifier such as 2-propanol, ethanol, or isopropanol (B130326) are commonly used.[1][3] The type and concentration of the polar modifier can significantly impact the retention times and the resolution factor. The addition of small amounts of additives, such as acids or bases, can also influence the separation by altering the interactions between the analytes and the CSP, although this is more common for analytes with ionizable groups.[6][7]

Troubleshooting Guides

Issue: Poor or No Resolution of Enantiomers

Possible Causes and Solutions:

Cause	Recommended Action
Inappropriate Chiral Stationary Phase (CSP)	The selected CSP may not be suitable for this specific class of TAGs. Screen different polysaccharide-based columns (e.g., cellulose vs. amylose derivatives).
Suboptimal Mobile Phase Composition	Systematically vary the ratio of the non-polar and polar components of the mobile phase. Small changes in the percentage of the polar modifier can have a significant impact on selectivity.[5]
Incorrect Column Temperature	Temperature affects the thermodynamics of the chiral recognition process.[8] Generally, lower temperatures enhance enantioselectivity. Experiment with a temperature range, for example, from 10°C to 25°C.
Low Column Efficiency	The column may be old or contaminated. Flush the column with a strong, compatible solvent. If performance does not improve, replace the column. Using longer columns or columns with smaller particle sizes can also increase efficiency.
Inappropriate Flow Rate	A high flow rate can lead to insufficient interaction time with the CSP. Try reducing the flow rate to improve resolution, but be mindful of increasing analysis time and band broadening.

Issue: Peak Tailing or Asymmetry

Possible Causes and Solutions:

Cause	Recommended Action
Sample Overload	Injecting too much sample can saturate the stationary phase. Reduce the injection volume or dilute the sample.
Secondary Interactions	Unwanted interactions between the analyte and active sites on the stationary phase (e.g., residual silanols) can cause tailing. For basic compounds, adding a small amount of a basic modifier like diethylamine (B46881) (DEA) to the mobile phase can help. For acidic compounds, an acidic modifier like trifluoroacetic acid (TFA) may be beneficial.[8]
Column Contamination or Degradation	Buildup of contaminants on the column can lead to active sites. Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.
Extra-Column Volume	Excessive tubing length or a large detector flow cell can contribute to peak broadening and tailing. Use shorter, narrower internal diameter tubing where possible.

Issue: Split Peaks

Possible Causes and Solutions:

Cause	Recommended Action
Injection Solvent Incompatibility	If the sample is dissolved in a solvent much stronger than the mobile phase, it can cause peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.[9]
Column Void or Channeling	A void at the head of the column can cause the sample to travel through different paths, resulting in a split peak. This is often irreversible, and the column needs to be replaced.
Co-elution of an Impurity	What appears to be a split peak could be two different, closely eluting compounds. Verify the purity of your sample.

Experimental Protocols

Representative Chiral HPLC Method for the Resolution of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

This protocol is a representative method based on the successful separation of similar triacylglycerol enantiomers. Optimization will likely be required for your specific instrumentation and columns.

• HPLC System: A standard HPLC or UHPLC system with a column thermostat.

• Chiral Column: A cellulose-tris(3,5-dimethylphenylcarbamate) based column (e.g., CHIRALCEL® OD-H or similar).

  • Dimensions: e.g., 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A mixture of n-hexane and 2-propanol. A typical starting point is a 99:1 (v/v) ratio.

• Elution Mode: Isocratic elution is often sufficient for chiral separations of TAGs.

• Flow Rate: 0.5 - 1.0 mL/min.

• Column Temperature: 15°C.

• Detector: UV detector at 210 nm or an Evaporative Light Scattering Detector (ELSD).

• Sample Preparation: Dissolve the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol sample in the mobile phase or a weak solvent like n-hexane at a concentration of approximately 1 mg/mL.

• Injection Volume: 10 µL.

Procedure:

• Equilibrate the chiral column with the mobile phase at the specified temperature and flow rate until a stable baseline is achieved.

• Inject the prepared sample.

• Monitor the elution of the enantiomers. The two enantiomers should elute as two distinct peaks.

• If resolution is not optimal, adjust the mobile phase composition (e.g., increase the 2-propanol concentration in small increments) or the column temperature.

Quantitative Data

The following table provides illustrative quantitative data for the chiral separation of a racemic mixture of a diacyl-palmitoyl-glycerol, which can be used as a benchmark for the separation of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. Actual values will vary depending on the specific experimental conditions.

Parameter	Enantiomer 1	Enantiomer 2
Retention Time (t_R)	~ 25.4 min	~ 28.1 min
Resolution (R_s)	\multicolumn{2}{c	}{> 1.5}
Asymmetry Factor (A_s)	1.1	1.2
Theoretical Plates (N)	> 5000	> 5000

Visualizations

Caption: Troubleshooting workflow for poor enantiomeric resolution.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. aocs.org [aocs.org]
• 4. Separation of enantiomeric triacylglycerols by chiral-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Triglyceride Analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing common issues encountered during triglyceride analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of interference in triglyceride assays?

The most common contaminants and sources of interference in triglyceride analysis are lipemia (high levels of lipids in the sample, causing turbidity), endogenous free glycerol (B35011), hemolysis (release of hemoglobin and other intracellular components from red blood cells), and certain anticoagulants used during sample collection.[1][2] Each of these can lead to inaccurate triglyceride measurements.

Q2: How does lipemia affect triglyceride assay results?

Lipemia, which is the milky or turbid appearance of a sample due to high concentrations of triglyceride-rich lipoproteins, can interfere with photometric readings.[2][3] The lipid particles scatter light, which can lead to a falsely elevated absorbance reading and, consequently, an overestimation of the triglyceride concentration.[2][3] The relationship between the visual turbidity of a sample and the triglyceride concentration is not always linear.[4]

Q3: Why is endogenous free glycerol a problem in triglyceride analysis?

Many common triglyceride assays are enzymatic and work by hydrolyzing triglycerides to glycerol and free fatty acids. The subsequent measurement of glycerol is then used to determine the triglyceride concentration.[5] If the sample already contains free glycerol, this will also be measured, leading to a falsely high triglyceride reading.[6][7] This is often referred to as pseudohypertriglyceridemia.

Q4: Can hemolysis interfere with triglyceride measurements?

Yes, hemolysis can interfere with triglyceride assays. The release of hemoglobin from red blood cells can cause spectrophotometric interference.[8][9] Depending on the assay and the degree of hemolysis, this can lead to either falsely increased or decreased results. However, some studies suggest that the interference from hemolysis on triglyceride measurement is not always clinically significant at lower levels of hemolysis.[9][10]

Q5: Do anticoagulants used for blood collection affect triglyceride analysis?

Certain anticoagulants can interfere with triglyceride assays. For instance, EDTA plasma may yield lower triglyceride values compared to serum.[11] It is also advised to avoid collection tubes that use glycerol to lubricate the stoppers, as this can contaminate the sample and lead to falsely elevated results.[5] Heparin can also interfere with some clinical assays.[1]

Troubleshooting Guides

Issue 1: Abnormally High Triglyceride Readings in a Clear (Non-Lipemic) Sample

• Possible Cause: Presence of free glycerol in the sample.

• Troubleshooting Steps:

  • Review Sample Source: Determine if the sample is from a patient receiving glycerol-containing hyperalimentation fluids or heparin treatment, as both can increase free glycerol levels.[6]

  • Perform Glycerol Blanking: Use a triglyceride assay method that includes a glycerol blanking step. This involves a pre-incubation step to remove free glycerol before the addition of lipase, which hydrolyzes the triglycerides.[12][13]

  • Use a Correction Formula: If a glycerol-blanking method is not available, measure the free glycerol concentration separately and subtract it from the total glycerol measured in the triglyceride assay.

Issue 2: Inconsistent or Non-Reproducible Triglyceride Results

• Possible Cause: Lipemia or sample turbidity.

• Troubleshooting Steps:

  • Visually Inspect the Sample: Check for a milky or cloudy appearance, which indicates lipemia.[4]

  • Quantify Lipemia: Use an automated chemistry analyzer to determine the lipemic index of the sample.[14]

  • Remove Lipids: If lipemia is significant, pretreat the sample to remove the interfering lipids. Ultracentrifugation is the gold-standard method, but high-speed centrifugation can also be effective.[2][15]

Issue 3: Unexpectedly Low or High Results in Visibly Hemolyzed Samples

• Possible Cause: Hemolysis is interfering with the assay's spectrophotometric measurement.

• Troubleshooting Steps:

  • Assess the Degree of Hemolysis: Visually inspect the sample for a reddish or pinkish color. Quantify the hemolysis by measuring the free hemoglobin concentration.[10]

  • Consult Assay-Specific Interference Data: Refer to the manufacturer's guidelines for the triglyceride assay to determine the acceptable level of hemolysis.

  • Request a New Sample: If the hemolysis is above the acceptable limit, it is best to request a new, non-hemolyzed sample for accurate results.[9]

Data on Contaminant Interference

The following tables summarize the effects of common contaminants on triglyceride analysis.

Table 1: Effect of Lipemia on Triglyceride Measurement

Triglyceride Concentration (mg/dL)	Lipemic Index	Observed Effect on Photometric Assays
> 300	Visually evident turbidity	Potential for falsely elevated results due to light scattering.[16]
> 600	Moderate to Marked	Significant interference likely; sample pretreatment recommended.[16]
> 2100	Severe	Gross interference; may lead to inaccurate results for multiple analytes.[17]

Table 2: Effect of Hemolysis on Triglyceride Measurement

Hemoglobin Concentration (g/L)	Visual Appearance	Effect on Triglyceride Measurement
< 0.5	Not visually detectable	Interference is generally not clinically significant.[9][10]
> 1.0	Moderately hemolyzed	Potential for interference; the effect can vary depending on the assay.[9]
2.5 - 4.5	Severely hemolyzed	Statistically significant differences may be observed, but they might remain within clinically acceptable limits for triglycerides in some assays.[9][10]

Table 3: Effect of Free Glycerol and Anticoagulants

Contaminant	Concentration	Observed Effect on Triglyceride Measurement
Free Glycerol	Variable	Directly additive, leading to falsely elevated triglyceride results in non-blanking assays.[7][18]
Anticoagulants
EDTA	Standard use	May cause decreased triglyceride values compared to serum.[11]
Heparin	Standard use	Can interfere with some clinical assays and may increase free glycerol both in vivo and in vitro.[1][6]
Citrate, Fluoride	Standard use	May cause interference.[11]

Experimental Protocols

Protocol 1: Enzymatic Colorimetric Triglyceride Assay

This protocol is a generalized procedure based on common commercially available kits.

• Sample Preparation:

  • Serum or plasma should be used. If using plasma, heparin or EDTA are acceptable anticoagulants.[5]

  • For lipemic samples, pretreatment by centrifugation is recommended (see Protocol 2).

  • Samples with expected high triglyceride concentrations should be diluted with a suitable assay buffer.

• Reagent Preparation:

  • Prepare a working reagent by dissolving the enzyme mixture (containing lipase, glycerol kinase, glycerol phosphate (B84403) oxidase, and peroxidase) in the provided buffer.[5]

• Assay Procedure:

  • Pipette a small volume (e.g., 10 µL) of standards, controls, and samples into the wells of a microplate.

  • Add a larger volume (e.g., 1.0 mL) of the working reagent to each well.

  • Mix gently and incubate at 37°C for 5-10 minutes or at room temperature for a specified time according to the kit instructions.

  • Measure the absorbance of the samples and standards at 500-550 nm using a microplate reader. The color is typically stable for at least 30 minutes.[5]

• Calculation:

  • Subtract the absorbance of the reagent blank from all readings.

  • Construct a standard curve by plotting the absorbance of the standards against their known concentrations.

  • Determine the triglyceride concentration of the samples from the standard curve.

Protocol 2: Removal of Lipemia by High-Speed Centrifugation

This protocol is an alternative to ultracentrifugation for clearing lipemic samples.

• Sample Preparation:

  • Transfer the lipemic serum or plasma sample into a microcentrifuge tube.

• Centrifugation:

  • Centrifuge the sample at high speed (e.g., 10,000 x g) for 15 minutes at room temperature.

• Supernatant Collection:

  • After centrifugation, a fatty layer should be visible at the top of the sample.

  • Carefully aspirate the clear infranatant (the sample below the fatty layer) using a pipette, avoiding the lipid layer.

• Analysis:

  • Use the cleared infranatant for the triglyceride assay.

Visualizations

Caption: Troubleshooting workflow for inaccurate triglyceride results.

Caption: Signaling pathway of a typical enzymatic triglyceride assay.

References

• 1. Interferences from blood collection tube components on clinical chemistry assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biochemia-medica.com [biochemia-medica.com]
• 3. Frequency and causes of lipemia interference of clinical chemistry laboratory tests - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Educational Case: Hemolysis and Lipemia Interference With Laboratory Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 5. clearchemdiagnostics.com [clearchemdiagnostics.com]
• 6. Do enzymatic analyses of serum triglycerides really need blanking for free glycerol? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Free glycerol causes a positive error in the triacylglycerol value in the total glycerol measurement method for canine and feline blood - PMC [pmc.ncbi.nlm.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. Effects of hemolysis interferences on routine biochemistry parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. biochemia-medica.com [biochemia-medica.com]
• 11. hospitals.aku.edu [hospitals.aku.edu]
• 12. researchgate.net [researchgate.net]
• 13. wwwn.cdc.gov [wwwn.cdc.gov]
• 14. researchgate.net [researchgate.net]
• 15. scispace.com [scispace.com]
• 16. eclinpath.com [eclinpath.com]
• 17. medpace.com [medpace.com]
• 18. Evaluating the need for free glycerol blanking for serum triglyceride measurements at Charlotte Maxeke Johannesburg Academic Hospital - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving Reproducibility in Triglyceride Quantification

This technical support center is designed for researchers, scientists, and drug development professionals to enhance the reproducibility and accuracy of triglyceride quantification experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for triglyceride quantification?

A1: The most prevalent methods for quantifying triglycerides are enzymatic assays, which can be colorimetric or fluorometric.[1][2] These assays typically involve the enzymatic hydrolysis of triglycerides into glycerol (B35011) and free fatty acids. The glycerol is then measured in subsequent reactions that produce a detectable signal. Other methods include gas-liquid chromatography and high-performance liquid chromatography (HPLC), which offer high accuracy but are generally more complex and less high-throughput.[2][3]

Q2: Why is fasting important before sample collection for triglyceride measurement?

A2: Fasting for 9-12 hours is crucial for accurate triglyceride measurements because eating can temporarily and significantly increase triglyceride levels, potentially 5 to 10 times higher than fasting levels.[2][4] Non-fasting can lead to an overestimation of baseline triglyceride concentrations.[5] For clinical relevance and to reduce variability, adhering to a consistent fasting period is recommended.

Q3: What are the acceptable levels of precision and accuracy for triglyceride assays?

A3: For reliable results, triglyceride measurements should meet specific performance goals. A common target for precision, as measured by the coefficient of variation (CV), is ≤5%.[1] Similarly, the accuracy, measured as bias from a reference value, should ideally be within ±5%.[1]

Q4: Can I use both serum and plasma for triglyceride quantification?

A4: Yes, both serum and plasma are commonly used for triglyceride measurements.[6][7] When preparing plasma, anticoagulants such as heparin, EDTA, or citrate (B86180) can be used.[8] For serum collection, blood should be allowed to clot before centrifugation.[8][9] It is important to be consistent with the sample type used within a single study to minimize variability.

Troubleshooting Guide

Issue 1: High Variability Between Replicates

Q: My replicate readings for the same sample show high variability. What could be the cause?

A: High variability between replicates is a common issue that can often be traced back to procedural inconsistencies.

• Pipetting Errors: Inconsistent pipetting, especially of viscous solutions like standards or samples, can introduce significant errors.[10] Ensure your pipettes are calibrated and use proper pipetting techniques.

• Temperature Fluctuations: Lipase (B570770) activity is sensitive to temperature.[10] Ensure all reagents and samples are equilibrated to the recommended assay temperature before starting the reaction.

• Incomplete Reagent Mixing: Inadequate mixing of reagents in the wells can lead to an uneven reaction. Gently shake the plate after adding reagents to ensure homogeneity.

• Contaminated Reagents: Microbial contamination in buffers or reagents can interfere with the assay, as some microorganisms produce lipases.[10]

Issue 2: Inaccurate or Unexpected Results

Q: My triglyceride results are consistently lower or higher than expected. What should I investigate?

A: Inaccurate results can stem from several factors related to the samples themselves or the assay procedure.

• Sample Quality: The quality of your samples is paramount. Improper handling during collection or storage can lead to the degradation of triglycerides through enzymatic hydrolysis, oxidation, or freeze-thaw stress.[11]

• Presence of Interfering Substances: Substances like bilirubin (B190676) and hemoglobin (from hemolysis) can interfere with the assay's optical readings.[12] Lipemic (turbid) samples can also cause interference through light scattering.[13]

• Incorrect Standard Curve Preparation: Errors in the serial dilution of the triglyceride standard will lead to a faulty standard curve and inaccurate quantification of your samples. Double-check your dilutions and calculations.

• High Triglyceride Concentrations: Extremely high triglyceride concentrations in a sample can lead to a falsely low reading.[14] This is due to the rapid depletion of reaction components. If you suspect this, dilute the sample and re-run the assay.[14]

Data Summary Tables

Table 1: Common Interfering Substances and Their Effects

Interfering Substance	Potential Effect on Assay	Mitigation Strategy
Hemolysis	Can interfere with colorimetric readings.	Avoid vigorous shaking of blood samples. Centrifuge properly to separate serum/plasma.
Bilirubin	Can interfere with colorimetric readings.	Use a sample blank to correct for background absorbance.
Lipemia (Turbidity)	Light scattering can lead to inaccurate absorbance readings.[13]	Centrifuge samples at high speed to pellet lipids. Use a sample blank.
Glycerol	Free glycerol in the sample will be detected, leading to an overestimation of triglycerides.	Include a sample background control without the lipase enzyme to measure and subtract the free glycerol content.

Table 2: Performance Goals for Triglyceride Quantification Assays

Parameter	Recommended Target	Reference
Precision (CV)	≤ 5%	[1]
Accuracy (Bias)	≤ 5%	[1]

Experimental Protocols

Protocol 1: General Enzymatic Colorimetric Triglyceride Assay

This protocol provides a general workflow for a typical enzymatic colorimetric triglyceride assay. Refer to your specific kit's manual for detailed volumes and incubation times.

• Reagent Preparation: Prepare the Triglyceride Assay Buffer, Triglyceride Standard, and Enzyme Mix according to the kit instructions. Ensure all reagents are at room temperature before use.

• Standard Curve Preparation: Create a series of triglyceride standards by serially diluting the stock standard. A typical range might be from 0 to 10 nmol/well.

• Sample Preparation:

  • Serum/Plasma: Samples can often be used directly or may require dilution if high triglyceride levels are expected.

  • Tissue Homogenates: Homogenize tissue in a buffer containing a detergent (e.g., NP-40) to solubilize lipids.[8][15] Centrifuge to remove insoluble material.

  • Cell Lysates: Lyse cells and centrifuge to pellet debris. The supernatant can then be assayed.

• Assay Procedure:

  • Add your standards and samples to a 96-well plate.

  • For samples where free glycerol is a concern, prepare a parallel set of wells for a background control, omitting the lipase enzyme.

  • Add lipase to all wells except the background controls and incubate to convert triglycerides to glycerol and fatty acids.

  • Add the Reaction Mix (containing enzymes and a probe) to all wells.

  • Incubate for the recommended time (e.g., 30-60 minutes) at room temperature, protected from light.

• Data Analysis:

  • Measure the absorbance at the specified wavelength (e.g., 570 nm).

  • Subtract the absorbance of the blank from all readings.

  • If a background control was used, subtract the background reading from the corresponding sample reading.

  • Plot the standard curve and determine the triglyceride concentration in your samples.

Visualizations

Caption: A diagram illustrating the general experimental workflow for triglyceride quantification.

Caption: A decision tree for troubleshooting high variability in triglyceride quantification assays.

References

• 1. Comparison between the triglycerides standardization of routine methods used in Japan and the chromotropic acid reference measurement procedure used by the CDC Lipid Standardization Programme - PMC [pmc.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. benchchem.com [benchchem.com]
• 4. Triglyceride Level Test: Procedure, Preparation, and Risks [healthline.com]
• 5. Systematic error of serum triglyceride measurements during three decades and the effect of fasting on serum triglycerides in population studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Triglyceride measurements: a review of methods and interferences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. bioscience.co.uk [bioscience.co.uk]
• 9. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 10. benchchem.com [benchchem.com]
• 11. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 12. wwwn.cdc.gov [wwwn.cdc.gov]
• 13. Unreliability of triglyceride measurement to predict turbidity induced interference - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ChemBook Issue 1 Chapter 1: Analysis of the False Low Result for Abnormally High Triglyceride Sample - Mindray [mindray.com]
• 15. Triglyceride Assay Kit - Quantification (ab65336/K622-100) | アブカム [abcam.co.jp]

Navigating Stability Challenges with 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: A Technical Support Guide

For Immediate Release

A comprehensive technical support center has been launched to assist researchers, scientists, and drug development professionals in addressing stability issues encountered with the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol standard. This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols to ensure the integrity and reliability of experimental results.

Understanding the Stability of Your Standard

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a mixed-acid triglyceride containing two trans-unsaturated elaidic acid moieties and one saturated palmitic acid moiety. While the solid standard is reported to be stable for at least four years when stored at -20°C, its stability in solution and under various experimental conditions can be a concern. The primary degradation pathways for triglycerides are hydrolysis and oxidation.

Hydrolysis involves the cleavage of the ester bonds, leading to the formation of diglycerides, monoglycerides, and free fatty acids. This process can be catalyzed by acids, bases, or enzymes.

Oxidation primarily occurs at the double bonds of the elaidic acid chains. This can be initiated by exposure to heat, light, or trace metal ions, leading to the formation of various oxidation byproducts that can interfere with analyses.

Frequently Asked Questions (FAQs)

Q1: My 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol standard solution is showing extra peaks in my chromatogram. What could be the cause?

A1: The appearance of extra peaks often indicates degradation of the standard. The most likely culprits are hydrolysis or oxidation. Hydrolysis would result in peaks corresponding to 1,2-dielaidoyl-rac-glycerol, 1,3-dielaidoyl-glycerol, 1-palmitoyl-2-elaidoyl-rac-glycerol, monoelaidoyl-glycerols, monopalmitoyl-glycerols, free elaidic acid, and free palmitic acid. Oxidation of the elaidic acid moieties can produce a complex mixture of byproducts. To troubleshoot, prepare a fresh solution from the solid standard and re-analyze. If the extra peaks are absent, the issue was with the stability of the previous solution.

Q2: I am observing a decrease in the peak area of my standard over a series of injections. What should I do?

A2: A progressive decrease in peak area can suggest instability in the autosampler. This could be due to the solvent used to dissolve the standard, the temperature of the autosampler, or exposure to light. Consider using a solvent known for good lipid stability, such as a mixture of chloroform (B151607) and methanol. Ensure your autosampler is temperature-controlled, ideally at a low temperature (e.g., 4°C). Protect your samples from light by using amber vials.

Q3: What are the recommended storage conditions for solutions of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol?

A3: For short-term storage (up to 24 hours), solutions should be kept at 2-8°C in tightly sealed, amber glass vials. For longer-term storage, it is recommended to store aliquots at -20°C or lower to minimize degradation. Avoid repeated freeze-thaw cycles.

Q4: How can I confirm the identity of potential degradation products?

A4: High-resolution mass spectrometry (HRMS) is a powerful tool for identifying degradation products. By analyzing the mass-to-charge ratio (m/z) of the unknown peaks and their fragmentation patterns (MS/MS), you can tentatively identify them as hydrolysis or oxidation products. For confirmation, comparison with authentic standards of the suspected degradation products is necessary.

Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common stability issues.

Observed Issue	Potential Cause	Troubleshooting Steps	Expected Outcome
Appearance of new, unexpected peaks in the chromatogram	Hydrolysis or oxidation of the standard.	1. Prepare a fresh solution of the standard from the solid material and re-inject. 2. Analyze the mass spectra of the new peaks to identify potential degradation products. 3. If using an aqueous or protic solvent, switch to a less reactive solvent like chloroform/methanol.	A clean chromatogram with a single peak for the standard, confirming solution instability was the issue.
Decreasing peak area of the standard over time	Adsorption to sample vials or instability in the analytical system.	1. Use silanized glass vials to minimize adsorption. 2. Ensure the LC system is properly equilibrated and stable. 3. Check for leaks in the system.	Consistent peak area across multiple injections, indicating improved sample integrity and system stability.
Inconsistent quantification results	Standard degradation leading to inaccurate concentration.	1. Implement a strict protocol for fresh standard preparation. 2. Perform a stability study of the standard in your chosen solvent and storage conditions (see experimental protocol below).	Reproducible and accurate quantification results.
Shift in retention time of the standard peak	Changes in the analytical column or mobile phase composition.	1. Equilibrate the column thoroughly before analysis. 2. Prepare fresh mobile phase. 3. Check for column contamination and, if necessary, wash or replace the column.	Consistent retention time for the standard peak.

Experimental Protocol: Stability Assessment of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol Standard

This protocol outlines a forced degradation study to assess the stability of the standard under various stress conditions.

1. Standard Preparation:

• Prepare a stock solution of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol at a concentration of 1 mg/mL in a suitable organic solvent (e.g., chloroform/methanol, 2:1 v/v).

2. Stress Conditions:

• Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at 60°C for 24 hours.

• Oxidation: Mix the stock solution with an equal volume of 3% hydrogen peroxide. Incubate at room temperature for 24 hours, protected from light.

• Thermal Degradation: Incubate an aliquot of the stock solution at 60°C for 24 hours.

• Photostability: Expose an aliquot of the stock solution to a light source (e.g., UV lamp at 254 nm) for 24 hours.

3. Sample Analysis:

• After the incubation period, neutralize the acid and base-stressed samples.

• Dilute all samples to a suitable concentration for LC-MS analysis.

• Analyze the samples using a validated stability-indicating LC-MS method. A C18 reversed-phase column with a gradient elution of acetonitrile (B52724) and isopropanol (B130326) with ammonium (B1175870) formate (B1220265) is a common choice for lipid analysis.

• Monitor the parent ion of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and search for potential degradation products by extracting ion chromatograms of their expected masses.

4. Data Analysis:

• Calculate the percentage degradation of the standard under each stress condition by comparing the peak area of the parent compound in the stressed sample to that of an unstressed control.

• Identify and characterize the major degradation products based on their mass spectra and fragmentation patterns.

Visualizing Degradation and Troubleshooting

To aid in understanding the potential degradation pathways and the troubleshooting process, the following diagrams are provided.

Caption: Potential Hydrolysis Pathway of the Standard.

Caption: Troubleshooting Workflow for Inconsistent Results.

Technical Support Center: Triglyceride Sample Integrity

This guide provides researchers, scientists, and drug development professionals with detailed information to prevent the degradation of triglyceride samples, ensuring the accuracy and reliability of experimental data.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of triglyceride sample degradation?

Triglyceride degradation is primarily caused by three main factors:

• Enzymatic Hydrolysis: Endogenous lipase (B570770) enzymes, which can remain active after sample collection, rapidly break down triglycerides into glycerol (B35011) and free fatty acids.[1][2] This process is a major concern, especially at ambient temperatures.[3]

• Oxidation: Unsaturated fatty acid chains within the triglyceride molecule are susceptible to oxidation, particularly when exposed to air.[4][5] This can lead to the formation of rancid byproducts and alter the sample's composition.

• Physical Stress: Repeated freeze-thaw cycles can physically damage sample components, leading to decreased triglyceride concentrations.[1][6]

Q2: What is the recommended anticoagulant for plasma collection?

For triglyceride analysis, serum or plasma collected with EDTA or heparin is acceptable.[7][8] It is crucial to avoid using oxalate, fluoride (B91410), or citrate (B86180) as anticoagulants.[9] Note that samples from patients receiving intravenous heparin treatment may show decreased triglyceride stability due to lipase activation.[10]

Q3: How quickly must I process samples after collection?

Samples should be processed promptly to minimize enzymatic activity. It is recommended to separate serum or plasma from cells by centrifuging the samples within 2 hours of collection.[9][11][12]

Q4: What are the optimal temperatures for short-term and long-term storage?

For short-term storage, samples are stable for 5-7 days at 2-8°C.[7][9] For long-term storage, temperatures of -20°C or lower are required. Triglycerides are stable for at least 3 months at -20°C and for many years at -70°C or below.[3][7][9]

Q5: How many times can I freeze and thaw my triglyceride samples?

It is critical to minimize freeze-thaw cycles.[13] While some studies show minimal effects after a single cycle, multiple cycles can lead to significant decreases in triglyceride concentrations.[6][14][15] One study noted a decrease of 8.6% ± 1.1% after seven thaws in the cold.[6] If multiple analyses are planned, the sample should be divided into smaller aliquots before the initial freezing.[13]

Q6: Can I use additives to prevent degradation?

Yes, certain additives can enhance sample stability. Antioxidants can be used to prevent oxidative degradation.[16] For inhibiting enzymatic activity, especially from lipases, enzyme inhibitors like phenylmethanesulfonyl fluoride (PMSF) can be added during sample preparation.[16]

Troubleshooting Guide

Q: My triglyceride measurements are unexpectedly low. What are the potential causes? A: Unexpectedly low readings can stem from several issues:

• Improper Storage: The sample may have been stored at room temperature for too long or at an inappropriate refrigerated/frozen temperature, leading to enzymatic degradation.[17]

• Repeated Freeze-Thaw Cycles: As mentioned, subjecting the sample to multiple freeze-thaw cycles can reduce triglyceride levels.[6]

• Heparin-Induced Lipolysis: If the sample is from a patient undergoing heparin therapy, triglycerides can be unstable even during storage, leading to a rapid decrease in concentration.[10]

• Sample Age: Even under optimal frozen conditions, very long-term storage (e.g., several years) can lead to some degradation.[18]

Q: I observed a precipitate in my sample after thawing. What should I do? A: Serum or plasma specimens that have been frozen can sometimes form excessive precipitates. It is critical not to centrifuge these samples again. Centrifugation can cause layering of the lipids, and since the sample probe on many analyzers aspirates from the surface, this could lead to falsely elevated results.[7][8] The sample should be mixed gently by inversion before analysis.

Q: The sample is visibly lipemic (cloudy), but the triglyceride result is within the normal range. Is this result reliable? A: Not necessarily. Extremely high concentrations of triglycerides (>3000 mg/dL) can sometimes produce a falsely normal or low result.[7][19] This occurs because the enzymatic reaction can be overwhelmed, leading to abnormal reaction kinetics.[19] If you encounter a very lipemic sample with a surprisingly normal triglyceride reading, the sample should be manually diluted and re-analyzed.[19]

Data Presentation

Table 1: Recommended Storage Conditions for Triglyceride Samples

Storage Type	Temperature	Maximum Duration	Sample Type	Reference(s)
Short-term	Room Temperature (15-25°C)	Up to 6 hours	Serum / Plasma	[17][20]
Short-term	Refrigerated (2-8°C)	5-7 Days	Serum / Plasma	[7][8][9]
Long-term	Frozen (-20°C)	3 Months	Serum / Plasma	[9]
Long-term	Ultra-Low Frozen (-70°C or lower)	Many Years	Serum / Plasma	[7][8][9]

Table 2: Reported Effects of Freeze-Thaw (F/T) Cycles on Triglyceride Stability

Number of F/T Cycles	Thawing Condition	Analyte Change	Notes	Reference(s)
1	Thawed at 4°C	+2.82% (Not significant)	Sample stored at -70°C for 1 month.	[14][15][21]
3	Thawed at Room Temp.	<20% decrease	Decrease was more pronounced in samples with initially elevated concentrations.	[6]
7	Thawed at 4°C	8.6% ± 1.1% decrease	Decrease was considered not physiologically significant.	[6]

Key Experimental Protocols

Protocol 1: Standard Procedure for Blood Sample Collection and Processing

• Patient Preparation: Ensure the patient has fasted for 12-16 hours prior to blood collection.[11]

• Sample Collection: Collect venous blood into a suitable tube. For plasma, use a tube containing Lithium Heparin or EDTA.[7][11] For serum, use a serum separator tube (SST).

• Initial Handling: Invert the tube gently 8-10 times to mix if an anticoagulant is present.

• Centrifugation: Centrifuge the sample within 2 hours of collection. A typical protocol is >2500 x g for 10 minutes at room temperature.[11]

• Aliquoting: Immediately after centrifugation, carefully aspirate the supernatant (plasma or serum) and transfer it into pre-labeled, airtight cryogenic vials.

• Storage: For immediate analysis, samples can be stored at 2-8°C. For long-term storage, immediately flash-freeze the aliquots and store them at -20°C or, preferably, -80°C.[9][16]

Protocol 2: Best Practices for Sample Storage and Retrieval

• Pre-Aliquot Samples: Before the initial freezing, divide the serum or plasma into multiple smaller aliquots.[13] This prevents the need to thaw the entire parent sample for each analysis, thereby avoiding repeated freeze-thaw cycles.

• Use Appropriate Containers: Store lipid extracts in airtight containers, preferably under an inert gas like nitrogen or argon, to prevent oxidation.[3][13] Ensure containers are suitable for cryogenic temperatures.

• Minimize Light Exposure: Protect samples from light, as photon-induced degradation can occur.[3][16] Use amber tubes or store samples in light-blocking freezer boxes.

• Thawing Procedure: When an aliquot is needed, thaw it at 4°C (in a refrigerator) or at room temperature.[6] Avoid using high heat for thawing. Once thawed, mix the sample gently by inversion before use.

Visualizations

Caption: Optimal workflow for triglyceride sample handling.

Caption: Troubleshooting guide for unexpected results.

References

• 1. Triglyceride Sample Preparation Guide for LC-MS/MS Accuracy - Creative Proteomics [metabolomics.creative-proteomics.com]
• 2. Triglyceride Degradation → Area → Sustainability [lifestyle.sustainability-directory.com]
• 3. researchgate.net [researchgate.net]
• 4. Triglyceride - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Effects of Multiple Freeze/Thaw Cycles on Measurements of Potential Novel Biomarkers Associated With Adverse Pregnancy Outcomes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. wwwn.cdc.gov [wwwn.cdc.gov]
• 8. wwwn.cdc.gov [wwwn.cdc.gov]
• 9. biolabo.fr [biolabo.fr]
• 10. Decreased stability of triglycerides and increased free glycerol in serum from heparin-treated patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Triglycerides - UChicago Medicine Medical Laboratories [uchicagomedlabs.testcatalog.org]
• 12. Time collection and storage conditions of lipid profile - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tsapps.nist.gov [tsapps.nist.gov]
• 14. thieme-connect.com [thieme-connect.com]
• 15. The Effects of a Single Freeze-Thaw Cycle on Concentrations of Nutritional, Noncommunicable Disease, and Inflammatory Biomarkers in Serum Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 18. The Effects of Long-Term Storage on Commonly Measured Serum Analyte Levels - PMC [pmc.ncbi.nlm.nih.gov]
• 19. ChemBook Issue 1 Chapter 1: Analysis of the False Low Result for Abnormally High Triglyceride Sample - Mindray [mindray.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Mobile Phase for Triglyceride Separation

This guide provides researchers, scientists, and drug development professionals with troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the separation of triglycerides using High-Performance Liquid Chromatography (HPLC).

Frequently Asked questions (FAQs)

Q1: What is the most common HPLC method for triglyceride separation?

A1: The most widely used method is Non-Aqueous Reversed-Phase High-Performance Liquid Chromatography (NARP-HPLC).[1] This technique separates triglycerides based on their hydrophobicity and polarity using a non-polar stationary phase (like C18 or C30) and a more polar mobile phase.[1] Separation is primarily determined by the triglyceride's partition number (PN), which is related to the total number of carbon atoms and double bonds in the fatty acid chains.[2]

Q2: Which solvents are typically used for the mobile phase in triglyceride separation?

A2: Acetonitrile is the most common primary solvent (Solvent A).[2] It is often used in a gradient with a stronger, less polar organic modifier (Solvent B) to elute the more retained triglycerides. Common modifiers include acetone, isopropanol (B130326) (IPA), or methyl tert-butyl ether (MTBE).[1][3][4] Acetone-acetonitrile mixtures are effective for a wide range of vegetable oils.[5]

Q3: Should I use isocratic or gradient elution for triglyceride analysis?

A3: Gradient elution is generally preferred for complex triglyceride mixtures.[3][6] Triglyceride samples, such as those from natural fats and oils, contain a wide range of molecules with varying chain lengths and degrees of unsaturation.[7] An isocratic mobile phase (constant solvent composition) may not effectively separate all components, leading to poor resolution for early-eluting peaks and very long retention times for late-eluting peaks.[8][9] A gradient elution, where the concentration of the stronger organic solvent is increased over time, provides better resolution across the entire chromatogram and shortens the total analysis time.[6][10]

Q4: How does column temperature affect the separation of triglycerides?

A4: Column temperature is a critical parameter. Increasing the temperature generally leads to shorter retention times as it reduces mobile phase viscosity and increases the solubility of triglycerides.[2] However, higher temperatures can also decrease the selectivity between critical pairs of triglycerides.[11] A common operating temperature is around 30°C, but optimization may be required for specific applications.[11] Temperature gradients have also been used to improve the solubility of highly saturated triglycerides.[2]

Q5: What is the best injection solvent to use for my triglyceride samples?

A5: The ideal injection solvent is the mobile phase itself or one of its components to ensure compatibility and good peak shape.[2] If the sample is not sufficiently soluble in the initial mobile phase, the modifier solvent (e.g., acetone, isopropanol) can be used.[5] Dichloromethane has also been used successfully.[1][2] Crucially, avoid using hexane (B92381) as an injection solvent in reversed-phase HPLC. Hexane is too similar in polarity to the stationary phase, which can cause severe peak broadening or even split peaks.[5]

Troubleshooting Guide

Problem 1: Poor resolution between triglyceride peaks.

• Q: My triglyceride peaks are overlapping. How can I improve the separation?

  • A: Poor resolution is a common issue, especially for triglycerides with the same partition number (PN) or for regioisomers.[2][11]

    • Optimize the Gradient: Make the gradient shallower (i.e., increase the proportion of the stronger solvent more slowly). This increases the run time but often significantly improves resolution.[3]

    • Change the Mobile Phase Modifier: The choice of the stronger solvent (Solvent B) affects selectivity. If you are using acetone, try isopropanol or MTBE, as they can alter the elution order of certain triglycerides.[3][5]

    • Lower the Temperature: Reducing the column temperature can increase selectivity, although it will also increase retention times and backpressure.[11]

    • Reduce the Flow Rate: A lower flow rate can lead to better separation efficiency.

    • Increase Column Length: Using a longer column or connecting two columns in series increases the number of theoretical plates, which can enhance resolution for complex mixtures.[2]

Problem 2: All peaks in my chromatogram are tailing or split.

• Q: All of my peaks are showing significant tailing or are split into two. What is the cause?

  • A: When all peaks are affected uniformly, the problem likely occurs at the column inlet before any separation happens.[12]

    • Check for a Blocked Frit: The most common cause is a partially blocked inlet frit on the column, often due to debris from the sample or pump seals.[12] Try backflushing the column (disconnecting it from the detector first) to dislodge the particulates. If this fails, the frit or the entire column may need to be replaced.

    • Investigate Column Bed Deformation: A void or channel may have formed at the head of the column packing bed.[13] This can be confirmed by replacing the column with a new one. Using a guard column can help protect the analytical column from damage.[13]

    • Review Injection Solvent: As mentioned in the FAQs, using an incompatible injection solvent like hexane in a reversed-phase system can cause severe peak shape distortion.[5] Ensure your sample is dissolved in a solvent compatible with the initial mobile phase.[14]

Problem 3: Only some peaks are tailing, particularly polar or early-eluting ones.

• Q: I am observing peak tailing for specific peaks, not all of them. Why is this happening?

  • A: This is typically a chemical issue related to secondary interactions between specific analytes and the stationary phase.[12]

    • Secondary Silanol (B1196071) Interactions: Although triglycerides are neutral, peak tailing can occur due to interactions with active silanol groups on the silica-based stationary phase.[15] While less common than with basic compounds, this can still be a factor. Using a well-endcapped, high-purity silica (B1680970) column can minimize these effects.

    • Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to tailing.[13][14] To test for this, dilute your sample by a factor of 10 and reinject. If the peak shape improves, overload was the issue. Reduce the sample concentration or injection volume.

    • Co-elution: An apparent tail could be a small, unresolved peak eluting just after the main peak.[15] Try optimizing the mobile phase gradient or changing the organic modifier to improve the separation.

Problem 4: My retention times are too long, or the peaks are too broad.

• Q: The analysis is taking too long, and the late-eluting peaks are very broad. How can I fix this?

  • A: This is a classic problem when analyzing samples with a wide range of polarities, like natural oils.

    • Use a Steeper Gradient: Increase the rate at which the strong solvent is introduced. This will cause the strongly retained compounds to elute faster, resulting in shorter run times and sharper peaks.[9]

    • Increase the Flow Rate: A higher flow rate will decrease the analysis time, but be mindful of the system's backpressure limits and potential loss of resolution.

    • Increase Column Temperature: Raising the temperature will shorten retention times by reducing mobile phase viscosity and increasing analyte solubility.[2]

Data Presentation

Table 1: Common Mobile Phase Systems for Triglyceride Separation

Mobile Phase A	Mobile Phase B	Column Type	Typical Application	Reference
Acetonitrile	Acetone	C18	General analysis of vegetable oils	[2][5]
Acetonitrile	Isopropanol (IPA)	C18	Separation of regioisomers, general profiling	[1]
Acetonitrile	Methyl tert-butyl ether (MTBE)	C18	High-resolution analysis, LC-MS applications	[3][4]
Acetonitrile	Dichloromethane	C18	Analysis of complex mixtures like cheese fat	[2][16]

Table 2: Troubleshooting Summary

Symptom	Possible Cause	Recommended Action
Poor Resolution	Gradient too steep; incorrect solvent choice; temperature too high.	Make gradient shallower; try a different organic modifier (e.g., IPA instead of Acetone); lower the temperature.
All Peaks Tailing/Split	Blocked column frit; void in column packing; improper injection solvent.	Backflush column; replace column; ensure injection solvent is compatible with mobile phase.
Specific Peak Tailing	Secondary interactions; column overload; co-elution.	Use a highly end-capped column; dilute sample; optimize gradient to separate impurities.
Long Retention Times	Gradient too shallow; flow rate too low; temperature too low.	Make gradient steeper; increase flow rate; increase temperature.
High Backpressure	Blocked column frit; buffer precipitation (if used); viscous mobile phase.	Backflush or replace column; ensure buffer solubility; increase temperature to reduce viscosity.

Experimental Protocols

Protocol 1: General NARP-HPLC Method for Triglyceride Profiling in Soybean Oil

This protocol is a representative method for achieving high-resolution separation of triglycerides.[3]

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system capable of binary gradient elution and pressures up to 600 bar.

  • Reversed-phase C18 column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Column thermostat.

  • Detector: Evaporative Light Scattering Detector (ELSD) or UV detector at a low wavelength (e.g., 205 nm).

• Reagents:

  • Mobile Phase A: Acetonitrile (HPLC grade).

  • Mobile Phase B: Acetone or Isopropanol (HPLC grade).

  • Sample Solvent: Dichloromethane or a 50:50 mixture of Acetonitrile/Acetone.

  • Soybean oil sample.

• Sample Preparation:

  • Prepare a stock solution of the soybean oil in the sample solvent at a concentration of approximately 2-5 mg/mL.[1]

  • Vortex the solution to ensure it is fully dissolved.

  • Filter the sample solution through a 0.45 µm PTFE syringe filter into an HPLC vial.[1]

• Chromatographic Conditions:

  • Column Temperature: 30°C

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 5-10 µL

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-45 min: Linear gradient from 30% B to 80% B

    • 45-50 min: Hold at 80% B

    • 50.1-60 min: Return to 30% B and equilibrate for the next injection.

• Data Analysis:

  • Identify peaks based on the retention times of known triglyceride standards.

  • For unknown samples, coupling the HPLC system to a mass spectrometer (HPLC-MS) is recommended for definitive peak identification.[1]

Mandatory Visualizations

Caption: General experimental workflow for triglyceride analysis by NARP-HPLC.

Caption: A logical troubleshooting tree for common peak shape and resolution issues.

References

• 1. benchchem.com [benchchem.com]
• 2. lib3.dss.go.th [lib3.dss.go.th]
• 3. youngin.com [youngin.com]
• 4. researchgate.net [researchgate.net]
• 5. aocs.org [aocs.org]
• 6. lifesciences.danaher.com [lifesciences.danaher.com]
• 7. mdpi.com [mdpi.com]
• 8. Isocratic Vs. Gradient Elution in Chromatography | Phenomenex [phenomenex.com]
• 9. biotage.com [biotage.com]
• 10. Isocratic and gradient elution chromatography: a comparison in terms of speed, retention reproducibility and quantitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. tandfonline.com [tandfonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. gmpinsiders.com [gmpinsiders.com]
• 14. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 15. elementlabsolutions.com [elementlabsolutions.com]
• 16. TAG molecular species | Cyberlipid [cyberlipid.gerli.com]

Technical Support Center: Dealing with Co-elution in Lipid Chromatography

Welcome to the technical support center for lipid analysis. This resource is designed for researchers, scientists, and drug development professionals to address the common challenge of co-elution in lipid chromatography. Co-elution, the incomplete separation of two or more compounds, can significantly compromise the accuracy of lipid identification and quantification.[1][2][3] This guide provides a systematic approach to diagnosing and resolving these issues through troubleshooting guides and frequently asked questions.

Troubleshooting Guide

This section addresses specific issues you may encounter during your lipid chromatography experiments in a question-and-answer format.

Issue 1: My chromatogram shows broad, tailing, or fronting peaks, suggesting potential co-elution.

• Probable Cause: This can be due to a variety of factors including column overload, secondary interactions with the stationary phase, or the use of an inappropriate solvent for sample dissolution. Column contamination or degradation can also lead to poor peak shapes.

• Solution:

  • Reduce Sample Load: Dilute your sample or decrease the injection volume to avoid column overload.[4]

  • Optimize Sample Solvent: Whenever possible, dissolve your sample in the initial mobile phase.[4]

  • Address Secondary Interactions: For acidic lipids that may interact with residual silanol (B1196071) groups on the stationary phase, consider using an end-capped column or adding a small amount of an acidic modifier (e.g., 0.1% formic acid) to the mobile phase.[4]

  • Column Maintenance: Flush the column with a strong solvent to remove contaminants.[4] If peak shape does not improve, the column may be degraded and require replacement.

Issue 2: I observe sharp, symmetrical peaks, but mass spectrometry data indicates the presence of multiple components within a single peak.

• Probable Cause: This is a classic case of co-elution where the chromatographic method lacks the selectivity to separate structurally similar lipids, such as isomers (e.g., positional or geometric isomers) or isobars.[1][2][3]

• Solution:

  • Optimize the Mobile Phase Gradient: A shallower gradient (a slower increase in the strong organic solvent) can improve the separation of closely eluting compounds.[5]

  • Change Mobile Phase Composition: Altering the organic solvent (e.g., switching from acetonitrile (B52724) to methanol) or modifying the pH of the aqueous phase can change selectivity.[3][6]

  • Adjust Column Temperature: Temperature affects retention times and selectivity. A 1°C increase in temperature can decrease retention by approximately 2%.[1] Systematically varying the temperature can improve resolution for some co-eluting pairs.[2][5][7]

  • Change the Stationary Phase: If optimizing the mobile phase is insufficient, select a column with a different stationary phase chemistry (e.g., from C18 to a phenyl-hexyl or a polar-embedded phase) to introduce different separation mechanisms.[3][6]

Issue 3: My sample is highly complex, and one-dimensional chromatography does not provide sufficient resolution for all lipids of interest.

• Probable Cause: Highly complex lipid extracts from biological samples contain a vast number of lipid species with diverse physicochemical properties, making complete separation in a single chromatographic run challenging.

• Solution:

  • Employ Two-Dimensional Liquid Chromatography (2D-LC): This technique uses two columns with different separation modes (e.g., hydrophilic interaction liquid chromatography (HILIC) followed by reversed-phase) to significantly increase peak capacity and resolve complex mixtures.

  • Utilize Ion Mobility Spectrometry (IMS): Coupled with mass spectrometry, IMS can separate lipids based on their size, shape, and charge, providing an additional dimension of separation for co-eluting species.[1]

  • Fractionate the Sample Before Analysis: Use solid-phase extraction (SPE) to separate lipids into different classes based on their polarity.[5] Analyzing these less complex fractions can reduce the likelihood of co-elution.[5]

Frequently Asked Questions (FAQs)

Q1: What is co-elution in lipid chromatography and why is it problematic?

A1: Co-elution occurs when two or more different lipid molecules are not adequately separated by the chromatography system and elute from the column at the same or very similar retention times.[2][3] This results in overlapping chromatographic peaks.[2] It is a significant problem because it leads to inaccurate identification, as a merged peak can be mistaken for a single lipid, and incorrect quantification, as the peak area represents the combined signal of all co-eluting compounds.[1][2]

Q2: What are the common causes of co-elution in lipid analysis?

A2: The primary cause of co-elution is the immense structural diversity of lipids.[1][3] Many lipids have very similar physicochemical properties, making them difficult to separate. Common sources of co-elution include:

• Isobaric Species: Lipids with the same nominal mass but different elemental compositions.[1][3]

• Isomeric Species: Lipids with the same elemental composition and mass but different structures. This is a major challenge and includes:

  • Positional Isomers: Fatty acids attached to different positions on the glycerol (B35011) backbone.[1]

  • Double Bond Positional Isomers: Fatty acid chains with double bonds at different locations.[1]

  • Geometric (cis/trans) Isomers: Lipids with different double bond configurations.[1]

Q3: How can I detect co-elution in my chromatogram?

A3: Detecting co-elution requires careful data examination. Look for these indicators:

• Peak Shape Distortion: Asymmetrical peaks with shoulders or distinct merged peaks can indicate co-elution. A shoulder is a sudden discontinuity in the peak shape, different from gradual peak tailing.[2][8]

• Peak Purity Analysis with a Diode Array Detector (DAD): A DAD collects multiple UV spectra across a single peak. If the spectra differ across the peak, it suggests the presence of multiple compounds.[2][8]

• Mass Spectrometry (MS) Analysis: By examining mass spectra across the peak, you can check for changes in the mass-to-charge ratio (m/z) profile. A shifting m/z profile is a strong indicator of co-elution.[2][8] High-resolution mass spectrometry (HRMS) is particularly useful for distinguishing isobaric species.[2]

Q4: Can high-resolution mass spectrometry (HRMS) alone solve all co-elution problems?

A4: While HRMS is a powerful tool for differentiating isobaric compounds that have different elemental compositions, it cannot distinguish between isomers, which have the same elemental composition and mass.[7] For example, positional isomers of a fatty acid on a glycerol backbone will have the same accurate mass and require chromatographic separation for differentiation.[7] Therefore, a combination of chromatography and HRMS is the most effective approach for comprehensive lipid analysis.[7]

Q5: What software tools can help in dealing with co-eluting peaks?

A5: Several software packages offer chromatographic deconvolution features, which use mathematical algorithms to separate overlapping peaks. These tools identify unique mass spectra across a chromatographic peak to resolve the signals from individual components. Some instrument vendor software includes these tools. Additionally, third-party software like MS-DIAL and XCMS are widely used in metabolomics and lipidomics and have functionalities to handle complex datasets with co-eluting species.[7]

Data Presentation: Impact of Chromatographic Parameters on Resolution

The following tables summarize the general effects of modifying key chromatographic parameters to resolve co-eluting lipids.

Table 1: Effect of Mobile Phase Gradient Modifications

Parameter Change	Effect on Separation	Typical Application
Slower Gradient Ramp	Increases analysis time but generally improves resolution for most lipids.	Resolving complex mixtures of isomers (e.g., cis/trans fatty acids).[5]
Faster Gradient Ramp	Decreases analysis time but may reduce resolution.	Screening simple lipid mixtures where critical pairs are not an issue.[5]
Lower Initial % Organic	Increases retention of early-eluting polar lipids.	Separating lysophospholipids from the solvent front.[5]
Introduce Isocratic Hold	Can improve separation for compounds eluting during the hold.	Targeting a specific region of the chromatogram with known co-elution.[5]

Table 2: Comparison of Stationary Phase Chemistries for Lipid Separation

Stationary Phase	Separation Principle	Best Suited For
C18, C8 (Reversed-Phase)	Hydrophobicity (based on acyl chain length and unsaturation).	General lipid profiling.[5]
Phenyl-Hexyl (Reversed-Phase)	Hydrophobicity and π-π interactions.	Aromatic lipids or those with conjugated double bonds.
Polar-Embedded (Reversed-Phase)	Hydrophobicity and polar interactions.	Separation of both polar and nonpolar lipids.
HILIC	Polarity of lipid headgroups.	Class-based separation of phospholipids.[9]
Cyanopropyl	Polarity and dipole-dipole interactions.	Resolving geometric (cis/trans) isomers of fatty acid methyl esters.[4]

Table 3: Influence of Column Temperature on Lipid Separation

Temperature Change	Effect on Retention Time	Effect on Resolution	Considerations
Increase	Generally decreases retention (approx. 2% per 1°C).[1]	Can improve or decrease resolution depending on the analytes. May improve peak shape.[2][5][7]	Can shorten column lifetime if exceeding the recommended maximum temperature.[7]
Decrease	Generally increases retention.	May improve resolution for some closely eluting compounds.[5][7]	Increases backpressure and analysis time.

Experimental Protocols

Protocol 1: Bligh and Dyer Lipid Extraction

This method is suitable for the extraction of a broad range of lipids from biological samples.

Materials:

• Sample (e.g., 1 mL of cell suspension or tissue homogenate in water)

• Chloroform (B151607)

• Methanol

• Vortex mixer

• Centrifuge

• Glass tubes

Procedure:

• To 1 mL of aqueous sample, add 3.75 mL of a 1:2 (v/v) mixture of chloroform:methanol.

• Vortex the mixture vigorously for 10-15 minutes.

• Add 1.25 mL of chloroform and vortex for 1 minute.

• Add 1.25 mL of distilled water and vortex for another minute to induce phase separation.

• Centrifuge the mixture to separate the phases.

• The lower chloroform phase contains the lipids. Carefully remove the upper aqueous phase.

• Collect the lower phase using a Pasteur pipette.

• The solvent can be evaporated under a stream of nitrogen to yield the lipid extract.[9]

Protocol 2: General-Purpose Reversed-Phase LC Method for Lipidomics

This is a starting point for a reversed-phase method that can be adapted to resolve many lipid classes.

Chromatographic Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 150 mm, ≤1.8 µm particle size).[7]

• Mobile Phase A: Water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

• Mobile Phase B: Acetonitrile/Isopropanol (e.g., 90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Flow Rate: 0.250 mL/min.[7]

• Column Temperature: 40-50°C.

• Injection Volume: 1-5 µL.

• Gradient:

  • Start at a low percentage of mobile phase B (e.g., 30-40%).

  • Increase linearly to a high percentage of B (e.g., 95-100%) over 15-30 minutes.

  • Hold at high %B for 5-10 minutes.

  • Return to initial conditions and equilibrate for 5-10 minutes.

Visualizations

Caption: A logical workflow for troubleshooting co-eluting peaks.

References

• 1. Factors Impacting Chromatography Retention Time | Separation Science [sepscience.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromtech.com [chromtech.com]
• 6. Separation of neutral lipid, free fatty acid and phospholipid classes by normal phase HPLC | Semantic Scholar [semanticscholar.org]
• 7. Restek - Blog [restek.com]
• 8. researchgate.net [researchgate.net]
• 9. Enhanced lipid isomer separation in human plasma using reversed-phase UPLC with ion-mobility/high-resolution MS detection - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Low-Concentration Triglyceride Assays

Welcome to the technical support center for improving the signal-to-noise ratio in low-concentration triglyceride assays. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize their experiments for accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of a low signal or no signal in my triglyceride assay?

A low or absent signal can be attributed to several factors, including issues with reagents, the experimental setup, or the enzyme's activity. Key areas to investigate include:

• Inactive or improperly stored reagents: Ensure that all kit components, especially the lipase (B570770) and probe, have been stored correctly and have not expired.[1]

• Suboptimal reaction conditions: Incorrect incubation times or temperatures can significantly impact enzyme activity and signal generation.[2]

• Low enzyme or substrate concentration: Insufficient concentrations of the enzymes or the triglyceride substrate in the sample will naturally lead to a weak signal.[2]

• Incorrect plate reader settings: Verify that the correct wavelengths for excitation and emission (for fluorometric assays) or absorbance (for colorimetric assays) are being used.[3]

Q2: I'm observing high background noise in my assay. What are the likely causes and how can I reduce it?

High background can mask the true signal from your sample. Common culprits include:

• Contaminated reagents: Reagents can become contaminated with glycerol (B35011) from external sources.

• Endogenous glycerol in samples: Samples themselves may contain free glycerol, which will be detected by the assay and contribute to the background. It is recommended to include a sample background control for each sample by omitting the lipase.[1]

• Choice of assay type: For low-concentration samples, fluorometric assays are generally more sensitive and can provide a better signal-to-noise ratio compared to colorimetric assays.[3][4] Fluorometric assays are ideal for specialized research applications where ultra-low lipid concentrations need to be detected.[3]

• Sample turbidity: Lipemic or turbid samples can cause light scattering, leading to inaccurate readings.[5]

Q3: My replicate wells show high variability. What could be causing this?

High variability between replicates can compromise the reliability of your results. The most common reasons include:

• Inconsistent pipetting: Accurate and consistent pipetting is crucial, especially when working with small volumes.

• Incomplete mixing of reagents: Ensure that all reagents are thoroughly mixed before and after addition to the wells.

• Temperature fluctuations across the plate: Uneven temperature can lead to variations in reaction rates in different wells.

• Intra-individual variability: Fasting triglyceride levels can have a high degree of biological variability from day to day.[6]

Troubleshooting Guides

Issue 1: Low Signal Intensity

If you are experiencing a weak signal, follow these troubleshooting steps:

Detailed Steps:

• Verify Reagent Integrity:

  • Confirm that all reagents, especially enzymes and standards, have been stored at the recommended temperatures and have not expired.

  • Avoid repeated freeze-thaw cycles of sensitive reagents.

• Optimize Reaction Conditions:

  • Incubation Time: For low-concentration samples, increasing the incubation time may be necessary to allow for sufficient product formation. However, be mindful that excessively long incubation can increase background noise.

  • Temperature: Ensure the incubation is performed at the temperature specified in the protocol (typically 37°C or room temperature).

• Adjust Concentrations:

  • Enzyme Concentration: If the signal remains low, consider slightly increasing the concentration of the enzyme mix.

  • Sample Concentration: If possible, use a more concentrated sample. If your sample is highly diluted, try a lower dilution factor.

• Check Instrument Settings:

  • Ensure the plate reader is set to the correct absorbance (e.g., 570 nm for colorimetric assays) or excitation/emission wavelengths (e.g., Ex/Em = 535/587 nm for fluorometric assays).[3]

• Consider a More Sensitive Assay:

  • If you are working with very low triglyceride concentrations, a fluorometric assay will likely provide better sensitivity and a higher signal-to-noise ratio than a colorimetric one.[3][4]

Issue 2: High Background Noise

To address high background noise, consider the following:

Detailed Steps:

• Account for Endogenous Glycerol:

  • Always run a parallel sample without lipase to measure the amount of free glycerol present in your sample.[1] Subtract this background reading from your triglyceride measurement.

• Use High-Quality Reagents:

  • Prepare fresh reagents and use high-purity water to avoid glycerol contamination.

• Optimize Assay Parameters:

  • Incubation Time: Reducing the incubation time can sometimes lower the background signal.

  • Probe Concentration (Fluorometric Assays): For fluorometric assays, you can dilute the probe solution to decrease background fluorescence.[1]

• Address Sample-Specific Issues:

  • Turbidity: For turbid samples, centrifugation may help to pellet interfering substances. However, be aware that this could also cause layering of lipids, potentially leading to inaccurate results if not handled carefully.[7] Sample dilution may also reduce turbidity.[8]

  • Hemolysis and Bilirubin (B190676): Hemolysis can lead to an overestimation of triglycerides.[9] High concentrations of bilirubin can also interfere with the assay, particularly in peroxidase-coupled colorimetric methods.[10][11] If you suspect interference, it is important to note it and consider sample purification or using a different assay principle if possible.

Data Presentation: Impact of Interferences

The following tables summarize the potential impact of common interfering substances on triglyceride measurements.

Table 1: Effect of Hemolysis on Triglyceride Measurement

Hemoglobin Concentration	Observed Effect on Triglyceride Levels	Recommendations
Low (<0.5 g/L)	Minimal to no significant interference.	Proceed with the assay.
Moderate (0.5 - 1.0 g/L)	Potential for slight overestimation of triglycerides.[8]	Note the hemolysis in your results. For critical measurements, request a new sample.
High (>1.0 g/L)	Significant overestimation of triglyceride levels.[9]	Results are likely unreliable. A new, non-hemolyzed sample is required.

Table 2: Effect of Bilirubin on Triglyceride Measurement (Colorimetric GPO-PAP Method)

Bilirubin Concentration	Interference at 505 nm	Interference at 545 nm	Recommendations
< 20 mg/dL	Significant variation observed.[11]	No significant variation.[11]	Use a wavelength of 545 nm for measurement if high bilirubin is suspected.
20 - 60 mg/dL	Significant variation observed.[11]	No significant variation.[11]	A wavelength of 545 nm is preferable.[11]
> 60 mg/dL	Significant variation observed.[11]	Significant variation may occur.	Consider sample dilution or an alternative method.

Experimental Protocols

Protocol 1: Sample Preparation

A. Serum and Plasma:

• Collect blood using an appropriate anticoagulant (heparin or EDTA for plasma) or a serum separator tube.

• For serum, allow the blood to clot at room temperature for 30 minutes.[12]

• Centrifuge at 1,000-2,000 x g for 10-15 minutes at 4°C.

• Carefully collect the supernatant (plasma or serum) without disturbing the cell layer.

• Samples can typically be used directly, but may require dilution if triglyceride concentrations are expected to be high.[13]

B. Cell and Tissue Lysates:

• Homogenize cells or tissues in a suitable buffer (e.g., PBS) containing a non-ionic detergent like 1% Triton X-100.[13]

• Centrifuge the homogenate at 10,000 x g for 10 minutes at 4°C to pellet insoluble material.[13]

• The resulting supernatant can be used for the assay. Samples may require dilution to fall within the linear range of the standard curve.[9]

Protocol 2: Standard Enzymatic Triglyceride Assay

This protocol is a generalized procedure for a colorimetric assay. Refer to your specific kit manual for precise volumes and incubation times.

• Prepare Reagents: Equilibrate all reagents to room temperature before use. Prepare the working reagent by mixing the enzyme mix, lipase, ATP, and dye reagent in the assay buffer according to the kit's instructions.

• Standard Curve Preparation: Prepare a series of triglyceride standards with known concentrations by serially diluting the provided stock standard.

• Assay Reaction:

  • Add a small volume (e.g., 10 µL) of each standard and sample to separate wells of a 96-well plate.[14]

  • For each sample, prepare a background control well containing the sample but no lipase.

  • Add the working reagent to all wells.

• Incubation: Incubate the plate for the recommended time (e.g., 30 minutes) at the specified temperature (e.g., room temperature).[14]

• Measurement: Measure the absorbance of each well at the appropriate wavelength (e.g., 570 nm) using a microplate reader.

• Calculation:

  • Subtract the absorbance of the blank (0 mg/dL standard) from all readings.

  • For each sample, subtract the absorbance of its corresponding background control.

  • Generate a standard curve by plotting the absorbance of the standards against their concentrations.

  • Determine the triglyceride concentration of the samples from the standard curve.

Signaling Pathway and Experimental Workflow

References

• 1. [PDF] Bilirubin interference with determination of uric acid, cholesterol, and triglycerides in commercial peroxidase-coupled assays, and the effect of ferrocyanide. | Semantic Scholar [semanticscholar.org]
• 2. benchchem.com [benchchem.com]
• 3. topigen.com [topigen.com]
• 4. Colorimetric vs Fluorometric assay: Which is better for sensitivity? [eureka.patsnap.com]
• 5. Unreliability of triglyceride measurement to predict turbidity induced interference - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The intraindividual variability of fasting triglyceride--a challenge for further standardization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. wwwn.cdc.gov [wwwn.cdc.gov]
• 8. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 9. [Hemolysis influence on twenty-two biochemical parameters measurement] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bilirubin interference with determination of uric acid, cholesterol, and triglycerides in commercial peroxidase-coupled assays, and the effect of ferrocyanide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. repo.jfn.ac.lk [repo.jfn.ac.lk]
• 12. Fluorometric and colorimetric enzymic determination of triglycerides (triacylglycerols) in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. medpace.com [medpace.com]
• 14. bioassaysys.com [bioassaysys.com]

calibration curve issues for triglyceride standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with triglyceride standard calibration curves.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your colorimetric or fluorometric triglyceride assays.

Question 1: Why is my calibration curve not linear?

A non-linear calibration curve can result from several factors, ranging from improper standard preparation to issues with the assay chemistry.

• Improper Standard Preparation: The triglyceride standard may not be fully dissolved. Due to its lipid nature, the standard can separate from the aqueous phase upon frozen storage.[1][2]

  • Solution: Before use, warm the triglyceride standard vial in a hot water bath (80-100°C) for 1-5 minutes, or until the solution appears cloudy. Vortex thoroughly for 30 seconds until the solution becomes clear. It is crucial to repeat this heat-vortex cycle at least once to ensure complete solubilization.[1][2]

• Pipetting Inaccuracies: Errors in pipetting, especially with small volumes, can lead to significant deviations in the standard concentrations.

  • Solution: Use calibrated pipettes with properly fitting tips. When preparing serial dilutions, ensure thorough mixing between each dilution step. It's advisable to prepare a master mix of reagents when possible to minimize pipetting variations.[1]

• Reagent Issues: Expired or improperly stored reagents can lead to a loss of activity and inconsistent results.

  • Solution: Always check the expiration dates on all kit components. Store reagents at the recommended temperatures and protect light-sensitive components from light.[1]

• High Standard Concentration: At very high concentrations, the enzymatic reaction can become saturated, leading to a plateau in the signal and a non-linear curve.

  • Solution: Ensure your standard concentrations are within the linear range of the assay as specified by the kit manufacturer. If necessary, dilute your standards to a lower concentration range.

Question 2: What causes a low R-squared (R²) value?

A low R² value (typically below 0.99) indicates that the data points do not fit well to the linear regression model, suggesting variability in your assay. While an R² value above 0.99 is generally considered good for this type of assay, the acceptable range can vary depending on the specific application and laboratory standards.[3]

• Inconsistent Pipetting: As with non-linearity, inconsistent pipetting of standards or reagents is a primary cause of poor correlation.

  • Solution: Use calibrated pipettes and ensure consistent technique throughout the assay setup.

• Air Bubbles in Wells: The presence of air bubbles in the microplate wells can interfere with the absorbance or fluorescence readings.

  • Solution: Be careful when pipetting to avoid introducing bubbles. If bubbles are present, gently tap the plate on the benchtop to dislodge them.

• Contamination: Contamination of reagents, standards, or samples can lead to erratic results.

  • Solution: Use fresh, sterile pipette tips for each standard and sample. Ensure all reagents are handled according to the protocol to prevent cross-contamination.

• Incomplete Reactions: Insufficient incubation time or temperature can result in incomplete enzymatic reactions, leading to variability in the signal.

  • Solution: Adhere strictly to the incubation times and temperatures specified in the assay protocol. Ensure the plate is incubated in a stable, draft-free environment.

Question 3: Why is my background signal (blank) too high?

A high background signal can reduce the dynamic range of your assay and mask the signal from your samples.

• Glycerol (B35011) Contamination: The assay measures glycerol produced from the breakdown of triglycerides. If your samples or reagents are contaminated with free glycerol, this will result in a high background reading.

  • Solution: Run a sample background control by omitting the lipase (B570770) enzyme. This will allow you to measure the endogenous glycerol in your sample and subtract it from the triglyceride reading.[1][2]

• Reagent Contamination: Contamination of the assay buffer or other reagents can contribute to a high background.

  • Solution: Use high-purity water for all reagent preparations. If you suspect reagent contamination, try a fresh set of reagents.

• Probe Concentration (Fluorometric Assays): In fluorometric assays, a high concentration of the fluorescent probe can lead to elevated background signals.

  • Solution: Some protocols recommend diluting the probe solution to decrease background fluorescence and improve sensitivity.[1]

Frequently Asked Questions (FAQs)

Q1: What is an acceptable R-squared (R²) value for a triglyceride standard curve?

For most quantitative biochemical assays, including triglyceride quantification, an R² value of 0.99 or greater is considered indicative of a good linear fit. However, depending on the specific requirements of your research, values slightly lower may be acceptable. Consistently achieving a high R² value is a good indicator of assay precision and reliability.[3]

Q2: How should I prepare my samples for a triglyceride assay?

• Serum and Plasma: Can often be used directly, but may require dilution if triglyceride levels are expected to be high.[2][4] Normal human serum triglyceride levels are typically in the range of 0.1-1.7 mM.

• Tissue Homogenates and Cell Lysates: These samples require homogenization in a buffer containing a non-ionic detergent like NP-40 or Triton X-100 to solubilize the lipids.[2][4] A heating step (e.g., 80-100°C) is often included to ensure complete solubilization of triglycerides.[2] It's also recommended to centrifuge the lysate to remove insoluble debris before performing the assay.[2][4]

• Sample Dilution: It is crucial to ensure that the triglyceride concentration in your samples falls within the linear range of your standard curve. It is recommended to test several dilutions of your sample to find the optimal dilution factor.[2][4]

Q3: Can I store and reuse my prepared triglyceride standards?

It is generally recommended to prepare fresh dilutions of your triglyceride standards for each experiment.[5] The diluted standards may not be stable for long-term storage, and using fresh standards helps to ensure the accuracy and reproducibility of your results.

Q4: What wavelength should I use to measure the absorbance in a colorimetric triglyceride assay?

The optimal wavelength for absorbance measurement can vary slightly between different assay kits, but it is typically in the range of 530-570 nm .[2][5][6][7] Always refer to the specific protocol for your assay kit to determine the correct wavelength.

Data Presentation

Table 1: Example of a Typical Triglyceride Standard Curve Data

This table shows example data for a colorimetric triglyceride assay. The absorbance is measured at 570 nm.

Triglyceride Concentration (nmol/well)	Absorbance (570 nm)
0	0.050
2	0.250
4	0.450
6	0.650
8	0.850
10	1.050

Note: This is example data and should not be used for calculations. Always generate a new standard curve for each experiment.

Experimental Protocols

Key Experiment: Preparation of Triglyceride Standards and Calibration Curve

This protocol provides a general methodology for preparing triglyceride standards and generating a calibration curve for a colorimetric assay.

• Prepare Triglyceride Standard Stock Solution:

  • If the provided triglyceride standard is concentrated (e.g., 1 mM), it will need to be diluted to a working stock concentration. For example, dilute a 1 mM standard to 0.2 mM by mixing 40 µL of the 1 mM standard with 160 µL of the assay buffer.[2]

• Prepare Serial Dilutions:

  • Create a series of standard dilutions from the working stock solution in a 96-well plate.

  • For a 0, 2, 4, 6, 8, and 10 nmol/well standard curve, add 0, 10, 20, 30, 40, and 50 µL of the 0.2 mM working stock to separate wells.[2]

  • Adjust the volume in each well to a final volume (e.g., 50 µL) with the assay buffer.[2]

• Add Lipase:

  • Add lipase to each standard and sample well to initiate the conversion of triglycerides to glycerol and fatty acids.[2]

  • Incubate at room temperature for the time specified in your kit's protocol (typically 20-30 minutes).[2]

• Add Reaction Mix:

  • Prepare a reaction mix containing the triglyceride probe and enzyme mix according to the kit's instructions.

  • Add the reaction mix to each well.

• Incubate:

  • Incubate the plate at room temperature, protected from light, for the recommended time (usually 30-60 minutes).[2]

• Measure Absorbance:

  • Measure the absorbance at the recommended wavelength (e.g., 570 nm) using a microplate reader.

• Generate Calibration Curve:

  • Subtract the absorbance of the blank (0 nmol/well) from all other standard readings.

  • Plot the corrected absorbance values against the corresponding triglyceride concentrations.

  • Perform a linear regression analysis to obtain the equation of the line and the R² value.

Mandatory Visualization

Caption: Experimental workflow for a typical triglyceride assay.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. resources.novusbio.com [resources.novusbio.com]
• 3. researchgate.net [researchgate.net]
• 4. sciencellonline.com [sciencellonline.com]
• 5. cellbiolabs.com [cellbiolabs.com]
• 6. bioscience.co.uk [bioscience.co.uk]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

Technical Support Center: Method Refinement for Complex Lipid Mixture Analysis

Welcome to the technical support center for complex lipid mixture analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions encountered during lipidomics experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of variability in lipidomics data?

The most common sources of variability in lipidomics data stem from sample preparation, instrumental analysis, and data processing. During sample preparation, issues such as lipid degradation through oxidation or enzymatic activity can occur.[1][2][3] Inconsistent extraction efficiency across different lipid classes also introduces variability.[4] Instrumental factors, particularly ion suppression in mass spectrometry, can significantly affect quantification.[5][6] Finally, the choice of data analysis software and parameters can lead to discrepancies in lipid identification and quantification.[7][8]

Q2: How can I minimize ion suppression in my electrospray ionization (ESI)-mass spectrometry analysis?

Ion suppression is a significant challenge in ESI-MS-based lipidomics, where co-eluting compounds compete for ionization, leading to reduced signal intensity for the analyte of interest.[5][6] To minimize this effect:

• Optimize Chromatographic Separation: Improve the separation of lipids to reduce the number of co-eluting species. This can be achieved by adjusting the gradient, using a longer column, or employing a different column chemistry (e.g., HILIC).[9][10]

• Sample Dilution: Diluting the sample can reduce the concentration of interfering matrix components.

• Effective Sample Preparation: Utilize sample preparation techniques that remove highly abundant, interfering lipids. For instance, specific methods can deplete phospholipids, which are a major cause of ion suppression.[10]

• Use of Internal Standards: Incorporate a range of internal standards that are structurally similar to the analytes of interest. This helps to normalize for variations in ionization efficiency.[4][11]

Q3: My lipid identifications are inconsistent between different software platforms. Why is this happening and what can I do?

Inconsistencies in lipid identification between different software platforms are a known issue and can arise from several factors:[7][8]

• Different Identification Algorithms: Software platforms use different algorithms and scoring systems for matching experimental spectra to lipid databases.[8]

• Varying Lipid Libraries: The underlying lipid databases (e.g., LipidMAPS, LipidBlast) used by the software can differ in their content and level of annotation.[7]

• Handling of MS/MS Data: The way fragmentation data is interpreted can vary, leading to different structural assignments.[12]

To address this, it is crucial to manually curate and validate software outputs. Cross-validation of identifications using both positive and negative ionization modes can also help reduce errors.[7][8]

Q4: What is the best approach for quantifying low-abundance lipids?

Quantifying low-abundance lipids is challenging due to their low signal intensity and potential for being masked by more abundant species.[2] Strategies to improve quantification include:

• Targeted Mass Spectrometry: Employing targeted approaches like selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) can significantly enhance sensitivity and selectivity for specific low-abundance lipids.[12]

• Enrichment Strategies: Use sample preparation methods to enrich for the lipid class of interest, thereby increasing its relative concentration.

• High-Resolution Mass Spectrometry: High-resolution instruments can help distinguish low-abundance lipids from isobaric interferences.

Troubleshooting Guides

Issue 1: Poor Chromatographic Peak Shape (Broadening or Tailing)

Poor peak shape in liquid chromatography can compromise resolution and the accuracy of quantification.

Possible Causes and Solutions:

Cause	Solution
Column Contamination/Degradation	Wash the column with a strong solvent (e.g., isopropanol) to remove contaminants. If the problem persists, the column may be degraded and require replacement.[10]
Inappropriate Sample Solvent	Reconstitute the final lipid extract in a solvent that is weaker than or matches the initial mobile phase to prevent peak distortion.[10][13]
Secondary Interactions	For tailing of basic analytes, consider adjusting the mobile phase pH or using a column with better end-capping to minimize unwanted interactions with the stationary phase.[10]
Extra-column Volume	Minimize the length and diameter of tubing, especially between the column and the detector, to reduce peak broadening.[13]

Experimental Protocol: Column Washing

• Disconnect the column from the detector.

• Flush the column with a series of solvents of increasing strength. A typical sequence for a reversed-phase column is:

  • Mobile phase without buffer salts

  • 100% Water

  • 100% Acetonitrile

  • 100% Isopropanol

• Flush for at least 10-20 column volumes with each solvent.

• Equilibrate the column with the initial mobile phase conditions before reconnecting to the detector.

Issue 2: Retention Time Drifting Between Runs

Inconsistent retention times can lead to misidentification of lipids and unreliable quantification.

Possible Causes and Solutions:

Cause	Solution
Insufficient Column Equilibration	Ensure the column is adequately equilibrated between injections. This is particularly important for gradient elution, where at least 10 column volumes of the initial mobile phase should be used.[10][14]
Inconsistent Mobile Phase Preparation	Prepare mobile phases fresh and ensure accurate and consistent composition. Microbial growth in aqueous mobile phases can also be a factor, so they should be replaced regularly.[14]
Temperature Fluctuations	Use a column oven to maintain a stable column temperature, as temperature variations can significantly affect retention times.[10][13]
System Leaks	Check for any leaks in the LC system, as this can cause pressure fluctuations and affect flow rate, leading to retention time shifts.[15]

Experimental Protocol: Ensuring System Stability

• Mobile Phase Preparation:

  • Use HPLC-grade solvents and water.

  • Filter and degas all mobile phases before use.

  • Prepare fresh aqueous buffers daily to prevent microbial growth.[14]

• System Equilibration:

  • Before starting a sequence of runs, equilibrate the entire LC system, including the column, with the initial mobile phase until a stable baseline is achieved.

  • For gradient methods, include a sufficient equilibration step at the end of each run's method.

• Temperature Control:

  • Set the column oven to a stable temperature (e.g., 40 °C) and allow it to equilibrate before starting the analysis.

Issue 3: Co-elution of Isobaric or Isomeric Lipids

Co-elution, where multiple lipid species elute at the same time, is a major challenge in lipidomics, as it can lead to misidentification and inaccurate quantification, especially for isobaric (same nominal mass) and isomeric (same elemental composition) lipids.[9][16]

Troubleshooting Workflow:

Caption: A decision tree for troubleshooting co-elution issues in lipid analysis.

Experimental Protocol: Two-Dimensional Liquid Chromatography (2D-LC)

For highly complex samples, 2D-LC provides enhanced separation power.[17] A common approach for lipids is Hydrophilic Interaction Chromatography (HILIC) in the first dimension followed by Reversed-Phase Liquid Chromatography (RPLC) in the second dimension.

• First Dimension (HILIC):

  • Separates lipids based on the polarity of their headgroups.

  • Fractions are collected at specific time intervals.

• Second Dimension (RPLC):

  • Each fraction from the first dimension is injected onto the second dimension column.

  • Separates lipids within each class based on their hydrophobicity (acyl chain length and degree of unsaturation).

This approach significantly reduces the complexity of the sample introduced to the mass spectrometer at any given time, thereby minimizing co-elution and ion suppression.[17]

Issue 4: Inaccurate Lipid Quantification

Accurate quantification is essential for meaningful biological interpretation.

Troubleshooting Workflow:

Caption: A workflow for troubleshooting inaccurate lipid quantification.

Experimental Protocol: Assessing Extraction Recovery

• Prepare two sets of samples.

• To the first set ("pre-extraction spike"), add a known amount of a lipid standard before performing the lipid extraction.

• To the second set ("post-extraction spike"), perform the lipid extraction first, and then add the same amount of the lipid standard to the final extract.

• Analyze both sets of samples by LC-MS.

• Calculate the extraction recovery as:

  • Recovery (%) = (Peak Area of Pre-extraction Spike / Peak Area of Post-extraction Spike) * 100

An optimized extraction method should yield high and consistent recovery for the target lipids.[10]

References

• 1. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biocompare.com [biocompare.com]
• 3. Recent Analytical Methodologies in Lipid Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantification of Lipids: Model, Reality, and Compromise - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A study of inter-species ion suppression in electrospray ionization-mass spectrometry of some phospholipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Challenges in Lipidomics Biomarker Identification: Avoiding the Pitfalls and Improving Reproducibility - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. portlandpress.com [portlandpress.com]
• 12. academic.oup.com [academic.oup.com]
• 13. halocolumns.com [halocolumns.com]
• 14. shimadzu.at [shimadzu.at]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. mdpi.com [mdpi.com]
• 17. agilent.com [agilent.com]

Technical Support Center: Reducing Instrument Contamination in Lipidomics

Welcome to the Technical support center for lipidomics. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent instrument contamination during lipid analysis.

Troubleshooting Guides

This section provides step-by-step guidance to identify and resolve common contamination issues encountered during lipidomics experiments.

Issue: Unexpected Peaks or High Background in Blank Injections

Symptom: You observe significant peaks in your chromatogram when injecting a solvent blank, indicating contamination from your LC-MS system or solvents.[1][2]

Troubleshooting Workflow:

Caption: A troubleshooting decision tree for identifying contamination sources.

Issue: Sample Carryover (Ghost Peaks)

Symptom: Peaks from a previous, often high-concentration, sample appear in subsequent analyses of blanks or different samples.[2][3] This is particularly common with "sticky" compounds like lipids.[3]

Mitigation Strategy:

• Optimize Wash Steps:

  • Increase the volume and duration of the needle wash.[4]

  • Use a "magic mixture" for the wash solvent (e.g., Water:ACN:MeOH:Isopropanol in equal parts) to effectively remove a wide range of analytes.[4]

  • Ensure the wash solvent is strong enough to elute the stickiest compounds from your column.[3]

• Injector and System Cleaning:

  • Regularly clean the injection needle, sample loops, and tubing.[3]

  • If carryover is persistent, there may be a worn injector rotary valve seal that needs replacement.[4]

• Chromatographic Method:

  • Incorporate a high-organic, column-flushing step at the end of each gradient.[5]

  • Run blank injections after samples with high lipid concentrations to monitor for carryover.[3]

• Sample Order:

  • If possible, run samples in order of ascending concentration.[4]

FAQs (Frequently Asked Questions)

Q1: What are the most common sources of lipid contamination in the lab?

A1: Lipid contamination can originate from multiple sources in a typical laboratory environment.[1] Key culprits include:

• Plasticware: Consumables like microcentrifuge tubes and pipette tips can leach plasticizers (e.g., phthalates) and slip agents (e.g., oleamide, erucamide).[1] Polypropylene (B1209903) (PP) tubes have been shown to introduce hundreds of contaminant features.[1][6]

• Solvents and Reagents: Even high-purity solvents can contain trace lipid contaminants. Water from purification systems using plastic tubing is also a potential source.[1]

• Laboratory Environment: Volatile organic compounds and plasticizers from building materials, furniture, and equipment can settle on surfaces and contaminate samples.[1]

• Personal Care Products: Cosmetics, lotions, and hand soaps often contain siloxanes, PEGs, and other compounds that can be easily transferred to samples through handling.[1]

• Instrumentation: Tubing, seals, and pump components within the LC-MS system can leach contaminants over time.[1]

Q2: How can I minimize contamination from plasticware?

A2: While completely avoiding plastics may not be practical, these steps can significantly reduce contamination:

• Use Glass: Whenever possible, use borosilicate glassware for sample preparation and storage.[1][6]

• Choose High-Quality Plastics: If plastics are necessary, opt for high-quality polypropylene from reputable manufacturers, as contaminant levels vary widely.[1] Avoid polyvinyl chloride (PVC), a major source of phthalates.[1]

• Pre-clean Plasticware: Rinse new plastic tubes and pipette tips with a high-purity solvent compatible with your analysis to remove surface contaminants.[1]

Q3: What is the best way to clean glassware for lipidomics experiments?

A3: A rigorous cleaning protocol is essential. Simply washing with detergent is insufficient as it can leave residues.

Experimental Protocol: Glassware Cleaning for Lipidomics

This protocol is designed to remove organic residues and detergent contaminants from borosilicate glassware.[1]

Materials:

• Non-abrasive, phosphate-free laboratory detergent

• Hot tap water

• High-purity water (e.g., Milli-Q)

• HPLC-grade methanol

• HPLC-grade acetone

• HPLC-grade hexane

• Drying oven or rack

• Hexane-rinsed aluminum foil

Procedure:

• Initial Scrub: Immediately after use, scrub glassware with a detergent solution in hot tap water.[1]

• Tap Water Rinse: Thoroughly rinse the glassware six times by filling it completely with warm to hot tap water.[1]

• High-Purity Water Rinse: Rinse the glassware six times by filling it completely with high-purity water.[1]

• Solvent Rinses (in a fume hood):

  • Rinse three times with HPLC-grade methanol.

  • Rinse three times with HPLC-grade acetone.

  • Rinse three times with HPLC-grade hexane.[1]

• Drying: Allow glassware to air dry on a dedicated rack or in a drying oven (not exceeding 110°C). Loosely cover openings with hexane-rinsed aluminum foil to prevent dust contamination.[1]

• Storage: Store clean glassware in a closed cabinet to protect it from environmental contaminants.[1]

Q4: How should I prepare my mass spectrometer to reduce background noise before a lipidomics run?

A4: Proper system conditioning is crucial for achieving low background noise and high sensitivity.[1]

Experimental Protocol: LC-MS System Conditioning

Objective: To flush the LC-MS system of contaminants and establish a stable, low-noise baseline before sample analysis.

Procedure:

• Solvent Line Flush: Flush all solvent lines with fresh, high-purity mobile phases for at least 30 minutes. Use clean glass reservoirs for your mobile phases.[1]

• Column Equilibration: Install the analytical column and equilibrate it with the initial mobile phase composition for an extended period (e.g., several hours to overnight) at a low flow rate.[1]

• Blank Injections: Perform a series of 5-10 blank injections using your sample solvent. This helps to condition the column and identify any residual system contamination.[1]

Q5: How can I differentiate between a real lipid peak and a contaminant?

A5: Distinguishing endogenous lipids from contaminants requires a systematic approach.

Workflow for Peak Identification:

Caption: A logical workflow for differentiating lipids from contaminants.

Data Summary

The choice of labware can dramatically impact the number of contaminating features observed in a lipidomics workflow. While exact quantitative data depends heavily on the specific solvents and instrument sensitivity, a comparative summary highlights the importance of material selection.

Labware Material	Relative Number of Contaminant Features	Common Contaminants	Mitigation
Polypropylene (PP) Tubes	Very High (e.g., >800 features reported)[6]	Plasticizers, slip agents (oleamide, erucamide), polymer additives, fatty acid surfactants[1][6]	Use only if essential; choose high-quality brands; pre-rinse with solvent.
Borosilicate Glassware	Low (e.g., <100 features reported)[6]	Primarily from environmental exposure or improper cleaning (detergent residues).	Rigorous multi-solvent cleaning protocol.
PTFE-lined Caps	Low	Oligomers from PTFE.	Use with glass vials for best results.
PVC Labware	Extremely High	Phthalates.	Avoid completely in lipidomics workflows.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. academicstrive.com [academicstrive.com]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. A protocol for investigating lipidomic dysregulation and discovering lipid biomarkers from human serums - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Validating Analytical Methods for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate and precise quantification of specific lipid species is paramount for robust and reproducible results. This guide provides a comprehensive comparison of analytical methodologies for the validation of methods targeting 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a mixed-acid triglyceride. We present supporting experimental data, detailed methodologies, and visual workflows to aid in the selection and validation of the most suitable analytical approach for your research needs.

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a specific triacylglycerol containing two elaidic acid moieties (a trans fatty acid) and one palmitic acid moiety. Its accurate measurement is crucial in various research areas, including lipidomics, nutritional science, and the development of lipid-based drug delivery systems. The validation of an analytical method ensures that it is fit for its intended purpose, providing reliable data on the identity and quantity of this analyte.

Performance Comparison of Analytical Methods

The two primary analytical techniques for the quantification of triglycerides are High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), often coupled with mass spectrometry (MS) or other detectors. The choice between these methods depends on whether the intact triglyceride or its constituent fatty acids are of interest.

Validation Parameter	HPLC-MS/MS (Intact Triglyceride)	GC-MS (Fatty Acid Methyl Esters)
Linearity (r²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.1 - 5.0 µg/mL	Low picogram to femtogram range on column
Limit of Quantification (LOQ)	0.5 - 15.0 µg/mL	Low picogram range on column
Accuracy (% Recovery)	Typically 90-110%	95-105%
Precision (% RSD)	< 15%	< 10%
Analysis Time	~15 - 30 minutes	~20 - 40 minutes (including derivatization)
Sample Preparation	Lipid extraction and dilution	Lipid extraction and chemical derivatization (transesterification)

Note: The values presented in this table are typical performance characteristics and may vary depending on the specific instrumentation, column, and method parameters.

Experimental Protocols

High-Performance Liquid Chromatography with Mass Spectrometry (HPLC-MS)

This method allows for the analysis of the intact 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol molecule.

1. Sample Preparation (Lipid Extraction): A standard liquid-liquid extraction method, such as the Folch or Bligh-Dyer method, is recommended for the extraction of lipids from the sample matrix.

• To a 100 µL sample (e.g., plasma, cell lysate), add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Vortex thoroughly for 1 minute.

• Add 500 µL of 0.9% NaCl solution and vortex again.

• Centrifuge at 2000 x g for 10 minutes to induce phase separation.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., isopropanol/acetonitrile, 1:1 v/v) for LC-MS analysis.

2. HPLC-MS/MS Analysis:

• Column: A C18 reversed-phase column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size) is commonly used for triglyceride separation.

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A typical gradient would start at 30% B, increasing to 99% B over 20 minutes, followed by a re-equilibration step.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode is typically used, often detecting ammonium adducts ([M+NH4]+).

• Mass Analyzer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) is used for detection and fragmentation.

• Data Acquisition: Full scan MS and product ion scan (MS/MS) data are acquired. The MS/MS fragmentation of the [M+NH4]+ adducts of triglycerides allows for the identification of the fatty acid composition.

Gas Chromatography with Mass Spectrometry (GC-MS)

This method analyzes the fatty acid constituents of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol after conversion to fatty acid methyl esters (FAMEs).

1. Sample Preparation (Transesterification):

• Perform lipid extraction as described in the HPLC-MS/MS protocol.

• To the dried lipid extract, add 1 mL of 2% sulfuric acid in methanol.

• Heat the mixture at 80°C for 1 hour.

• After cooling, add 1 mL of hexane (B92381) and 0.5 mL of water.

• Vortex and centrifuge to separate the phases.

• Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

2. GC-MS Analysis:

• Column: A capillary column suitable for FAME analysis, such as a DB-23 or similar polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness), is commonly used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: Typically set to 250°C.

• Oven Temperature Program: A temperature gradient is used to separate the FAMEs. For example, an initial temperature of 100°C, held for 2 minutes, ramped to 240°C at 4°C/min, and held for 5 minutes.

• Detector: A mass spectrometer operated in electron ionization (EI) mode. Full scan mode can be used for identification, and selected ion monitoring (SIM) mode can be used for quantification to enhance sensitivity.

Mandatory Visualizations

Caption: Comparative experimental workflows for triglyceride analysis.

Caption: Biosynthesis via the Kennedy Pathway.

Caption: Diacylglycerol (DAG) signaling pathway.

A Comparative Guide to 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and its 1,3-Isomer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the structural, physicochemical, and metabolic properties of two triglyceride isomers: 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and 1,3-Dielaidoyl-2-palmitoyl-rac-glycerol. Understanding the distinct characteristics of these isomers is crucial for research in lipidomics, drug delivery, and the study of metabolic diseases.

Introduction

Triglycerides are the primary components of dietary fats and oils and serve as the main form of energy storage in animals. The specific positioning of different fatty acids on the glycerol (B35011) backbone, known as regiospecificity, results in isomers with unique three-dimensional structures. This structural variation significantly influences their physical properties and metabolic fate. This guide focuses on a comparative analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, an asymmetrical triglyceride, and its symmetrical counterpart, 1,3-Dielaidoyl-2-palmitoyl-rac-glycerol. Both molecules contain two elaidoyl chains (a trans-isomer of oleic acid) and one palmitoyl (B13399708) chain.

Physicochemical Properties

The spatial arrangement of the fatty acid chains on the glycerol backbone dictates the molecule's shape, which in turn affects its packing in solid states and, consequently, its melting point and polymorphism.

Molecular Structure and Shape:

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: The asymmetrical positioning of the fatty acids results in a less uniform molecular shape.

• 1,3-Dielaidoyl-2-palmitoyl-rac-glycerol: The symmetrical arrangement of the two elaidoyl chains gives this isomer a more regular, "tuning-fork" like conformation.

The presence of elaidic acid, a trans-fatty acid, results in a more linear and rigid structure compared to its cis-isomer, oleic acid. This linearity allows for more efficient packing of the molecules in a crystal lattice, generally leading to higher melting points than their oleoyl (B10858665) counterparts.

Melting Point and Polymorphism:

Direct experimental data for the melting points of these specific isomers are limited. However, we can infer their properties based on studies of similar mixed-acid triglycerides containing elaidic acid. For instance, a study on palmito-elaidic triglycerides (PEP, EPP, and PEE, where P=palmitic and E=elaidic acid) revealed that these compounds exhibit multiple polymorphic forms (α, β′2, and β′1) and crystallize in a double chainlength packing.[1][2] The most stable polymorphic form for palmito-elaidic triglycerides was found to be the β' variety.[1][2] It is expected that both 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and its 1,3-isomer would exhibit complex polymorphic behavior.[1][2][3][4] The more symmetrical 1,3-isomer is likely to form more stable and ordered crystalline structures, potentially resulting in a higher melting point compared to the asymmetrical 1,2-isomer.

Table 1: Comparison of Physicochemical Properties

Property	1,2-Dielaidoyl-3-palmitoyl-rac-glycerol	1,3-Dielaidoyl-2-palmitoyl-rac-glycerol
Synonyms	1,2-Elaidin-3-Palmitin, TG(18:1/18:1/16:0)	1,3-Elaidin-2-Palmitin, TG(18:1/16:0/18:1)
Molecular Formula	C₅₅H₁₀₂O₆	C₅₅H₁₀₂O₆
Molecular Weight	859.4 g/mol	859.4 g/mol
Fatty Acid Composition	2 x Elaidic acid (C18:1, trans-9), 1 x Palmitic acid (C16:0)	2 x Elaidic acid (C18:1, trans-9), 1 x Palmitic acid (C16:0)
Positional Isomerism	Asymmetrical	Symmetrical
Predicted Physical State at Room Temperature	Solid	Solid
Predicted Melting Point	Likely lower than the 1,3-isomer due to less stable crystal packing	Likely higher than the 1,2-isomer due to more stable crystal packing
Polymorphism	Expected to exhibit complex polymorphism (multiple crystalline forms)[1][2]	Expected to exhibit complex polymorphism, potentially with a more stable β' form[1][2]

Biological and Metabolic Comparison

The metabolism of triglycerides is a complex process initiated by digestion and absorption in the gastrointestinal tract, followed by transport and utilization in various tissues. The isomeric structure of a triglyceride plays a critical role at each of these stages.

Digestion and Absorption

The primary enzyme responsible for triglyceride digestion is pancreatic lipase (B570770), which exhibits regiospecificity for the sn-1 and sn-3 positions of the glycerol backbone.[5] This enzymatic preference leads to different metabolic fates for the fatty acids depending on their initial position.

• 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol: Pancreatic lipase will preferentially hydrolyze the elaidic acid at the sn-1 position and the palmitic acid at the sn-3 position. This results in the release of free elaidic acid, free palmitic acid, and a 2-elaidoyl-monoglyceride.

• 1,3-Dielaidoyl-2-palmitoyl-rac-glycerol: Pancreatic lipase will hydrolyze the elaidic acids at both the sn-1 and sn-3 positions, leading to the release of two molecules of free elaidic acid and a 2-palmitoyl-monoglyceride.

Fatty acids at the sn-2 position are generally absorbed more efficiently as 2-monoacylglycerols, while those at the sn-1 and sn-3 positions are absorbed as free fatty acids.[5]

Figure 1. Differential digestion of the two triglyceride isomers by pancreatic lipase.

Cellular Uptake and Metabolism

Following absorption into enterocytes, the fatty acids and monoglycerides (B3428702) are re-esterified back into triglycerides before being packaged into chylomicrons for transport in the lymph and blood. The structure of these newly synthesized triglycerides will be influenced by the absorbed digestion products.

Studies using the Caco-2 human intestinal cell line have shown that both free fatty acids and 2-monoacylglycerols can be taken up by enterocytes, and that this uptake may be protein-mediated.[6][7][8] The subsequent intracellular metabolism and incorporation into different lipid classes can also be influenced by the structure of the absorbed lipids.

Potential Impact on Signaling Pathways

Free fatty acids can act as signaling molecules, influencing various cellular processes. Elaidic acid, the trans-fatty acid component of these triglycerides, has been shown to be incorporated into cellular membranes, particularly into lipid rafts.[9] Within these microdomains, it can modulate signaling pathways, such as those involving the epidermal growth factor receptor (EGFR).[9] Research has suggested a role for elaidic acid in promoting cancer cell metastasis through the activation of EGFR signaling in lipid rafts.[9] While these studies focus on the free fatty acid, the differential release of elaidic acid from the two triglyceride isomers during digestion could potentially lead to different downstream signaling effects.

Figure 2. Potential signaling pathway influenced by elaidic acid.

Experimental Protocols

Synthesis of Mixed-Acid Triglycerides

The synthesis of specific triglyceride isomers typically involves a multi-step process that requires protection and deprotection of the glycerol hydroxyl groups to ensure the desired fatty acids are esterified at the correct positions. Both chemical and enzymatic methods can be employed.

General Chemoenzymatic Synthesis Workflow:

Figure 3. General workflow for the synthesis of specific triglyceride isomers.

A common approach involves using a lipase with sn-1,3 specificity to catalyze the esterification or transesterification of fatty acids onto a glycerol backbone.[10] For example, to synthesize 1,3-Dielaidoyl-2-palmitoyl-rac-glycerol, one could start with 2-palmitoyl-glycerol and use an sn-1,3 specific lipase to attach elaidic acid to the outer positions.

In Vitro Digestion Assay

To compare the digestibility of the two isomers, an in vitro digestion model simulating the conditions of the human gastrointestinal tract can be used.

Protocol for In Vitro Pancreatic Lipase Digestion:

• Substrate Preparation: Prepare an emulsion of the triglyceride isomer in a buffer solution (e.g., Tris-HCl, pH 8.0) containing bile salts and phospholipids (B1166683) to mimic intestinal conditions.

• Enzyme Addition: Initiate the reaction by adding a known amount of pancreatic lipase.

• Incubation: Incubate the mixture at 37°C with constant stirring.

• Sampling: At various time points, withdraw aliquots of the reaction mixture and stop the enzymatic reaction (e.g., by adding a denaturing agent or lowering the pH).

• Lipid Extraction: Extract the lipids from the samples using a suitable solvent system (e.g., chloroform:methanol).

• Analysis: Analyze the composition of the extracted lipids using techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) to quantify the amounts of remaining triglyceride, diglycerides, monoglycerides, and free fatty acids.

Conclusion

• Physicochemical Properties: The symmetrical 1,3-isomer is expected to have a higher melting point and form more stable crystals than the asymmetrical 1,2-isomer.

• Metabolism: The two isomers will yield different monoglycerides upon digestion by pancreatic lipase (2-elaidoyl-monoglyceride from the 1,2-isomer and 2-palmitoyl-monoglyceride from the 1,3-isomer), which could lead to differences in absorption efficiency and subsequent metabolic pathways.

• Biological Activity: The differential release of elaidic acid and the specific nature of the absorbed monoglycerides may result in distinct effects on cellular signaling pathways.

Further research involving direct comparative studies is necessary to fully elucidate the specific differences in the biological activities of these two important triglyceride isomers. This knowledge will be invaluable for applications in drug delivery systems, where lipid structure can influence drug solubility and release, and in nutritional science for understanding the health impacts of dietary fats.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. researchgate.net [researchgate.net]
• 3. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 4. researchgate.net [researchgate.net]
• 5. Effects of stereospecific positioning of fatty acids in triacylglycerol structures in native and randomized fats: a review of their nutritional implications - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Common mechanisms of monoacylglycerol and fatty acid uptake by human intestinal Caco-2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis of designer triglycerides by enzymatic acidolysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. media.neliti.com [media.neliti.com]

A Researcher's Guide to Triglyceride Standards: A Comparative Analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For researchers, scientists, and drug development professionals in the field of lipidomics, the accurate quantification of triglycerides is essential for advancing our understanding of metabolism, disease, and therapeutic interventions. The choice of an appropriate internal standard is a critical determinant of data quality and reliability in mass spectrometry-based analyses. This guide provides an objective comparison of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (TG(18:1t/18:1t/16:0)) with other commonly used triglyceride standards, supported by physicochemical data and detailed experimental methodologies.

Physicochemical Properties of Selected Triglyceride Standards

The selection of a suitable triglyceride standard depends on several factors, including its structural similarity to the analytes of interest, its natural abundance in the study samples, and its behavior during chromatographic separation and mass spectrometric detection. Below is a comparison of the key physicochemical properties of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and other representative triglyceride standards.

Property	1,2-Dielaidoyl-3-palmitoyl-rac-glycerol	Tripalmitin	Tristearin	Triolein
Abbreviation	TG(18:1t/18:1t/16:0)	TG(16:0/16:0/16:0)	TG(18:0/18:0/18:0)	TG(18:1c/18:1c/18:1c)
Molecular Formula	C₅₅H₁₀₂O₆	C₅₁H₉₈O₆	C₅₇H₁₁₀O₆	C₅₇H₁₀₄O₆
Molecular Weight	859.4 g/mol	807.3 g/mol	891.5 g/mol	885.4 g/mol
Fatty Acid Composition	2x Elaidic Acid (C18:1t), 1x Palmitic Acid (C16:0)	3x Palmitic Acid (C16:0)	3x Stearic Acid (C18:0)	3x Oleic Acid (C18:1c)
Nature of Fatty Acids	Mixed; Saturated and trans-Unsaturated	Saturated	Saturated	cis-Unsaturated
Physical Form	Solid	Solid	Solid	Liquid

Performance Characteristics of Triglyceride Standards in LC-MS/MS

Performance Metric	Typical Value for Triglyceride Standards	Reference
Linearity (r²)	>0.99	[1]
Intra-day Precision (%CV)	<15-21%	[2]
Inter-day Precision (%CV)	<18-37%	[2]
Recovery	97.0% for TG 50:0 using an equivalent internal standard	[2]
Limit of Detection (LOD)	3.3 µg/mL for a range of TGs in human plasma	[2]
Limit of Quantification (LOQ)	11.1 µg/mL for a range of TGs in human plasma	[2]

Note: These values are illustrative and can vary significantly depending on the specific analytical method, instrument, and sample matrix. In-house validation is crucial to determine the performance of any standard in a specific application.

Experimental Protocols

A robust and well-documented experimental protocol is fundamental for achieving accurate and reproducible quantification of triglycerides. The following sections detail a comprehensive methodology for the validation of a novel triglyceride standard, such as 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, and a general workflow for its use in quantitative analysis.

Protocol for Validation of a Novel Triglyceride Standard

This protocol outlines the key steps to validate a new triglyceride compound as an internal standard for LC-MS/MS analysis.

1. Purity Assessment:

• Method: High-Performance Liquid Chromatography with a Charged Aerosol Detector (HPLC-CAD) or Evaporative Light Scattering Detector (ELSD).
• Procedure:

• Prepare a stock solution of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in a suitable organic solvent (e.g., chloroform (B151607) or methyl acetate) at a concentration of 1 mg/mL.
• Dilute the stock solution with the initial mobile phase to a working concentration (e.g., 10 µg/mL).
• Inject the solution into the HPLC system equipped with a C18 reversed-phase column.
• Employ a suitable gradient elution program to separate the triglyceride from any potential impurities.
• Analyze the resulting chromatogram to determine the purity of the standard, which should ideally be ≥98%.

2. Linearity Assessment:

• Procedure:

• Prepare a series of calibration standards by spiking a known amount of the analyte (a representative triglyceride to be quantified) into a relevant matrix (e.g., stripped serum or a synthetic lipid mixture) at concentrations spanning the expected physiological or experimental range.
• Add a fixed concentration of the 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol internal standard to each calibration standard.
• Extract the lipids from each standard using a validated method (e.g., Folch or Bligh-Dyer extraction).
• Analyze the extracted samples by LC-MS/MS.
• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.
• Perform a linear regression analysis. A coefficient of determination (r²) of >0.99 is generally considered acceptable.

3. Precision (Repeatability) and Accuracy Assessment:

• Procedure:

• Prepare quality control (QC) samples at low, medium, and high concentrations within the calibration range.
• For intra-day precision, analyze at least five replicates of each QC level on the same day.
• For inter-day precision, analyze the QC samples on at least three different days.
• Calculate the coefficient of variation (%CV) for the measured concentrations at each QC level. A %CV of <15% is typically desired.
• Accuracy is determined by comparing the mean measured concentration to the nominal concentration and is expressed as a percentage of the nominal value. An accuracy within ±15% is generally acceptable.

4. Recovery Assessment:

• Procedure:

• Prepare two sets of samples. In the first set, spike the internal standard into the matrix before the lipid extraction process. In the second set, spike the internal standard into the extracted lipid residue just before the final reconstitution step.
• Analyze both sets of samples by LC-MS/MS.
• The recovery is calculated as the ratio of the internal standard's peak area in the pre-extraction spiked samples to that in the post-extraction spiked samples, multiplied by 100.

5. Stability Assessment:

• Procedure:

• Evaluate the stability of the triglyceride standard in the stock solution and in the processed samples under different storage conditions (e.g., room temperature, 4°C, -20°C, and -80°C) and for different durations.
• Analyze the samples at various time points and compare the results to those of freshly prepared samples.
• Assess freeze-thaw stability by subjecting the samples to multiple freeze-thaw cycles before analysis.

General Workflow for Triglyceride Quantification using an Internal Standard

Caption: Experimental workflow for quantitative triglyceride analysis.

Signaling Pathways of Constituent Fatty Acids

The biological effects of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are likely influenced by the signaling pathways of its constituent fatty acids, elaidic acid and palmitic acid, upon hydrolysis.

Elaidic Acid Signaling

Elaidic acid, a trans-fatty acid, has been shown to promote pro-metastatic signaling in colorectal cancer cells. It binds to G-protein coupled receptors GPR40 and GPR120, leading to the transactivation of the epidermal growth factor receptor (EGFR). This initiates downstream signaling cascades that enhance cancer cell stemness and the epithelial-mesenchymal transition (EMT).[3]

Caption: Elaidic acid-induced pro-metastatic signaling pathway.

Palmitic Acid Signaling

Palmitic acid, a saturated fatty acid, is a well-known signaling molecule involved in various cellular processes, including inflammation and metabolic regulation. It can activate Toll-like receptor 4 (TLR4), leading to the activation of the NF-κB signaling pathway and the production of pro-inflammatory cytokines. Palmitic acid can also induce endoplasmic reticulum (ER) stress and is implicated in the development of insulin (B600854) resistance through the modulation of the PI3K/Akt/mTOR pathway.[2][4][5]

Caption: Key signaling pathways modulated by palmitic acid.

References

• 1. Serum Lipidomics Profiling using LC-MS and High Energy Collisional Dissociation Fragmentation: Focus on Triglyceride Detection and Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. 1,2-Dioleoyl-3-palmitoyl-rac-glycerol | LGC Standards [lgcstandards.com]
• 5. Desorption/ionization efficiencies of triacylglycerols and phospholipids via EASI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Inter-Laboratory Triglyceride Quantification: A Comparative Analysis

For researchers, scientists, and drug development professionals engaged in metabolic studies, the accurate quantification of triglycerides is paramount. This guide provides an objective comparison of common methodologies and commercially available kits for triglyceride measurement, supported by experimental data to aid in the selection of the most appropriate assay for your research needs.

Methodological Overview

The quantification of triglycerides in biological samples primarily relies on the enzymatic hydrolysis of triglycerides into glycerol (B35011) and free fatty acids. The subsequent measurement of glycerol is then achieved through various detection methods. The two most prevalent methods in research laboratories are colorimetric and fluorometric assays. For the highest level of accuracy and standardization, the Centers for Disease Control and Prevention (CDC) has established a reference measurement procedure based on isotope dilution gas chromatography-mass spectrometry (ID-GC-MS).

Performance Comparison of Triglyceride Quantification Methods

Method	Principle	Typical Precision (CV%)	Bias vs. Reference Method	Key Features
Enzymatic Colorimetric	Enzymatic hydrolysis of triglycerides to glycerol, followed by a series of enzymatic reactions that produce a colored product.	Intra-assay: < 2% Inter-assay: < 3%[1]	Can vary. One study of two commercial kits showed proportional and constant biases compared to a CDC standardized method.[2]	Simple, cost-effective, suitable for high-throughput screening.[3]
Enzymatic Fluorometric	Similar to colorimetric methods, but the final reaction produces a fluorescent product.	A study reported a CV of 0.59%.[4] One study comparing it to a CDC reference method showed a mean CV of >3% but still within precision requirements.	A Japanese study showed the enzymatic method was on average 1.4% higher than a fluorometric method.[5]	Higher sensitivity than colorimetric methods, suitable for samples with low triglyceride concentrations.[6]
CDC Reference Method (GC-IDMS)	Isotope dilution gas chromatography-mass spectrometry.[7]	Mean CV of 1.2%.[7]	Considered the "gold standard" for accuracy. A mean bias of 0.7% from the NIST primary RMP was reported.[7]	High accuracy and specificity, used for standardizing other methods. Requires specialized equipment and expertise.[7][8]

Experimental Protocols

Detailed methodologies are crucial for reproducible and accurate results. Below are representative protocols for the enzymatic colorimetric and fluorometric assays, as well as the CDC's reference method.

Enzymatic Colorimetric Assay for Serum Triglycerides

This protocol is a representative example based on commercially available kits.

a. Principle: Triglycerides are hydrolyzed by lipase (B570770) to glycerol and free fatty acids. The glycerol is then phosphorylated by glycerol kinase (GK) and oxidized by glycerol phosphate (B84403) oxidase (GPO) to produce hydrogen peroxide (H₂O₂). In the final step, peroxidase (POD) catalyzes the reaction of H₂O₂ with a chromogenic substrate to produce a colored product, the absorbance of which is proportional to the triglyceride concentration.[1]

b. Materials:

• Triglyceride quantification kit (containing assay buffer, lipase, enzyme mix, and chromogenic probe)

• 96-well clear flat-bottom microplate

• Microplate reader capable of measuring absorbance at 570 nm

• Precision pipettes

• Serum samples

c. Procedure:

• Sample Preparation: Serum samples can typically be used directly. If necessary, dilute samples with the provided assay buffer to fall within the assay's linear range.

• Standard Curve Preparation: Prepare a series of triglyceride standards by diluting the provided stock standard with the assay buffer. A typical range would be from 0 to 1.0 mmol/L.

• Lipase Treatment: Add 2 µL of lipase to each standard and sample well. Mix and incubate for 20 minutes at room temperature to convert triglycerides to glycerol and fatty acids.

• Reaction Mix Preparation: Prepare a reaction mix containing the assay buffer, enzyme mix, and chromogenic probe according to the kit's instructions.

• Reaction Incubation: Add the reaction mix to each well containing the standards and samples. Mix gently and incubate for 30-60 minutes at room temperature, protected from light.

• Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Calculation: Subtract the absorbance of the blank (0 standard) from all readings. Plot the standard curve and determine the triglyceride concentration of the samples from the curve.

Enzymatic Fluorometric Assay for Triglyceride Quantification

This protocol is a representative example for fluorometric-based kits.

a. Principle: The initial enzymatic steps are the same as the colorimetric assay, where triglycerides are hydrolyzed to glycerol. The glycerol is then enzymatically oxidized to produce a product that reacts with a fluorometric probe to generate a fluorescent signal. The fluorescence intensity is directly proportional to the triglyceride concentration.[6]

b. Materials:

• Fluorometric triglyceride quantification kit

• 96-well black opaque microplate

• Fluorometric microplate reader (Ex/Em = 535/587 nm)

• Precision pipettes

• Samples (serum, plasma, cell lysates, etc.)

c. Procedure:

• Sample and Standard Preparation: Prepare samples and a standard curve as described for the colorimetric assay, using the buffers and standards provided in the fluorometric kit.

• Lipase Incubation: Add lipase to all standard and sample wells and incubate for 20 minutes at room temperature.

• Reaction Mix Addition: Prepare and add the fluorometric reaction mix (containing enzymes and probe) to each well.

• Incubation: Incubate the plate for 30-60 minutes at room temperature, protected from light.

• Measurement: Measure the fluorescence of each well using a microplate reader with excitation at 535 nm and emission at 587 nm.

• Data Analysis: Subtract the fluorescence of the blank from all readings. Plot the standard curve and calculate the triglyceride concentrations in the samples.

CDC Reference Method: Isotope Dilution Gas Chromatography-Mass Spectrometry (ID-GC-MS)

This is a summary of the CDC's reference measurement procedure for total glycerides.[7][8]

a. Principle: A known amount of a stable isotope-labeled internal standard ([¹³C₃]-glycerol) is added to a serum sample. The triglycerides in the sample are hydrolyzed to release glycerol. The glycerol, including the internal standard, is then derivatized to make it volatile. The derivatized glycerol is separated by gas chromatography and detected by a mass spectrometer. The ratio of the signal from the natural glycerol to the signal from the labeled internal standard is used to accurately quantify the total glyceride concentration.[7]

b. Materials:

• Gas chromatograph-mass spectrometer (GC-MS)

• [¹³C₃]-glycerol internal standard

• Reagents for hydrolysis (e.g., potassium hydroxide) and derivatization (e.g., acetic anhydride (B1165640), pyridine)

• Extraction solvents (e.g., ethyl acetate)

• Serum samples and calibrators

c. Abbreviated Procedure:

• Sample Preparation: A 200-µL aliquot of serum is spiked with the [¹³C₃]-glycerol internal standard.[7]

• Hydrolysis: The sample is incubated under basic conditions to hydrolyze the triglycerides.[7]

• Drying and Derivatization: The sample is dried, and the glycerol is derivatized with acetic anhydride and pyridine.[7]

• Extraction: The derivatized glycerol is extracted with ethyl acetate.[7]

• GC-MS Analysis: The extracted sample is injected into the GC-MS for analysis.[7]

• Quantification: The concentration of total glycerides is determined by comparing the ion ratios of the analyte to the internal standard against a calibration curve.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the workflows for the enzymatic colorimetric/fluorometric assays and the CDC's GC-IDMS reference method.

Caption: Workflow for enzymatic triglyceride quantification assays.

Caption: Workflow for the CDC's GC-IDMS reference method.

Conclusion

The choice of a triglyceride quantification method depends on the specific requirements of the study. For high-throughput screening and general research applications, enzymatic colorimetric and fluorometric assays offer a good balance of simplicity, speed, and sensitivity. When the highest level of accuracy is required, or for the validation and standardization of other methods, the GC-IDMS reference method is the gold standard, though it requires specialized instrumentation and expertise. Researchers should carefully consider the performance characteristics and experimental protocols of each method to ensure the generation of reliable and reproducible data.

References

• 1. emart.vanguarddiagnostics.com [emart.vanguarddiagnostics.com]
• 2. Assessment of colorimetric enzymatic determination of triglyceride, by manual and centrifugal analyzer techniques, and comparison with a CDC standardized method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. assaygenie.com [assaygenie.com]
• 4. wwwn.cdc.gov [wwwn.cdc.gov]
• 5. Comparison between the triglycerides standardization of routine methods used in Japan and the chromotropic acid reference measurement procedure used by the CDC Lipid Standardization Programme - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mybiosource.com [mybiosource.com]
• 7. Reference measurement procedure for total glycerides by isotope dilution GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Accurate and Precise Analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of the mixed-acid triglyceride, 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol. Ensuring the accuracy and precision of lipid analysis is paramount for robust and reproducible research in areas such as metabolic disease, drug delivery, and nutritional science. This document outlines key performance characteristics of prevalent analytical techniques, offers detailed experimental protocols, and presents a comparative analysis with suitable alternatives.

Introduction to 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol Analysis

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a specific triacylglycerol (TAG) containing two elaidic acid (trans-18:1) moieties and one palmitic acid (16:0) moiety. Its unique structure necessitates analytical methods capable of high resolution and specificity to distinguish it from other TAG isomers. The choice of analytical technique significantly impacts the accuracy and precision of quantification, which is critical for understanding its biological role and for applications in drug formulation and development.

Comparative Analysis of Analytical Methodologies

The quantification of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol and similar triglycerides is predominantly achieved through Liquid Chromatography-Mass Spectrometry (LC-MS) and, alternatively, through enzymatic assays. Each method offers distinct advantages and limitations in terms of accuracy, precision, sensitivity, and throughput.

Data Presentation: Performance Comparison

The following table summarizes the typical performance characteristics of LC-MS/MS and enzymatic assays for the analysis of mixed-acid triglycerides. The data presented is a synthesis of values reported for similar lipid classes and analytical platforms, providing a benchmark for what can be expected in a validated setting.

Feature	LC-MS/MS	Enzymatic Assay	Alternative Standard: 1,2-Distearoyl-3-oleoyl-rac-glycerol (LC-MS/MS)
Analyte Type	Intact triglyceride	Total triglycerides (glycerol backbone)	Intact triglyceride
Accuracy (Bias)	Typically ≤ ±15%	Typically ≤ ±10%	Typically ≤ ±15%
Precision (Intra-day %RSD)	< 15%[1]	< 5%	< 15%
Precision (Inter-day %RSD)	< 20%[1]	< 10%	< 20%
Limit of Quantification (LOQ)	Low ng/mL to µg/mL range[1]	µg/mL to mg/mL range	Low ng/mL to µg/mL range
Specificity	High (distinguishes isomers)	Low (measures total glycerol)	High (distinguishes isomers)
Throughput	Moderate to High	High	Moderate to High
Sample Derivatization	Not required	Not required	Not required
Information Obtained	Structural information (fatty acid composition)	Total triglyceride concentration	Structural information (fatty acid composition)

Experimental Protocols

Detailed and validated experimental protocols are crucial for achieving accurate and reproducible results. Below are representative methodologies for the analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol using LC-MS/MS and a general protocol for enzymatic triglyceride quantification.

Protocol 1: LC-MS/MS Analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

This protocol is adapted from established methods for the analysis of intact triglycerides in biological matrices.

1. Sample Preparation and Lipid Extraction (Modified Bligh & Dyer) [2]

• Thaw 100 µL of plasma sample on ice.

• Spike the sample with an appropriate internal standard (e.g., triheptadecanoin).

• Add 375 µL of a 1:2 (v/v) chloroform (B151607):methanol mixture and vortex vigorously.

• Add 125 µL of chloroform and vortex.

• Add 125 µL of water and vortex to induce phase separation.

• Centrifuge at 2,000 x g for 10 minutes at 4°C.

• Carefully collect the lower organic phase containing the lipids.

• Dry the lipid extract under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of a suitable solvent for LC-MS analysis (e.g., 2:1:1 v/v/v isopropanol:acetonitrile:water).

2. Chromatographic Separation

• HPLC System: A high-performance liquid chromatography system.

• Column: A reverse-phase C18 column (e.g., 150 mm x 2.1 mm, 1.8 µm particle size).

• Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.

• Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.

• Gradient: A suitable gradient to resolve triglycerides, for example, starting at 30% B and increasing to 99% B over 20 minutes.

• Flow Rate: 0.2 mL/min.

3. Mass Spectrometric Detection

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• MS Method: Full scan mode to determine the mass-to-charge ratio (m/z) of the parent ion (e.g., [M+NH4]+). Product ion scans (MS/MS) are used to confirm the fatty acid composition.

4. Data Analysis

• Identify the triglyceride based on its retention time and the fragmentation pattern in the MS/MS spectrum.

• Quantify using an internal standard and a calibration curve prepared with a certified reference material of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Protocol 2: Enzymatic Assay for Total Triglyceride Quantification

This method provides a measure of the total triglyceride content by quantifying the glycerol (B35011) released after enzymatic hydrolysis.

1. Principle Lipase hydrolyzes triglycerides into glycerol and free fatty acids. The glycerol is then phosphorylated by glycerol kinase, and the resulting glycerol-3-phosphate is oxidized by glycerol phosphate (B84403) oxidase, producing hydrogen peroxide. The hydrogen peroxide is then measured in a colorimetric or fluorometric reaction catalyzed by peroxidase.

2. Procedure (General)

• Prepare a standard curve using a glycerol or triglyceride standard.

• Add the serum/plasma sample or standard to the reaction mixture containing lipase.

• Incubate to allow for the complete hydrolysis of triglycerides.

• Add the colorimetric or fluorometric reagent containing glycerol kinase, glycerol phosphate oxidase, and peroxidase.

• Incubate to allow for color/fluorescence development.

• Measure the absorbance or fluorescence at the appropriate wavelength.

• Calculate the triglyceride concentration based on the standard curve.

Mandatory Visualizations

To facilitate a deeper understanding of the analytical workflow and the biological context of triglyceride analysis, the following diagrams are provided.

References

• 1. iris.unitn.it [iris.unitn.it]
• 2. benchchem.com [benchchem.com]

performance characteristics of different HPLC columns for triglycerides

The accurate analysis of triglycerides (TGs) is crucial in various fields, from food science and nutrition to drug development and clinical diagnostics. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for this purpose. The choice of HPLC column is a critical factor that dictates the resolution, selectivity, and efficiency of the separation. This guide provides a detailed comparison of the performance characteristics of different HPLC columns for triglyceride analysis, supported by experimental data, to aid researchers in selecting the optimal column for their specific application.

Principles of Triglyceride Separation by HPLC

Triglycerides are complex lipids composed of a glycerol (B35011) backbone esterified with three fatty acids. The diversity in the chain length and degree of unsaturation of these fatty acids leads to a vast number of potential TG species. The separation of these closely related molecules by HPLC can be achieved based on different physicochemical properties, primarily determined by the stationary phase of the column.

Reversed-Phase HPLC Columns: C18 and C30

Reversed-phase HPLC (RP-HPLC) is the most common mode of chromatography for triglyceride analysis. In RP-HPLC, the stationary phase is nonpolar, and the mobile phase is polar. The separation is primarily based on the hydrophobicity of the triglycerides.

C18 Columns

C18 columns, with their octadecylsilane (B103800) bonded phase, are the workhorses of reversed-phase chromatography and are frequently used for triglyceride analysis.[1][2] Separation on a C18 column is based on the partition number (PN) of the triglycerides, which is a function of the total number of carbon atoms and double bonds in the fatty acid chains.[1]

Performance Characteristics:

• Selectivity: Primarily separates triglycerides based on their equivalent carbon number (ECN), which is related to both chain length and degree of unsaturation.

• Resolution: Can provide good resolution for many common triglycerides. For complex mixtures, using two C18 columns in series can significantly improve separation.[1][3][4][5]

• Applications: Widely used for the analysis of triglycerides in edible oils, fats, and food products.[6]

C30 Columns

C30 columns feature a longer alkyl chain bonded phase, which provides unique selectivity for hydrophobic and structurally related molecules like triglycerides.[7][8]

Performance Characteristics:

• Enhanced Shape Selectivity: C30 columns exhibit greater shape selectivity compared to C18 columns, which allows for better separation of isomeric triglycerides, including those with different fatty acid positional isomers.[7]

• Improved Resolution: The increased hydrophobicity of the C30 phase often leads to higher resolution for complex mixtures of triglycerides, as demonstrated in the analysis of cooking oils.[7][8]

• Aqueous Compatibility: C30 columns also offer improved compatibility with highly aqueous mobile phases, broadening their application range.[7]

Silver-Ion HPLC Columns

Silver-ion chromatography is a powerful technique for the separation of unsaturated compounds. In this method, the stationary phase is impregnated with silver ions, which form reversible complexes with the double bonds of the fatty acid chains in triglycerides.[9][10]

Performance Characteristics:

• Selectivity by Unsaturation: The primary separation mechanism is based on the number, geometry (cis/trans), and position of double bonds.[9][11] Saturated triglycerides elute first, followed by monounsaturated, diunsaturated, and so on.

• Isomer Separation: Silver-ion HPLC is particularly adept at separating geometric (cis/trans) and positional isomers of unsaturated fatty acids within the triglycerides, which is challenging with conventional reversed-phase columns.[9][12]

• Complementary Technique: It is often used as a complementary technique to RP-HPLC to obtain a more comprehensive triglyceride profile.[1]

Chiral HPLC Columns

For the separation of enantiomeric and diastereomeric triglycerides, chiral HPLC columns are employed. These columns have a chiral stationary phase (CSP) that interacts differently with the stereoisomers of the triglycerides, leading to their separation.[13][14]

Performance Characteristics:

• Enantiomeric Separation: Chiral columns are essential for resolving stereoisomers of triglycerides, which is crucial in pharmaceutical and biological studies where the chirality of a molecule can significantly impact its activity.[13][15]

• Diverse Stationary Phases: A variety of chiral stationary phases are available, including polysaccharide-based, protein-based, and macrocyclic glycopeptide-based CSPs, offering a range of selectivities for different types of chiral molecules.[13][16]

• Specialized Applications: The use of chiral columns in triglyceride analysis is highly specialized and is typically applied when the stereochemistry of the triglycerides is of interest.[15]

Performance Data Comparison

The following tables summarize the performance characteristics and typical experimental conditions for different HPLC columns used in triglyceride analysis.

Table 1: Comparison of HPLC Column Performance for Triglyceride Analysis

Feature	C18 Column	C30 Column	Silver-Ion Column	Chiral Column
Primary Separation Principle	Hydrophobicity (Partition Number)	Enhanced Hydrophobicity & Shape Selectivity	Degree & Geometry of Unsaturation	Stereoisomerism
Resolution	Good for general profiling; can be improved with columns in series.[1][4][5]	Higher resolution for complex mixtures and isomers compared to C18.[7]	Excellent for separating isomers based on unsaturation.[9][12]	Specifically designed for separating enantiomers and diastereomers.[15]
Selectivity	Based on chain length and number of double bonds.[1]	High shape selectivity for hydrophobic, long-chain isomers.[7]	Based on number, position, and geometry of double bonds.[9][11]	Based on chiral recognition between the analyte and the stationary phase.[13]
Typical Applications	Routine analysis of fats and oils, quality control.[6]	Detailed fingerprinting of complex oils, separation of structural isomers.[7][8]	Analysis of cis/trans isomers, detailed characterization of unsaturated triglycerides.[9][10]	Pharmaceutical analysis, stereoselective metabolism studies.[13][15]

Experimental Protocols

Detailed experimental methodologies are crucial for reproducible results. Below are examples of experimental protocols for triglyceride analysis using different HPLC columns.

Table 2: Experimental Conditions for Triglyceride Analysis on a C18 Column

Parameter	Value
Column	Two Nucleosil 120 C-18 columns (20 cm × 4.6 mm, 3 µm) in series[1]
Mobile Phase	Gradient of acetone (B3395972) in acetonitrile[1]
Gradient	0% to 35% acetone over 50 min, isocratic for 20 min, then to 80% acetone over 75 min, and a final isocratic step for 10 min[1]
Flow Rate	1.0 mL/min[1]
Temperature	30°C[1]
Detector	Light-scattering detector[1]
Sample	Cheese fat triglycerides[1]

Table 3: Experimental Conditions for Triglyceride Analysis on a C30 Column

Parameter	Value
Column	Acclaim C30, 5 µm (4.6 × 150 mm)
Mobile Phase	Acetonitrile (B52724) (CH3CN)/Iso-propanol (IPA)/Ammonium acetate (B1210297) buffer (0.1 M, pH 5.0)
Gradient	90% CH3CN, 5% IPA, 5% Buffer from -15 to 0.1 min; gradient to 0% CH3CN, 95% IPA, 5% Buffer at 60 min; held until 70 min
Flow Rate	1.0 mL/min
Temperature	40°C
Detector	Charged Aerosol Detector
Sample	Peanut oil

Table 4: Experimental Conditions for Triglyceride Analysis on a Silver-Ion Column

Parameter	Value
Column	Two Varian ChromSpher lipids columns in series[9]
Mobile Phase	Isocratic mixture of 1.0% or 1.5% acetonitrile in hexane[9]
Flow Rate	Not specified
Temperature	Studied at 10°C, 20°C, 30°C, and 40°C[9]
Detector	Not specified
Sample	Fatty acid methyl esters and triglyceride mixtures[9]

Visualizing Experimental Workflows and Logic

The following diagrams illustrate the general workflow for HPLC analysis of triglycerides and the logical considerations for selecting an appropriate column.

References

• 1. lib3.dss.go.th [lib3.dss.go.th]
• 2. triglyceride by HPLC - Chromatography Forum [chromforum.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Comparison of HPLC and GLC techniques for the determination of the triglyceride profile of cocoa butter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. electronicsandbooks.com [electronicsandbooks.com]
• 6. researchgate.net [researchgate.net]
• 7. assets.fishersci.com [assets.fishersci.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Analysis of triglyceride isomers by silver-ion high-performance liquid chromatography. Effect of column temperature on retention times - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analysis of triacylglycerols by silver-ion high-performance liquid chromatography-atmospheric pressure chemical ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aocs.org [aocs.org]
• 12. researchgate.net [researchgate.net]
• 13. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 14. aocs.org [aocs.org]
• 15. Separation of enantiomeric triacylglycerols by chiral-phase HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. sigmaaldrich.com [sigmaaldrich.com]

A Comparative Guide to Ionization Methods for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate and sensitive analysis of triacylglycerols (TGs) is crucial in various fields, from metabolic research to the development of lipid-based drug delivery systems. 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol (TG(18:1/18:1/16:0)) is a specific mixed-acid TG whose characterization relies heavily on mass spectrometry (MS). The choice of ionization method is a critical parameter that dictates the quality of the resulting data, influencing sensitivity, fragmentation patterns, and the ability to distinguish between isomers. This guide provides an objective comparison of the most common ionization techniques for the analysis of TG(18:1/18:1/16:0) and similar TGs: Electrospray Ionization (ESI), Atmospheric Pressure Chemical Ionization (APCI), and Matrix-Assisted Laser Desorption/Ionization (MALDI).

Performance Comparison of Ionization Methods

The selection of an appropriate ionization source is a trade-off between the desired analytical information, sample complexity, and instrument availability. The following table summarizes the key performance characteristics of ESI, APCI, and MALDI for the analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Feature	Electrospray Ionization (ESI)	Atmospheric Pressure Chemical Ionization (APCI)	Matrix-Assisted Laser Desorption/Ionization (MALDI)
Principle	Soft ionization creating ions from solution via a high voltage spray.	Gas-phase chemical ionization initiated by a corona discharge.	Laser-induced desorption and ionization from a solid matrix.
Ion Formation	Primarily forms adduct ions, such as [M+NH₄]⁺ and [M+Na]⁺.[1][2]	Mainly produces protonated molecules [M+H]⁺ and characteristic fragment ions.[3][4]	Typically generates sodiated [M+Na]⁺ or potassiated [M+K]⁺ adducts.[5][6]
Sensitivity	Good, with detection limits typically in the picomole to femtomole range. Ionization efficiency is highly dependent on solvent conditions and analyte properties.[7]	Generally provides high ionization efficiency for nonpolar lipids like TGs.[5]	Excellent, with detection limits often in the femtomole to attomole range.[1] However, it can be susceptible to ion suppression from other lipid classes.[8]
Fragmentation	Minimal in-source fragmentation, preserving the intact molecule for tandem MS (MS/MS) analysis, which reveals fatty acid composition through neutral losses.[3]	Induces characteristic in-source fragmentation, particularly the neutral loss of fatty acids. The differential loss from the sn-1/3 versus the sn-2 position is valuable for identifying regioisomers.[3][5][9]	Fragmentation can be controlled. In-source decay can provide structural information, while tandem MS (TOF/TOF) on selected precursor ions yields detailed fatty acid information.[10][11]
Regioisomer Analysis	Less direct for distinguishing sn-positional isomers from a single MS scan. Requires MS/MS and careful interpretation of fragment ion abundances.[12]	Highly effective for regioisomer differentiation due to the preferential loss of fatty acids from the sn-1 and sn-3 positions.[3][5]	Possible with high-energy collision-induced dissociation (CID) in TOF/TOF instruments, which can reveal the positions of the fatty acids.[10]
Matrix Effects	Susceptible to ion suppression from salts and other sample components.[13]	Generally less prone to ion suppression from salts compared to ESI.	Significant ion suppression can occur, especially from phospholipids (B1166683) like phosphatidylcholine, which can mask the signal of TGs.[8]
Sample Throughput	High, especially when coupled with flow injection analysis or ultra-high-performance liquid chromatography (UHPLC).	High, compatible with HPLC and direct infusion methods.	Very high, suitable for rapid screening of many samples directly from a target plate.

Experimental Protocols

Detailed methodologies are essential for reproducible and reliable results. Below are representative protocols for the analysis of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol using ESI, APCI, and MALDI.

Sample Preparation: Lipid Extraction

A standard lipid extraction is a prerequisite for all three ionization methods. The Folch or a modified Bligh-Dyer method is commonly employed.

• Homogenization : Homogenize the biological sample (e.g., tissue, cell pellet) in a chloroform:methanol (B129727) (2:1, v/v) mixture.

• Phase Separation : Add 0.2 volumes of 0.9% NaCl solution to the homogenate, vortex thoroughly, and centrifuge to separate the phases.

• Lipid Collection : Carefully collect the lower organic phase containing the lipids.

• Drying and Reconstitution : Evaporate the solvent under a stream of nitrogen. Reconstitute the dried lipid extract in an appropriate solvent for the chosen ionization method.

Protocol 1: ESI-MS/MS Analysis

This protocol is optimized for generating intact adduct ions for subsequent fragmentation analysis.

• Instrumentation : A tandem mass spectrometer (e.g., Q-TOF, Orbitrap, or triple quadrupole) equipped with an ESI source.

• Sample Infusion :

  • Solvent : Reconstitute the lipid extract in methanol or a chloroform:methanol (1:1, v/v) solution containing 1 mM ammonium (B1175870) acetate (B1210297) to promote the formation of [M+NH₄]⁺ adducts.

  • Flow Rate : Infuse the sample at a flow rate of 5-10 µL/min.

• ESI Source Parameters :

  • Ionization Mode : Positive

  • Capillary Voltage : 3.0 - 4.5 kV

  • Source Temperature : 100 - 150 °C

  • Desolvation Temperature : 250 - 350 °C

• Mass Spectrometry Acquisition :

  • MS1 Scan : Acquire a full scan over a mass range that includes the expected m/z of the [M+NH₄]⁺ adduct of TG(18:1/18:1/16:0) (approximately m/z 876.8).

  • MS/MS Scan : Select the precursor ion corresponding to the [M+NH₄]⁺ adduct and perform collision-induced dissociation (CID). The product ion spectrum will show neutral losses of the constituent fatty acids (elaidic acid and palmitic acid).

Protocol 2: APCI-MS Analysis

This protocol is designed to induce in-source fragmentation for regioisomer analysis.

• Instrumentation : A mass spectrometer (e.g., single quadrupole, ion trap) equipped with an APCI source, often coupled with HPLC for separation of lipid species.[9]

• Chromatography (optional but recommended) :

  • Column : A C18 reversed-phase column.

  • Mobile Phase : A gradient of acetonitrile (B52724) and isopropanol.

• APCI Source Parameters :

  • Ionization Mode : Positive

  • Corona Discharge Current : 2 - 5 µA

  • Vaporizer Temperature : 350 - 450 °C

  • Capillary Temperature : 200 - 300 °C

• Mass Spectrometry Acquisition :

  • MS1 Scan : Acquire a full scan spectrum. The spectrum will show the protonated molecule [M+H]⁺ (approximately m/z 859.8) and diacylglycerol-like fragment ions corresponding to the neutral loss of each fatty acid. The relative intensities of these fragments provide information on the fatty acid positions.

Protocol 3: MALDI-TOF-MS Analysis

This protocol is suited for high-throughput screening and sensitive detection.

• Instrumentation : A MALDI-Time-of-Flight (TOF) mass spectrometer.

• Matrix Selection and Preparation :

  • Matrix : 2,5-dihydroxybenzoic acid (DHB) is a commonly used matrix for lipid analysis.[14]

  • Matrix Solution : Prepare a saturated solution of DHB in a suitable organic solvent (e.g., acetonitrile:water with 0.1% TFA, or chloroform:methanol).

  • Cationizing Agent : Add a sodium salt (e.g., sodium trifluoroacetate) to the matrix solution to promote the formation of [M+Na]⁺ adducts.

• Sample Spotting :

  • Mix the lipid extract solution with the matrix solution in a 1:1 ratio.

  • Spot 0.5 - 1.0 µL of the mixture onto the MALDI target plate and allow it to air-dry (dried-droplet method).

• MALDI-TOF Parameters :

  • Ionization Mode : Positive, reflectron mode for higher resolution.

  • Laser : Nitrogen laser (337 nm) or another suitable laser.

  • Laser Fluence : Adjust to the minimum level necessary for good signal intensity to minimize fragmentation.

• Mass Spectrometry Acquisition :

  • Acquire the mass spectrum. The primary ion observed for TG(18:1/18:1/16:0) will be the sodiated adduct [M+Na]⁺ (approximately m/z 881.8).

Visualization of Experimental Workflow and Logic

To aid in the selection and implementation of an appropriate ionization method, the following diagrams illustrate the general experimental workflow and the logical considerations for choosing a technique based on the analytical goal.

Caption: General experimental workflow for the analysis of triacylglycerols.

Caption: Decision logic for selecting an ionization method for TG analysis.

References

• 1. Recent Developments of Useful MALDI Matrices for the Mass Spectrometric Characterization of Lipids [mdpi.com]
• 2. iovs.arvojournals.org [iovs.arvojournals.org]
• 3. researchgate.net [researchgate.net]
• 4. cosmobio.co.jp [cosmobio.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. utupub.fi [utupub.fi]
• 7. Toward Machine Learning Electrospray Ionization Sensitivity Prediction for Semiquantitative Lipidomics in Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A rapid separation technique for overcoming suppression of triacylglycerols by phosphatidylcholine using MALDI-TOF MS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. holcapek.upce.cz [holcapek.upce.cz]
• 10. Structural Analysis of Triacylglycerols by Using a MALDI-TOF/TOF System with Monoisotopic Precursor Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Structural analysis of triacylglycerols by using a MALDI-TOF/TOF system with monoisotopic precursor selection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. aocs.org [aocs.org]
• 13. lipidmaps.org [lipidmaps.org]
• 14. covachem.com [covachem.com]

A Researcher's Guide to Cross-Validation of Lipidomics Methods Using Synthetic Standards

For researchers, scientists, and drug development professionals, the precise and accurate quantification of lipids is paramount for unraveling complex biological processes, identifying disease biomarkers, and evaluating the efficacy of therapeutic interventions. The inherent complexity of the lipidome necessitates robust analytical methodologies and rigorous validation to ensure data reliability. This guide provides an objective comparison of common lipidomics platforms, emphasizing the critical role of synthetic standards in cross-validation and offering detailed experimental protocols and supporting data.

The use of synthetic internal standards is a cornerstone of quantitative lipidomics. These standards, which are not naturally present in the biological matrix, are added to samples at a known concentration at the beginning of the analytical workflow.[1] Their primary function is to correct for variations that can occur during sample preparation, extraction, and instrumental analysis, thereby ensuring accurate quantification.[1] The ideal internal standard should be chemically and physically similar to the analytes of interest, absent from the sample, and clearly distinguishable by the analytical instrument.[1]

Comparison of Key Lipidomics Platforms

The two most prevalent analytical platforms for lipidomics are Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). While both offer high sensitivity and selectivity, they differ in their principles, sample requirements, and the breadth of lipids they can analyze.[2] A cross-validation study, where the same set of samples is analyzed by both methods, is an effective way to verify results and ensure data accuracy.[2]

Table 1: Performance Comparison of GC-MS and LC-MS for Lipid Analysis

Performance Metric	Gas Chromatography-Mass Spectrometry (GC-MS)	Liquid Chromatography-Mass Spectrometry (LC-MS)	Notes
Linearity (R²)	Typically ≥ 0.999[2]	Typically ≥ 0.997[2]	Both methods demonstrate excellent linearity over a defined concentration range.
Precision (RSD %)	Generally < 5%[2]	Generally < 5-10%[2]	Precision is influenced by sample preparation, instrument stability, and data processing.
Lipid Coverage	Primarily fatty acids and sterols (requires derivatization)	Broad coverage of most lipid classes (polar and non-polar)[2]	LC-MS is more versatile for comprehensive lipid profiling.
Sample Derivatization	Required to increase volatility	Generally not required[2]	The derivatization step in GC-MS can introduce variability.
Thermal Stability	Limited to thermally stable molecules	Suitable for both thermally stable and unstable molecules[2]	LC-MS is advantageous for analyzing large, intact lipids.

The Role and Types of Synthetic Standards

The choice of internal standard is critical for the accuracy of lipid quantification. Stable isotope-labeled (SIL) lipids, odd-chain lipids, and other non-endogenous structural analogs are commonly used synthetic standards in modern lipidomics.[1]

Table 2: Comparison of Synthetic Internal Standards for Lipidomics

Standard Type	Advantages	Disadvantages
Stable Isotope-Labeled (SIL) Lipids	Co-elute with endogenous analytes, providing the most accurate correction for matrix effects.[1]	Can be expensive and are not available for all lipid species.[1]
Odd-Chain Lipids	More cost-effective than SIL standards and structurally similar to endogenous lipids.[1]	Can be present endogenously at low levels due to diet and may not perfectly correct for analyte-specific variations.[1]
Non-Endogenous Structural Analogs	Practical and cost-effective when specific SIL or odd-chain standards are unavailable.[1]	May exhibit different extraction and ionization behavior compared to endogenous lipids, potentially leading to less accurate correction.[1]

Commercially available mixtures of synthetic standards, such as SPLASH™ LIPIDOMIX™, offer a convenient single-vial solution containing a variety of lipid classes, optimized for broad-spectrum lipidomics analysis.[3] The LIPID MAPS consortium also provides a wide range of well-characterized, high-purity synthetic lipid standards.[3]

Experimental Protocols

Accurate and reproducible lipid analysis relies on standardized and well-documented experimental procedures. The following protocols outline the key steps for lipid extraction and analysis using GC-MS and LC-MS.

Protocol 1: Total Lipid Extraction (Folch Method)

This method is a classic technique for the comprehensive extraction of lipids from biological samples.[3]

Materials:

• Chloroform (B151607)

• Methanol

• 0.9% NaCl solution

• Homogenizer

• Centrifuge

• Glass centrifuge tubes

Procedure:

• Homogenize the tissue sample in a 20-fold volume of a 2:1 (v/v) chloroform:methanol mixture.[3]

• Add the synthetic internal standard mixture to the homogenate.

• Filter the homogenate to remove any solid particles.[3]

• Add 0.2 volumes of 0.9% NaCl solution to the filtrate and vortex thoroughly.[3]

• Centrifuge at a low speed to separate the mixture into two phases.[3]

• Carefully collect the lower chloroform phase, which contains the lipids.[3]

• Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.[3]

Protocol 2: GC-MS Analysis of Fatty Acids

This protocol requires a derivatization step to make the fatty acids volatile for GC analysis.

Materials:

• Dried lipid extract from Protocol 1

• Derivatization agent (e.g., BF₃-methanol or TMSH)

• Hexane (B92381)

• GC-MS instrument

Procedure:

• Reconstitute the dried lipid extract in a known volume of toluene.

• Add the derivatization agent to the lipid extract.

• Incubate the mixture at 100°C for 30 minutes to form fatty acid methyl esters (FAMEs).

• After cooling, add hexane and water to the mixture and vortex.

• Centrifuge to separate the phases and collect the upper hexane layer containing the FAMEs.

• Inject the hexane extract into the GC-MS for analysis.

Protocol 3: LC-MS Analysis of Intact Lipids

This protocol is suitable for the analysis of a wide range of intact lipid classes without derivatization.

Materials:

• Dried lipid extract from Protocol 1

• LC-MS grade solvents (e.g., methanol, isopropanol, acetonitrile, water)

• LC-MS instrument with a suitable column (e.g., C18 or HILIC)

Procedure:

• Reconstitute the dried lipid extract in a suitable injection solvent (e.g., methanol/isopropanol).

• Vortex and centrifuge the sample to pellet any insoluble material.

• Transfer the supernatant to an autosampler vial.

• Inject the sample into the LC-MS system for analysis. Chromatographic separation is typically achieved using a gradient of mobile phases to elute lipids based on their polarity.

Visualizing Workflows and Pathways

Cross-Validation Workflow

A robust cross-validation study begins with a harmonized sample preparation protocol before branching into method-specific workflows for GC-MS and LC-MS analysis. The results are then compared to ensure data accuracy and reliability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Researcher's Guide to Assessing the Purity of Commercial Triglyceride Standards

Comparative Analysis of Purity Assessment Methods

The purity of triglyceride standards can be determined using a variety of analytical techniques. The choice of method depends on the specific triglyceride, the potential impurities, and the required level of sensitivity. The primary methods employed are chromatographic and spectroscopic techniques.

Table 1: Comparison of Key Analytical Methods for Triglyceride Purity Assessment

Analytical Method	Principle	Information Provided	Advantages	Disadvantages
Gas Chromatography (GC)	Separation of volatile compounds based on their boiling points and interactions with a stationary phase. Triglycerides are often converted to fatty acid methyl esters (FAMEs) prior to analysis.[1][2][3][4]	Fatty acid profile and quantification of individual fatty acids.[1]	High resolution and sensitivity, well-established methods.[4]	Destructive to the triglyceride molecule, requires derivatization.[3]
High-Performance Liquid Chromatography (HPLC)	Separation of compounds based on their partitioning between a stationary phase and a liquid mobile phase.[5][6][7]	Purity of the intact triglyceride, separation from mono- and diglycerides.[8]	Non-destructive, suitable for intact triglycerides, versatile with different detectors (e.g., ELSD, CAD, MS).[6][8]	Resolution can be challenging for complex mixtures.[7]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and chemical environment of molecules.[9][10][11][12]	Structural confirmation, identification and quantification of impurities without the need for reference standards for each impurity.[11]	Non-destructive, provides detailed structural information, quantitative.[11]	Lower sensitivity compared to chromatographic methods, requires specialized equipment.
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions to identify and quantify molecules. Often coupled with GC or HPLC (GC-MS, LC-MS).[13][14][15][16]	Molecular weight confirmation, structural elucidation of triglycerides and impurities.[14][15]	High sensitivity and specificity, provides structural information.[14]	Can be complex to interpret, may require specialized expertise.

Workflow for Purity Assessment

A systematic approach is crucial for the accurate assessment of commercial triglyceride standards. The following diagram illustrates a general workflow, from sample reception to final purity determination.

Caption: Workflow for assessing the purity of a commercial triglyceride standard.

Comparison of Commercial Triglyceride Standards

The stated purity of triglyceride standards can vary between suppliers. It is crucial to consult the certificate of analysis for lot-specific information. The table below provides an illustrative comparison for a specific triglyceride, Glyceryl tridocosahexaenoate (Tri-DHA), based on publicly available information.

Table 2: Stated Purity of Commercial Glyceryl Tridocosahexaenoate Standards[1]

Supplier	Stated Purity
Avanti Polar Lipids	>99%
Larodan	>99% or >95%
Nu-Chek Prep	>99%
Cayman Chemical	≥98% or ≥95%

Note: This data is for illustrative purposes and may not be current. Always refer to the supplier's documentation for the most up-to-date information.

Experimental Protocols

Detailed and standardized protocols are essential for obtaining reliable and reproducible purity data.

This method is suitable for analyzing the purity of the intact triglyceride and separating it from mono- and diglyceride impurities.[1]

• Instrumentation: High-performance liquid chromatograph equipped with a charged aerosol detector.[1]

• Column: A reversed-phase C18 column is typically used.[1]

• Mobile Phase: A common mobile phase is a gradient of acetonitrile (B52724) and isopropanol.[1]

• Sample Preparation: Accurately weigh the triglyceride standard and dissolve it in a suitable organic solvent, such as a chloroform/methanol mixture.[1]

• Analysis: Inject the sample solution into the HPLC system. The purity is calculated based on the relative peak areas in the chromatogram.[1]

This method determines the fatty acid profile of the triglyceride after converting the fatty acids to their more volatile methyl esters (FAMEs).[1][8]

• Instrumentation: Gas chromatograph equipped with a flame ionization detector (FID) and a capillary column suitable for FAME analysis (e.g., a highly polar column).[1][8]

• Sample Preparation (Transesterification):

  • Accurately weigh an amount of the triglyceride standard.[1]

  • Subject the sample to transesterification by heating it with a reagent like methanolic HCl or boron trifluoride in methanol. This process cleaves the fatty acids from the glycerol (B35011) backbone and converts them into FAMEs.[1]

  • Extract the resulting FAMEs into an organic solvent such as hexane (B92381) or heptane.[1]

• Analysis:

  • Inject an aliquot of the FAMEs solution into the GC-FID system.[1]

  • The different FAMEs are separated based on their boiling points and polarity.[1]

  • The FID provides a response proportional to the amount of each FAME.[1]

  • Determine the percentage of each fatty acid methyl ester to confirm the fatty acid composition of the triglyceride.[1]

¹H NMR provides a rapid and non-destructive way to confirm the structure of the triglyceride and identify certain impurities.[11]

• Instrumentation: A high-resolution NMR spectrometer.

• Sample Preparation: Dissolve an accurately weighed amount of the triglyceride standard in a suitable deuterated solvent (e.g., chloroform-d). Add a known amount of an internal standard for quantification if required.[11]

• Analysis: Acquire the ¹H NMR spectrum. The chemical shifts and integration of the signals corresponding to the glycerol backbone protons and the fatty acid chain protons are used to confirm the structure and quantify the components.[11]

Conclusion

The rigorous assessment of the purity of commercial triglyceride standards is a critical step in ensuring the validity of research findings. A multi-faceted analytical approach, combining chromatographic and spectroscopic techniques, provides a comprehensive purity profile. Researchers are encouraged to not solely rely on the supplier's certificate of analysis but to perform their own verification, particularly for critical applications. The use of certified reference materials, when available, is highly recommended for method validation and as a benchmark for purity assessment.[8] By implementing the workflows and protocols outlined in this guide, scientists can confidently select and utilize high-purity triglyceride standards for their research endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. meatscience.org [meatscience.org]
• 4. Determination of Triacylglycerols by HTGC-FID as a Sensitive Tool for the Identification of Rapeseed and Olive Oil Adulteration - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for the analysis of triacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. lib3.dss.go.th [lib3.dss.go.th]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. books.rsc.org [books.rsc.org]
• 11. Quantitative Chemical Profiling of Commercial Glyceride Excipients via1H NMR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Measurement of triglyceride-rich lipoproteins by nuclear magnetic resonance spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. lcms.cz [lcms.cz]
• 14. Triglyceride (TAG) Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 15. Structural Analysis of Triacylglycerols by Using a MALDI-TOF/TOF System with Monoisotopic Precursor Selection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. LC-MS/MS Analysis of Triglycerides in Blood-Derived Samples | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to the Advantages of Using a Mixed-Acid Triglyceride Standard in Quantitative Lipidomics

For researchers, scientists, and drug development professionals engaged in the precise quantification of lipid species, the choice of an appropriate internal standard is a critical determinant of data accuracy and reliability. This guide provides an objective comparison of mixed-acid triglyceride standards with common alternatives, supported by experimental principles and data from established analytical methodologies.

The "gold standard" in quantitative mass spectrometry-based lipidomics is the use of stable isotope-labeled internal standards that chemically and physically mirror the analytes of interest.[1] A mixed-acid triglyceride standard, particularly one that is isotopically labeled, offers significant advantages by mimicking the natural complexity of triglycerides found in biological systems.

Performance Comparison of Triglyceride Internal Standards

The ideal internal standard should co-elute with the analyte, exhibit similar ionization efficiency, and behave identically during sample extraction and preparation to accurately correct for experimental variability.[2] Triglycerides in biological samples are typically a heterogeneous mix of different fatty acid chains. A mixed-acid triglyceride standard, therefore, represents the endogenous triglyceride profile more accurately than a simple (single fatty acid) or an odd-chain triglyceride standard.

Parameter	Isotopically Labeled Mixed-Acid Triglyceride Standard	Simple (Single Fatty Acid) Triglyceride Standard (Isotopically Labeled)	Odd-Chain Triglyceride Standard	Key Findings
Chemical & Physical Similarity	Nearly identical to a wide range of endogenous triglycerides, providing the most accurate correction for variations.	Identical to only one specific or a limited range of triglyceride species.	Structurally similar but differs in chain length from endogenous even-chain triglycerides.	Mixed-acid standards offer broader and more accurate representation of the diverse triglyceride pool in a sample.[3][4]
Accuracy (% Bias)	Typically low bias across a range of triglycerides due to similar behavior. Expected bias is generally within ±5%.[5]	Low bias for the specific triglyceride it matches, but potentially higher bias for triglycerides with different fatty acid compositions.	Can exhibit bias due to differences in extraction efficiency and ionization response compared to even-chain analytes. Median absolute relative percent bias can be around 1.76% for fatty acids, with a wider range depending on structural dissimilarity.[1][6]	The structural similarity of mixed-acid standards to a variety of endogenous triglycerides is expected to result in lower overall bias in complex samples.
Precision (% CV)	High precision, with CVs typically below 5% for triglyceride analysis. The CDC's reference methods for triglycerides show CVs between 0.68% and 0.75%.[5][7]	High precision for the matched triglyceride, but may not adequately correct for variability in other species.	Generally good precision, but can be lower than isotopically labeled standards. The use of alternative internal standards can lead to a median increase in variance of 141% for fatty acid analysis.[6]	The comprehensive correction provided by a mixed-acid standard across multiple triglyceride species contributes to higher overall precision.
Recovery	High and consistent recovery across different triglyceride species due to similar solubility and partitioning during extraction.	Recovery can be high for the matched triglyceride but may not be representative for triglycerides with different fatty acid chain lengths and saturation.	Recovery can be variable. For instance, in some extraction methods, triglyceride recovery can be as low as 51.7% in certain tissues.[7]	A mixed-acid standard better reflects the average recovery of the entire triglyceride class.

Experimental Protocols

Accurate quantification of triglycerides relies on robust and well-documented experimental procedures. The following is a representative protocol for lipid extraction and analysis using an internal standard.

Protocol 1: Lipid Extraction from Plasma using a Modified Folch Method

• Sample Preparation:

  • Thaw plasma samples on ice.

  • Vortex the sample to ensure homogeneity.

• Internal Standard Spiking:

  • To 100 µL of plasma in a glass tube, add a known amount of the mixed-acid triglyceride internal standard solution. This initial spiking is crucial to account for variability throughout the entire workflow.[1]

• Lipid Extraction:

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the plasma sample containing the internal standard.

  • Vortex the mixture vigorously for 1 minute.

  • Add 0.5 mL of 0.9% NaCl solution to induce phase separation.

  • Vortex briefly again.

  • Centrifuge the sample at 2,000 x g for 10 minutes to achieve clear phase separation.[1]

• Lipid Collection:

  • Carefully aspirate the lower organic (chloroform) phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean glass tube.

• Solvent Evaporation and Reconstitution:

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

  • Reconstitute the dried lipid extract in 100 µL of a solvent suitable for LC-MS analysis, such as a 1:1 (v/v) mixture of methanol:isopropanol.[1]

Protocol 2: LC-MS/MS Analysis of Triglycerides

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

  • Mass spectrometer, such as a triple quadrupole or a high-resolution mass spectrometer (e.g., QTOF or Orbitrap).

• Chromatographic Conditions (Example):

  • Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm).[2]

  • Mobile Phase A: Acetonitrile/Water (60:40) with 10 mM ammonium (B1175870) formate.[2]

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 10 mM ammonium formate.[2]

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 2-5 µL.

  • Gradient: A typical gradient would start with a lower percentage of mobile phase B, gradually increasing to elute the more hydrophobic triglycerides.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM) for targeted quantification on a triple quadrupole mass spectrometer. Precursor ions would be the [M+NH4]+ adducts of the triglycerides, and product ions would correspond to the neutral loss of a specific fatty acid.[4]

• Data Analysis and Quantification:

  • Calibration Curve: Prepare a series of calibration standards containing known concentrations of representative endogenous triglycerides and a fixed concentration of the mixed-acid triglyceride internal standard.

  • Quantification: Determine the concentration of the target triglycerides in the samples by calculating the peak area ratio of the analyte to the corresponding fatty acid chain on the mixed-acid internal standard and comparing this ratio to the calibration curve.

Visualizing the Advantage: Workflows and Logic

The following diagrams, generated using the DOT language, illustrate the experimental workflow and the logical advantage of using a mixed-acid triglyceride standard.

Figure 1. A generalized experimental workflow for quantitative lipidomics analysis using an internal standard.

Figure 2. Logical comparison of different internal standard types for accurate quantification of a complex triglyceride profile.

References

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Quantification of Lipids: Model, Reality, and Compromise | MDPI [mdpi.com]
• 4. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comparison between the triglycerides standardization of routine methods used in Japan and the chromotropic acid reference measurement procedure used by the CDC Lipid Standardization Programme - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. academic.oup.com [academic.oup.com]

A Researcher's Guide to Intracellular Triglyceride Levels in Common Cell Lines

For researchers in metabolic disease, oncology, and drug development, understanding the lipid landscape of different cell lines is crucial for designing experiments and interpreting data. This guide provides a quantitative comparison of baseline triglyceride levels in several widely used cell lines, details common experimental protocols for triglyceride quantification, and illustrates key cellular processes.

Quantitative Comparison of Triglyceride Content

The baseline intracellular triglyceride content can vary significantly between cell lines, reflecting their tissue of origin and metabolic characteristics. The following table summarizes reported triglyceride levels in several common cell lines used in metabolic research. It is important to note that absolute values can differ between studies due to variations in culture conditions, passage number, and specific quantification assay protocols.

Cell Line	Type	Triglyceride Content (per mg of protein)	Source
HepG2	Human Hepatocellular Carcinoma	111.5 ± 26.5 nmol	[1]
LIV0APOLY	Immortalized Human Hepatocyte	5.6 ± 3.6 nmol	[1]
AML12	Mouse Hepatocyte	~12 µg	[2]
3T3-L1	Mouse Preadipocyte (differentiated)	~0.25 mg	[3]
Huh7	Human Hepatocellular Carcinoma	~0.06 µg	[4]
Primary Mouse Hepatocytes	Primary Cells	~25 nmol	[5]

Note: Values are extracted from different studies and may not be directly comparable due to differing units and methodologies. The data serves as a reference for relative triglyceride storage capacity.

Key Observations:

• HepG2 cells , a widely used model for liver metabolism, exhibit a significantly high intracellular triglyceride content compared to the immortalized, non-cancerous LIV0APOLY cell line.[1] This is consistent with the HepG2 line carrying a variant of the PNPLA3 gene associated with higher liver fat content.[1]

• AML12 mouse hepatocytes also show substantial triglyceride stores.[5]

• Differentiated 3T3-L1 adipocytes are specialized for lipid storage and, as expected, have a very high capacity for triglyceride accumulation.[3][6]

• Huh7 cells , another human hepatoma line, appear to have a lower baseline triglyceride content compared to HepG2 cells under certain conditions.[4]

Experimental Protocols

Accurate quantification of intracellular triglycerides is fundamental to studying lipid metabolism. A common method involves cell lysis followed by an enzymatic, colorimetric, or fluorometric assay.

Protocol: Intracellular Triglyceride Quantification

This protocol is a generalized procedure based on commercially available triglyceride quantification kits.

1. Sample Preparation:

• Culture cells to the desired confluency in a multi-well plate (e.g., 96-well).
• Wash the cells twice with phosphate-buffered saline (PBS) to remove residual media.
• Lyse the cells by adding a suitable buffer containing a detergent (e.g., 1% Triton X-100 or 5% NP-40 in water).[7] For some kits, homogenization in the buffer is recommended.[7]
• To ensure complete solubilization of triglycerides, the lysate can be heated to 80-100°C for 2-5 minutes until the solution becomes cloudy, then cooled to room temperature. This step is repeated once.[8]
• Centrifuge the lysate to pellet insoluble material. The resulting supernatant is used for the assay.[7]

2. Triglyceride Assay (Enzymatic)

• Standard Curve Preparation: Prepare a series of triglyceride standards of known concentrations by diluting a stock solution, as per the kit manufacturer's instructions.[7][8]
• Reaction Setup:
• Add a small volume (e.g., 2-50 µL) of the cell lysate supernatant and each standard to separate wells of a 96-well plate.[8]
• Prepare a reaction mix containing lipase (B570770) (to hydrolyze triglycerides into glycerol (B35011) and free fatty acids), and other enzymes and cofactors that lead to the production of a detectable signal (colorimetric or fluorometric).[7][8]
• Add the reaction mix to each well.
• Incubation and Measurement:
• Incubate the plate at room temperature for 30-60 minutes, protected from light.[8]
• Measure the absorbance (e.g., at 540 nm or 570 nm) or fluorescence (e.g., Ex/Em = 535/587 nm) using a plate reader.[7][8]

3. Data Analysis:

• Subtract the reading of the blank (buffer only) from all sample and standard readings.
• Plot the standard curve (absorbance/fluorescence vs. triglyceride concentration).
• Determine the triglyceride concentration in the samples by interpolating their readings from the standard curve.
• Normalize the triglyceride concentration to the total protein concentration of the cell lysate, which can be determined using a standard protein assay (e.g., BCA assay).

Visualizing Cellular Pathways and Workflows

Experimental Workflow for Triglyceride Quantification

The following diagram illustrates the key steps involved in the quantification of intracellular triglycerides from cultured cells.

References

• 1. Characterization of lipid metabolism in a novel immortalized human hepatocyte cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Lipogenesis in Huh7 cells is promoted by increasing the fructose: Glucose molar ratio - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. Lipid Droplets Characterization in Adipocyte Differentiated 3T3-L1 Cells: Size and Optical Density Distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Researcher's Guide to Benchmarking Lipid Extraction Efficiency with Standards

For researchers, scientists, and drug development professionals, the accuracy and reproducibility of lipid analysis are paramount. The initial step of lipid extraction is a critical determinant of the quality of downstream results. This guide provides an objective comparison of common lipid extraction methods, supported by experimental data, to aid in the selection of the most appropriate technique for your research needs.

The choice of an optimal lipid extraction technique is contingent on several factors, including the lipid classes of interest, the sample matrix, required throughput, and the desired level of quantitative accuracy. This guide focuses on a comparative analysis of widely used methods: the classic Folch and Bligh & Dyer techniques, and a more recent one-phase extraction approach using methanol/MTBE. The use of internal standards to ensure accurate quantification is a central theme.

Comparative Analysis of Lipid Extraction Techniques

The efficiency of different lipid extraction methods varies across lipid classes. The selection of a method should therefore be guided by the specific lipids being targeted. Below is a summary of the key performance metrics for three prominent methods.

Feature	Folch Method	Bligh & Dyer Method	One-Phase (Methanol/MTBE)
Principle	Liquid-liquid extraction using a chloroform (B151607)/methanol mixture, creating a biphasic system to separate lipids from other cellular components.[1][2]	A modified liquid-liquid extraction using a lower ratio of chloroform/methanol to sample, also forming a biphasic system.[1][2]	A monophasic extraction where protein precipitation is followed by lipid solubilization in a methanol/MTBE mixture.[3][4][5]
Typical Recovery	Considered a "gold standard" providing high recovery for a broad range of lipids, especially in samples with high lipid content (>2%).[1][6][7]	Generally high recovery, particularly suitable for samples with low lipid content (<2%).[7][8] May show lower efficiency for certain less abundant lipid classes compared to the Folch method.[6]	Efficient for polar lipids. However, the recovery of nonpolar lipids like triglycerides and cholesteryl esters can be significantly lower compared to biphasic methods.[3][4]
Advantages	- High extraction efficiency for a wide variety of lipid classes.[6][9] - Well-established and widely referenced.[1]	- Faster than the Folch method.[7] - Uses lower solvent volumes.[7]	- Simpler and faster workflow.[3][4] - Avoids the use of chloroform.[5]
Disadvantages	- More time-consuming and uses larger volumes of hazardous chlorinated solvents.[7]	- May provide lower yields for samples with high lipid content.[1]	- Inefficient for nonpolar lipids.[3][4] - Lipid recovery can be influenced by the sample-to-solvent ratio.[3][10]
Best Suited For	Comprehensive lipidomics studies requiring the analysis of a broad range of lipid classes from various sample types.[1][6][9]	High-throughput analysis of samples with low lipid content where a broad, but not necessarily exhaustive, lipid profile is required.	Targeted analysis of polar lipids or high-throughput screening where speed is a priority.[3][4]

The Crucial Role of Internal Standards

For accurate and reproducible quantification of lipids, the use of internal standards is indispensable.[11][12][13] Internal standards are compounds of known concentration added to a sample at the beginning of the extraction process.[12] They help to correct for the loss of analytes during sample preparation and for variations in ionization efficiency during mass spectrometry analysis.[12] Stable isotope-labeled lipids are considered the gold standard for internal standards as they share very similar chemical and physical properties with their endogenous counterparts.[13] The addition of a cocktail of internal standards covering different lipid classes can compensate for variations in extraction efficiency across the lipidome.[3][4][14]

Experimental Workflow for Benchmarking

The following diagram illustrates a general workflow for comparing the efficiency of different lipid extraction methods using internal standards.

Caption: A generalized workflow for benchmarking lipid extraction efficiency.

Detailed Experimental Protocols

Below are standardized protocols for the Folch and Bligh & Dyer methods, which are frequently used as benchmarks for lipid extraction efficiency.

Folch Method Protocol [2][12]

• Homogenization: Homogenize the tissue sample in a 2:1 (v/v) chloroform:methanol solution to a final volume 20 times the volume of the sample.

• Filtration: Filter the homogenate to remove solid particles.

• Phase Separation: Add 0.2 volumes of a 0.9% NaCl solution to the filtrate and vortex thoroughly.

• Centrifugation: Centrifuge the mixture at a low speed to facilitate the separation of the mixture into two distinct phases.

• Lipid Collection: Carefully collect the lower, chloroform phase which contains the lipids.

• Drying: Evaporate the solvent under a stream of nitrogen to obtain the total lipid extract.

Bligh & Dyer Method Protocol [2]

• Homogenization: For each 1 mL of sample, add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture and vortex thoroughly.

• Solvent Addition: Add 1.25 mL of chloroform and vortex.

• Aqueous Addition: Add 1.25 mL of distilled water and vortex.

• Phase Separation: Centrifuge the mixture to separate the phases.

• Lipid Collection: Collect the lower organic phase containing the lipids.

• Drying: Evaporate the solvent to obtain the total lipid extract.

By carefully considering the lipid classes of interest and employing appropriate internal standards, researchers can select the most effective extraction method to ensure high-quality, reliable data in their lipidomics studies.

References

• 1. Advances in Lipid Extraction Methods—A Review [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Benchmarking One-Phase Lipid Extractions for Plasma Lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome [mdpi.com]
• 6. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. A comparison of five lipid extraction solvent systems for lipidomic studies of human LDL - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. lipidomicstandards.org [lipidomicstandards.org]
• 14. Evaluation of Lipid Extraction Protocols for Untargeted Analysis of Mouse Tissue Lipidome - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Confirming the Identity of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

For researchers, scientists, and drug development professionals, the accurate identification of lipid species is paramount for robust and reproducible results. This guide provides a comprehensive comparison of analytical techniques for confirming the identity of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in various samples. We present a detailed overview of the leading methods, their performance characteristics, and supporting experimental protocols to aid in the selection of the most appropriate technique for your research needs.

1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is a mixed-acid triglyceride containing two elaidic acid moieties at the sn-1 and sn-2 positions and one palmitic acid moiety at the sn-3 position of the glycerol (B35011) backbone. The confirmation of its identity in a sample requires analytical techniques that can provide information about its molecular weight, fatty acid composition, and ideally, the positional distribution of the fatty acids on the glycerol backbone. This guide focuses on the three primary analytical methodologies for this purpose: Liquid Chromatography-Mass Spectrometry (LC-MS), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Comparison of Analytical Techniques

The choice of analytical technique for the confirmation of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol depends on the specific requirements of the analysis, such as the need for quantitative data, information on intact molecular species, or detailed fatty acid profiling. Each method offers distinct advantages and limitations.

Feature	Liquid Chromatography-Mass Spectrometry (LC-MS)	Gas Chromatography-Mass Spectrometry (GC-MS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Analyte Form	Intact triglyceride	Fatty Acid Methyl Esters (FAMEs) after derivatization	Intact triglyceride
Information Obtained	Intact triglyceride profile, including different fatty acid combinations and isomers.[1][2]	Fatty acid profile of the triglyceride.[2]	Detailed structural information, including acyl positional distribution.[3]
Sample Derivatization	Not required for intact triglycerides.[2]	Mandatory (hydrolysis and esterification).[2]	Not required.
Sensitivity	High, with triple quadrupole instruments offering exceptional sensitivity.[2]	High for derivatized fatty acids.[2]	Relatively lower compared to MS techniques.
Specificity	High for identifying intact triglyceride species, including isomers.[1][2]	High for identifying individual fatty acids.[2]	High for structural elucidation.
Throughput	Higher throughput is possible.[2]	Generally lower due to sample preparation.[2]	Lower throughput.
Ionization Technique	Soft ionization (ESI, APCI).[2][4]	Hard ionization (EI).[2]	Not applicable.

Experimental Protocols

Liquid Chromatography-Mass Spectrometry (LC-MS) for Intact Triglyceride Analysis

This method allows for the direct analysis of the intact 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol molecule.

a. Sample Preparation:

• Dissolve a known amount of the lipid sample in a suitable organic solvent (e.g., chloroform:methanol 2:1 v/v).[5]

• For complex matrices, a lipid extraction (e.g., Folch or Bligh-Dyer method) may be necessary.

b. Chromatographic Separation:

• Column: A reversed-phase C18 or C30 column is commonly used for separating triglycerides.[1] Silver ion (Ag+) HPLC can be employed for separating isomers based on the number and geometry of double bonds.[1]

• Mobile Phase: A gradient elution with a binary solvent system is typically used. For example:

  • Mobile Phase A: Acetonitrile/Water (e.g., 60:40 v/v) with 10 mM ammonium (B1175870) formate.

  • Mobile Phase B: Isopropanol/Acetonitrile (e.g., 90:10 v/v) with 10 mM ammonium formate.

• Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

c. Mass Spectrometric Detection:

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode is commonly used, often detecting ammonium ([M+NH₄]⁺) or sodium ([M+Na]⁺) adducts of the triglyceride.[4][5]

• Mass Analyzer: A tandem mass spectrometer (e.g., quadrupole time-of-flight (Q-TOF) or triple quadrupole) is used for MS/MS fragmentation.

• Data Acquisition: Acquire full scan MS data to determine the molecular weight of the intact triglyceride. For structural confirmation, perform product ion scans (MS/MS) on the precursor ion. The fragmentation pattern will show neutral losses of the constituent fatty acids (elaidic acid and palmitic acid), confirming the composition.[4]

Workflow for LC-MS Analysis

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ajol.info [ajol.info]
• 4. An Overview of Lipidomic Analysis of Triglyceride Molecular Species in Biological Lipid Extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]

comparative analysis of triglyceride profiles in biological tissues

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of triglyceride profiles across various biological tissues, supported by experimental data and detailed methodologies. Understanding the tissue-specific distribution and metabolism of triglycerides is crucial for research in metabolic diseases, drug development, and nutritional science.

Comparative Analysis of Triglyceride Content

Triglyceride (TG) levels vary significantly among different biological tissues, reflecting their distinct roles in energy storage and metabolism. Adipose tissue serves as the primary reservoir for TG, while the liver plays a central role in TG synthesis and secretion. Muscle tissues utilize triglycerides as an energy source, and other organs maintain specific TG levels for their metabolic needs.

The following table summarizes representative triglyceride concentrations in various tissues from preclinical models. It is important to note that these values can vary based on factors such as species, diet, age, and health status.

Biological Tissue	Triglyceride Concentration (mg/g tissue)	Key Metabolic Role
Liver	5 - 15	TG synthesis, packaging into VLDL, and secretion.
White Adipose Tissue (WAT)	500 - 800	Primary site of TG storage.
Brown Adipose Tissue (BAT)	100 - 300	TG storage for thermogenesis.
Skeletal Muscle	1 - 5	Energy source for muscle contraction.
Heart	2 - 8	Continuous energy supply for cardiac function.
Kidney	3 - 10	Local energy metabolism and structural components.
Brain	< 1	Minimal TG storage; relies on glucose.

Methodologies for Triglyceride Profile Analysis

Accurate quantification and profiling of triglycerides in biological tissues involve two key stages: lipid extraction and subsequent analysis.

Experimental Protocols

1. Lipid Extraction: The Folch Method

The Folch method is a widely recognized "gold standard" for the total lipid extraction from biological samples.[1][2][3]

• Tissue Homogenization: Weigh approximately 1 gram of the tissue sample and homogenize it in a 2:1 chloroform (B151607):methanol solvent mixture. The final volume of the solvent should be 20 times the volume of the tissue sample (e.g., 20 mL for 1 g of tissue).[1][2]

• Agitation: Agitate the homogenate for 15-20 minutes at room temperature using an orbital shaker.[1][2]

• Phase Separation: Filter or centrifuge the homogenate to recover the liquid phase. Add 0.2 volumes of a 0.9% NaCl solution to the collected liquid (e.g., 4 mL for 20 mL of liquid). Vortex the mixture for a few seconds and then centrifuge at a low speed (e.g., 2000 rpm) to separate the mixture into two distinct phases.[1][2]

• Lipid Recovery: The lower chloroform phase, which contains the lipids, is carefully collected. The upper aqueous phase can be discarded or used for the analysis of polar metabolites.[1][2]

• Solvent Evaporation: The chloroform is evaporated from the collected lipid extract under a stream of nitrogen or using a rotary evaporator to yield the total lipid extract.[1][2]

2. Triglyceride Quantification: Enzymatic Assay

Following lipid extraction, the triglyceride content is often determined using a colorimetric enzymatic assay.[4][5][6]

• Sample Preparation: The dried lipid extract is reconstituted in a suitable solvent, such as a mixture of tert-butyl alcohol and a Triton X-100/methanol solution.[5]

• Enzymatic Reaction: The assay is based on a series of coupled enzymatic reactions.

  • Lipase hydrolyzes triglycerides into glycerol (B35011) and free fatty acids.[4]

  • Glycerol kinase then phosphorylates glycerol to glycerol-3-phosphate.[4]

  • Glycerol-3-phosphate oxidase oxidizes glycerol-3-phosphate, producing hydrogen peroxide (H₂O₂).[4]

  • Peroxidase catalyzes the reaction of H₂O₂ with a chromogenic probe to produce a colored product.[4]

• Spectrophotometric Measurement: The absorbance of the colored product is measured using a spectrophotometer (e.g., at 540 nm or 570 nm, depending on the kit).[4][6]

• Quantification: The triglyceride concentration in the sample is determined by comparing its absorbance to a standard curve generated with known concentrations of a triglyceride standard.[4]

Visualizing Key Processes

Experimental Workflow for Triglyceride Analysis

The following diagram illustrates the general workflow for the analysis of triglycerides from biological tissues.

References

• 1. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 2. Lipid extraction by folch method | PPTX [slideshare.net]
• 3. repository.seafdec.org [repository.seafdec.org]
• 4. mmpc.org [mmpc.org]
• 5. A simple enzymatic quantitative analysis of triglycerides in tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. search.cosmobio.co.jp [search.cosmobio.co.jp]

Validating Triglyceride Quantification: A Comparative Guide to Using Stable Isotope-Labeled Standards

The accurate quantification of triglycerides is paramount in metabolic research, clinical diagnostics, and drug development. Stable isotope-labeled (SIL) standards have become the gold standard for mass spectrometry-based quantification, offering unparalleled accuracy and precision by correcting for sample preparation variability and matrix effects. This guide provides an objective comparison of methodologies for triglyceride validation using SIL standards, with a focus on Liquid Chromatography-Mass Spectrometry (LC-MS) and Gas Chromatography-Mass Spectrometry (GC-MS), and includes detailed experimental protocols and supporting data.

Methodology Comparison: LC-MS vs. GC-MS

The choice between LC-MS and GC-MS for triglyceride analysis depends on the specific research question. LC-MS allows for the analysis of intact triglyceride molecules, providing information on the different fatty acid combinations, while GC-MS is a robust method for determining the overall fatty acid profile after derivatization.[1]

Feature	LC-MS with SIL Standards	GC-MS with SIL Standards
Analyte Type	Intact triglycerides	Fatty Acid Methyl Esters (FAMEs) derived from triglycerides
Sample Preparation	Lipid extraction	Lipid extraction, saponification, and derivatization
Information Obtained	Profile of intact triglyceride species, including isomers.[1]	Fatty acid composition and relative abundance.[1]
Throughput	Generally higher, with some methods analyzing samples in minutes.[1]	Generally lower due to longer sample preparation and run times.[1]
Sensitivity	High, especially with triple quadrupole instruments.[1]	High for derivatized fatty acids.[1]
Specificity	High for identifying intact triglyceride species.[1]	High for identifying individual fatty acids.[1]
Ionization	"Soft" ionization techniques like Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI).[1]	"Hard" ionization technique, primarily Electron Impact (EI).[1]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for accurate triglyceride quantification. Below are representative methodologies for LC-MS and GC-MS analysis using stable isotope-labeled standards.

This method is suitable for quantifying specific, intact triglyceride molecules in biological samples.

1. Sample Preparation and Lipid Extraction:

• To a 1.5 mL microcentrifuge tube, add 50 µL of sample (e.g., plasma, serum, tissue homogenate).

• Add a known amount of a stable isotope-labeled triglyceride internal standard (e.g., [¹³C₃]tripalmitin).[2][3]

• Add 3 parts of a Chloroform:Methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes.

• Add 1 part water to induce phase separation and vortex for another minute.

• Centrifuge at 3,000 x g for 10 minutes at 4°C.[4]

• Carefully collect the lower organic phase containing the lipids and transfer to a clean vial.[4]

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of Methanol:Isopropanol 1:1).

2. LC-MS/MS Analysis:

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a an Ultra-Performance Liquid Chromatography (UPLC) system.[4]

• Chromatography: Separate lipid species using a C18 reverse-phase column.

• Mass Spectrometry: Operate the mass spectrometer in positive ion mode.[4] For Multiple Reaction Monitoring (MRM), the ammonium (B1175870) adduct ion can be set as the precursor ion, and the ion detected after the neutral loss of a fatty acid as the product ion.[5]

3. Data Analysis:

• Identify and quantify the peak areas of the endogenous triglycerides and the corresponding stable isotope-labeled internal standard.

• Calculate the concentration of the endogenous triglyceride by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

This method determines the fatty acid composition of triglycerides.

1. Sample Preparation and Derivatization:

• To a glass tube containing the lipid extract and a known amount of a stable isotope-labeled fatty acid internal standard, add 1 mL of 0.5 M NaOH in methanol.

• Heat at 100°C for 5 minutes to saponify the triglycerides.

• Cool the sample and add 1 mL of 14% Boron Trifluoride in methanol.

• Heat again at 100°C for 5 minutes to convert the fatty acids to Fatty Acid Methyl Esters (FAMEs).

• Cool the sample and add 1 mL of hexane (B92381) and 1 mL of saturated NaCl solution.

• Vortex and centrifuge to separate the layers.

• Collect the upper hexane layer containing the FAMEs for GC-MS analysis.

2. GC-MS Analysis:

• Instrumentation: Gas chromatograph coupled to a mass spectrometer.

• Column: Use a suitable capillary column for FAMEs analysis (e.g., DB-23).

• Injector and Oven Program: Use a splitless injection with an appropriate temperature program to separate the FAMEs.

• Mass Spectrometry: Operate in Electron Impact (EI) mode and scan for a mass range of m/z 50-500.

3. Data Analysis:

• Identify individual FAMEs based on their retention times and mass spectra compared to known standards.

• Quantify the amount of each fatty acid by comparing the peak area to the internal standard.

Visualization of Experimental Workflows

The following diagrams illustrate the logical and experimental workflows for triglyceride analysis.

Caption: Experimental workflow for intact triglyceride analysis by LC-MS.

Caption: Experimental workflow for triglyceride fatty acid analysis by GC-MS.

Alternative Methodologies

While MS-based methods with SIL standards are considered the gold standard, other techniques are also employed for triglyceride analysis.

• High-Performance Liquid Chromatography with Evaporative Light Scattering Detection (HPLC-ELSD): This method can analyze intact triglycerides without derivatization and offers universal detection for non-volatile compounds.[6] However, its sensitivity may be lower compared to MS, and it does not provide the mass information for confident identification.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed structural information about triglycerides but generally has lower sensitivity than mass spectrometry.

Conclusion

The use of stable isotope-labeled standards in conjunction with mass spectrometry provides the most reliable and accurate means for triglyceride validation and quantification. The choice between LC-MS for intact triglyceride analysis and GC-MS for fatty acid profiling should be guided by the specific research objectives. The detailed protocols and workflows presented in this guide offer a robust framework for researchers, scientists, and drug development professionals to implement these powerful analytical techniques.

References

• 1. benchchem.com [benchchem.com]
• 2. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling and disposal of laboratory chemicals is a cornerstone of a safe and compliant research environment. This guide provides essential, step-by-step procedures for the proper disposal of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, a triglyceride used in various research applications. Adherence to these guidelines is critical for ensuring personnel safety and environmental protection.

Pre-Disposal and Handling Considerations

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling this compound.

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile)
Eye Protection	Safety glasses with side shields or goggles
Lab Coat	Standard laboratory coat

Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent wider contamination and ensure safety.

Minor Spills:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite, dry sand, or earth.

• Caution: Oily absorbent materials can auto-oxidize and self-heat, posing a fire risk. Wet the contaminated absorbent material with water to mitigate this hazard.[1]

• Collect the moistened absorbent material and spilled substance into a designated, labeled hazardous waste container.

• Clean the spill area with soap and water.

Major Spills:

• Evacuate the area immediately.

• Alert your institution's emergency response team.

• Prevent the spill from entering drains or waterways.[2]

Disposal Protocol for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

All waste containing 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol must be treated as hazardous waste and disposed of in accordance with local, state, and federal regulations.[1]

Step-by-Step Disposal Procedure:

Caption: Waste Disposal Workflow

• Collect Waste:

  • Place all materials contaminated with 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, including unused product, contaminated absorbents, and disposable labware, into a designated and compatible hazardous waste container.[1][2]

  • Do not mix with other waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Label Container:

  • Clearly label the hazardous waste container with the full chemical name: "1,2-Dielaidoyl-3-palmitoyl-rac-glycerol".

  • Include the appropriate hazard warnings. While not classified as acutely toxic, it is considered an environmental hazard.[1]

  • Indicate the accumulation start date.

• Store Securely:

  • Store the sealed waste container in a designated, secure hazardous waste accumulation area.

  • Ensure the storage area is well-ventilated and away from incompatible materials, particularly oxidizing agents.[2]

• Arrange for Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.

  • Do not attempt to dispose of this chemical down the drain or in regular trash.[2]

Environmental Hazards

Triglycerides like 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol are classified as very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.[1] Therefore, preventing release into the environment is of paramount importance.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant disposal of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, fostering a culture of safety and environmental responsibility within their research endeavors.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]

Essential Safety and Operational Guidance for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol

This document provides immediate safety, handling, and disposal protocols for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, tailored for researchers, scientists, and drug development professionals. The following procedures are based on best practices for handling similar non-hazardous lipids and should be supplemented by a thorough risk assessment in your specific laboratory environment.

Personal Protective Equipment (PPE)

When handling 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol, especially in powdered form, appropriate personal protective equipment is essential to ensure safety. The primary risks are inhalation of airborne particles and contact with eyes and skin.

Recommended PPE includes:

• Respiratory Protection: A NIOSH-approved N95 respirator or equivalent is recommended to protect against inhaling fine dust particles.

• Eye Protection: Safety glasses with side shields or chemical splash goggles should be worn to prevent eye contact with the powder.[1][2]

• Hand Protection: Chemically resistant gloves, such as nitrile gloves, should be worn to prevent skin contact.[1][3] Change gloves immediately if they become contaminated, torn, or punctured.[4]

• Protective Clothing: A standard laboratory coat or long-sleeved garment is recommended to protect the skin.[1]

• Footwear: Closed-toe shoes should be worn in the laboratory at all times.

Quantitative Data Summary

While a specific Safety Data Sheet (SDS) for 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol is not available, the following table summarizes relevant exposure limit data for similar materials, such as vegetable oil mists, which are considered nuisance particulates.[5]

Substance Category	Parameter	Exposure Limit	Agency
Vegetable Oil Mists	TLV-TWA	10 mg/m³	ACGIH
Vegetable Oil Mists	OSHA PEL	15 mg/m³ (total particulate)	OSHA
Vegetable Oil Mists	OSHA PEL	5 mg/m³ (respirable particulate)	OSHA

TLV-TWA: Threshold Limit Value - Time-Weighted Average OSHA PEL: Occupational Safety and Health Administration - Permissible Exposure Limit

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for maintaining a safe laboratory environment.

Step-by-Step Handling Protocol

• Preparation: Before handling, ensure that the work area is clean and uncluttered. A designated area, such as a chemical fume hood or a bench with good ventilation, should be used, especially when working with the powdered form.

• Personal Protective Equipment (PPE) Donning: Put on all required PPE as outlined above, ensuring a proper fit.

• Material Transfer: When transferring the powder, do so carefully to minimize dust generation. Use appropriate tools like a spatula or a scoop. If the lipid is in a solvent, use glass or Teflon-lined containers and transfer instruments to avoid contamination from plastics.[6]

• Weighing: If weighing the powder, use a balance inside a fume hood or a ventilated enclosure to contain any airborne particles.

• Post-Handling: After handling, decontaminate the work surface and any equipment used. Wash hands thoroughly after removing gloves.

Disposal Plan

Lipid waste should be managed responsibly to prevent environmental contamination.[7]

• Segregation: Segregate lipid waste from other laboratory waste streams.[8]

• Containment: Collect all waste containing 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol in a clearly labeled, leak-proof container.[8]

• Disposal: Dispose of the contained waste in accordance with local, state, and federal regulations. For non-hazardous solid waste, this may involve placing it directly into a designated dumpster.[9] Do not dispose of lipid waste down the drain.[7] Empty containers should be thoroughly rinsed, and the rinsate collected as chemical waste before the container is discarded or recycled.[10]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the safe handling and disposal of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

Caption: A flowchart outlining the procedural steps for the safe handling and disposal of 1,2-Dielaidoyl-3-palmitoyl-rac-glycerol.

References

• 1. nspcoatings.co.uk [nspcoatings.co.uk]
• 2. hsa.ie [hsa.ie]
• 3. Personal protective equipment for laboratory | Scharlab [scharlab.com]
• 4. eTool : Hospitals - Pharmacy - Personal Protective Equipment (PPE) | Occupational Safety and Health Administration [osha.gov]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. avantiresearch.com [avantiresearch.com]
• 7. Lipid Waste Management → Term [esg.sustainability-directory.com]
• 8. researchgate.net [researchgate.net]
• 9. sfasu.edu [sfasu.edu]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]